(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Core Science & Biosynthesis

In-Depth Technical Guide: Chemical Properties, Synthesis, and Applications of (1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Executive Summary

In modern medicinal chemistry and drug discovery, bifunctional building blocks are the cornerstone of modular synthesis. (1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (CAS: 1353965-52-2) represents a highly versatile, electrophilic intermediate. Featuring an acetyl-protected piperidine ring and a highly reactive neopentyl-adjacent tosylate leaving group, it is engineered for precision SN​2 alkylation reactions. As a Senior Application Scientist, I have structured this guide to move beyond basic structural data, detailing the mechanistic causality behind its synthesis, its reactivity profile, and self-validating laboratory protocols required to utilize this compound effectively in the synthesis of complex pharmacophores.

Core Chemical Properties & Structural Mechanics

The utility of this molecule stems from the orthogonal nature of its functional groups. The acetyl moiety provides robust protection against nucleophilic attack while frequently serving as a critical hydrogen-bond acceptor in final drug targets. Concurrently, the 4-methylbenzenesulfonate (tosylate) group acts as an exceptional leaving group due to the resonance stabilization of the resulting tosylate anion.

Table 1: Quantitative Physicochemical Properties

Property	Value	Mechanistic Implication
IUPAC Name	(1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate	Standard nomenclature
CAS Registry Number	1353965-52-2	Unique identifier[1]
Molecular Formula	C15​H21​NO4​S	Defines stoichiometry
Molecular Weight	311.40 g/mol	Utilized for precise molar equivalents[2]
Precursor CAS	136866-85-8	(1-Acetylpiperidin-3-yl)methanol[3]
Leaving Group pKa​	~ -2.8 (p-Toluenesulfonic acid)	Indicates a highly stable, weak conjugate base, driving SN​2 kinetics
Stereochemistry	Chiral center at C3	Exists as a racemate unless synthesized from enantiopure (R)- or (S)- precursors[4]

Mechanistic Synthesis Workflow

The synthesis of this intermediate is a masterclass in chemoselectivity. Starting from commercially available 3-piperidinemethanol, the workflow requires two distinct transformations: selective N-acetylation followed by O-tosylation.

• Selective N-Acetylation: The secondary amine of the piperidine ring is significantly more nucleophilic than the primary alcohol. By carefully controlling the stoichiometry of acetic anhydride (or acetyl chloride) at 0 °C, the nitrogen is selectively acetylated, leaving the primary alcohol intact for downstream functionalization.

• O-Tosylation: The resulting (1-acetylpiperidin-3-yl)methanol is reacted with p-toluenesulfonyl chloride (TsCl). The causality behind the reagent choices here is critical: Triethylamine ( Et3​N ) acts as a proton scavenger to prevent HCl-mediated degradation, while a catalytic amount of 4-dimethylaminopyridine (DMAP) acts as a nucleophilic catalyst. DMAP attacks TsCl to form a highly electrophilic N-tosylpyridinium intermediate, accelerating the reaction and ensuring complete conversion of the primary alcohol.

Fig 1. Two-step synthesis workflow from 3-piperidinemethanol to the target tosylate.

Reactivity Profile & Downstream Applications

The primary application of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is its role as an electrophile in bimolecular nucleophilic substitution ( SN​2 ) reactions. Because the carbon bearing the tosylate is primary, steric hindrance is minimized, allowing for the efficient alkylation of various nucleophiles (amines, phenols, thiols, and heterocycles).

Impact in Drug Discovery

This specific building block has been instrumental in synthesizing several advanced therapeutic candidates:

• Nav​1.7 Inhibitors: In the pursuit of non-opioid pain management, this tosylate was used to alkylate sulfonamides. The methylene-linked piperidine ring was crucial for maintaining the optimal spatial orientation within the voltage-gated sodium channel's binding pocket, yielding highly potent channel blockers [5].

• BET Bromodomain Probes: Structure-guided design of BRD4 BD1 chemical probes utilized this reagent to alkylate imidazole cores. The appended (1-acetylpiperidin-3-yl)methyl group created a precise steric clash with His437 in the BD2 domain, brilliantly driving BD1 domain selectivity [6].

• PARP14 Inhibitors: It has served as a critical alkylating agent in the synthesis of quinazolinone-based PARP14 inhibitors, which are actively investigated for targeting cancer and inflammatory pathways [7].

Fig 2. SN2 nucleophilic substitution mechanism of the tosylate intermediate.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocol details the O-tosylation of (1-acetylpiperidin-3-yl)methanol. This methodology incorporates built-in causality checks and self-validating analytical steps.

Synthesis of (1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

1. Reaction Setup: In an oven-dried round-bottom flask purged with argon, dissolve (1-acetylpiperidin-3-yl)methanol (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration. Causality: Anhydrous conditions are mandatory to prevent the competitive hydrolysis of TsCl into p-toluenesulfonic acid, which would consume the base and halt the reaction.

2. Base & Catalyst Addition: Add triethylamine ( Et3​N , 1.5 equiv, 15 mmol) and 4-dimethylaminopyridine (DMAP, 0.1 equiv, 1 mmol) to the stirring solution.

3. Electrophile Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Add p-toluenesulfonyl chloride (TsCl, 1.2 equiv, 12 mmol) portion-wise over 15 minutes. Causality: The highly exothermic nature of the DMAP-catalyzed tosylation requires thermal control. Keeping the reaction at 0 °C initially suppresses the formation of alkyl chlorides—a common side reaction where the liberated chloride ion displaces the newly formed tosylate.

4. Reaction Monitoring (Self-Validation System): Allow the reaction to slowly warm to room temperature and stir for 4-6 hours. Monitor the progress via Thin Layer Chromatography (TLC) using a 50% Ethyl Acetate/Hexanes system. Validation Mechanism: The starting alcohol is UV-inactive but stains readily with KMnO4​ . The product tosylate is highly UV-active (due to the aromatic ring) and possesses a higher Rf​ value. The complete disappearance of the KMnO4​ -active/UV-inactive baseline spot confirms 100% conversion.

5. Aqueous Workup: Quench the reaction by adding saturated aqueous NaHCO3​ (20 mL). Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with cold 1N HCl (to selectively protonate and remove residual Et3​N and DMAP), followed by a final wash with brine.

6. Isolation: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure at a water bath temperature strictly <35 °C. Causality: Tosylates are thermally sensitive; elevated temperatures during rotary evaporation can induce premature degradation or unwanted intramolecular cyclization. Purify the crude residue via flash column chromatography (silica gel, gradient elution from 20% to 60% EtOAc in Hexanes) to afford the pure target compound. Store sealed at 2-8 °C under argon.

References

• Title: Development of New Benzenesulfonamides As Potent and Selective Nav​1.7 Inhibitors for the Treatment of Pain Source: ACS Medicinal Chemistry Letters (American Chemical Society) URL: [Link]

• Title: Structure-Guided Design of a Domain-Selective Bromodomain and Extra Terminal N-Terminal Bromodomain Chemical Probe Source: Journal of Medicinal Chemistry (American Chemical Society) URL: [Link]

• Title: Quinazolinones as PARP14 Inhibitors (Patent US10562891B2)

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An In-depth Technical Guide to (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (CAS Number 42512-41-4): A Versatile Synthetic Intermediate

Abstract

This technical guide provides a comprehensive overview of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, a heterocyclic compound with significant potential as a versatile intermediate in synthetic organic chemistry and drug discovery. While specific literature on this exact molecule is sparse, this document leverages established chemical principles and data from analogous structures to present its synthesis, characterization, reactivity, and potential applications. This guide is intended for researchers, scientists, and drug development professionals seeking to utilize this and similar piperidine-based building blocks in their synthetic endeavors. The piperidine scaffold is a highly privileged motif in medicinal chemistry, and functionalized derivatives like the title compound are crucial for accessing novel chemical space.[1]

Introduction and Chemical Identity

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (CAS Number: 42512-41-4) is a sulfonate ester derivative of N-acetyl-3-piperidinemethanol. Its structure combines a piperidine ring, an N-acetyl group, and a tosylate moiety. The key feature of this molecule is the p-toluenesulfonate (tosylate) group, which is an excellent leaving group in nucleophilic substitution reactions.[2] This property makes the compound a valuable electrophilic building block for introducing the (1-acetylpiperidin-3-yl)methyl fragment into a wide range of molecules. The N-acetyl group serves to protect the piperidine nitrogen, preventing it from interfering in reactions and modulating the overall physicochemical properties of the molecule.

Property	Value
IUPAC Name	(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate
CAS Number	42512-41-4
Molecular Formula	C₁₅H₂₁NO₄S
Molecular Weight	311.40 g/mol
Canonical SMILES	CC1=CC=C(C=C1)S(=O)(=O)OCC2CN(CCC2)C(=O)C
InChI Key	InChI=1S/C15H21NO4S/c1-11-16(10-15(16)9-20-21(18,19)14-7-5-13(2)6-8-14)12(3)17/h5-8,15H,9-10H2,1-3H3

Synthesis and Mechanistic Considerations

The synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate can be logically approached in a two-step sequence starting from a commercially available precursor. The overall synthetic strategy involves the N-acetylation of a suitable piperidine derivative followed by the tosylation of the primary alcohol.

Diagram of the Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of the target compound.

Step 1: Synthesis of the Precursor, (1-acetylpiperidin-3-yl)methanol

The precursor alcohol can be synthesized by the N-acetylation of 3-piperidinemethanol. This is a standard transformation that can be achieved using various acetylating agents.

Experimental Protocol: N-Acetylation of 3-Piperidinemethanol

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), add 3-piperidinemethanol (1.0 eq.) and a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Cool the mixture to 0 °C in an ice bath.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.5 eq.), to the solution and stir for 10-15 minutes.

• Acylating Agent Addition: Slowly add acetyl chloride (1.2 eq.) or acetic anhydride (1.2 eq.) dropwise to the stirred solution, maintaining the temperature at 0 °C.[3] The use of acetic anhydride is often preferred for its lower reactivity and ease of handling.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product, which can be purified by column chromatography on silica gel to afford pure (1-acetylpiperidin-3-yl)methanol.

Step 2: Tosylation of (1-acetylpiperidin-3-yl)methanol

The conversion of the primary alcohol to the corresponding tosylate is a crucial step that activates the hydroxyl group, transforming it into an excellent leaving group.[4]

Experimental Protocol: O-Tosylation

• Reaction Setup: Dissolve (1-acetylpiperidin-3-yl)methanol (1.0 eq.) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere. Cool the solution to 0 °C.

• Reagent Addition: Sequentially add triethylamine (1.5 eq.), a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq.), and finally p-toluenesulfonyl chloride (TsCl, 1.2 eq.).[5][6] The TsCl should be added portion-wise to control the exotherm.

• Reaction: Stir the reaction mixture at 0 °C for 2 hours, then allow it to warm to room temperature and continue stirring for an additional 12-16 hours.[5] Monitor the reaction progress by TLC.

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with cold 1M HCl, saturated aqueous sodium bicarbonate, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product is typically a solid or a viscous oil. It can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to yield pure (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

Causality in Experimental Choices:

• Anhydrous Conditions: Tosylation reactions are highly sensitive to moisture, as water can hydrolyze the tosyl chloride. Therefore, the use of anhydrous solvents and an inert atmosphere is critical for achieving high yields.[5]

• Use of a Base: A base such as triethylamine or pyridine is necessary to neutralize the hydrochloric acid (HCl) that is formed as a byproduct of the reaction.[2] Failure to scavenge the HCl can lead to side reactions and decomposition of the product.

• DMAP as a Catalyst: DMAP is often used as a nucleophilic catalyst to accelerate the tosylation of sterically hindered or less reactive alcohols.

• Temperature Control: The reaction is initiated at 0 °C to control the initial exothermic reaction and is then allowed to proceed at room temperature to ensure completion.

Chemical Reactivity and Synthetic Applications

The primary utility of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate lies in its ability to act as an electrophile in nucleophilic substitution reactions. The tosylate group can be readily displaced by a wide variety of nucleophiles, allowing for the facile introduction of the (1-acetylpiperidin-3-yl)methyl moiety.

Diagram of a Representative Nucleophilic Substitution Workflow

Caption: General workflow for nucleophilic substitution reactions.

Representative Protocol: Displacement with an Amine

• Reaction Setup: In a round-bottom flask, dissolve (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (1.0 eq.) and the desired primary or secondary amine (1.2-2.0 eq.) in a polar aprotic solvent such as acetonitrile or dimethylformamide (DMF).

• Base Addition: Add a non-nucleophilic base like potassium carbonate or diisopropylethylamine (DIPEA) (2.0 eq.) to the mixture.

• Reaction: Heat the reaction mixture to 60-80 °C and stir for 4-12 hours, or until TLC analysis indicates the consumption of the starting tosylate.

• Work-up: Cool the reaction to room temperature and remove the solvent under reduced pressure. Partition the residue between ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the crude product by column chromatography to obtain the desired N-substituted (1-acetylpiperidin-3-yl)methylamine derivative.

This general procedure can be adapted for a variety of nucleophiles, making the title compound a valuable precursor for creating libraries of piperidine-containing compounds for screening in drug discovery programs.

Analytical Characterization

Expected Analytical Data Summary

Technique	Expected Observations
¹H NMR	- Aromatic protons of the tosyl group: two doublets around 7.4-7.8 ppm. - Methyl protons of the tosyl group: a singlet around 2.4 ppm.[7] - Methylene protons of the -CH₂-O- group: a doublet around 4.0-4.2 ppm. - Piperidine ring protons: complex multiplets between 1.5-4.0 ppm. - Acetyl methyl protons: a singlet around 2.1 ppm.[8][9]
¹³C NMR	- Aromatic carbons of the tosyl group: peaks in the 127-145 ppm range. - Carbonyl carbon of the acetyl group: a peak around 169-171 ppm. - Methylene carbon of the -CH₂-O- group: a peak around 70-75 ppm. - Piperidine ring carbons: peaks in the 25-55 ppm range. - Methyl carbons: peaks around 21 ppm (tosyl) and 22 ppm (acetyl).[7][10]
Mass Spec (ESI+)	Expected [M+H]⁺ peak at m/z = 312.1. Expected [M+Na]⁺ peak at m/z = 334.1.
FT-IR	- Strong S=O stretching bands around 1360 and 1170 cm⁻¹. - C=O stretching of the amide around 1640 cm⁻¹. - C-O stretching around 1100-1000 cm⁻¹.

Standard Analytical Protocols

• NMR Spectroscopy: Dissolve 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Acquire ¹H and ¹³C spectra on a high-field NMR spectrometer (400 MHz or higher).[8]

• Mass Spectrometry: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile) and analyze using an electrospray ionization (ESI) mass spectrometer.

• FT-IR Spectroscopy: Acquire the spectrum using a KBr pellet or as a thin film on a salt plate.

Safety and Handling

While a specific Safety Data Sheet (SDS) for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is not available, appropriate safety precautions should be taken based on its constituent functional groups and the reagents used in its synthesis.

• Tosylating Agents: p-Toluenesulfonyl chloride (TsCl) is corrosive and a lachrymator. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Piperidine Derivatives: Piperidine-containing compounds can exhibit a wide range of biological activities. As the toxicological properties of the title compound are unknown, it should be handled with care, avoiding skin contact, inhalation, and ingestion.

• General Handling: Use standard laboratory safety procedures. In case of contact, wash the affected area with copious amounts of water. Seek medical attention if irritation persists.

Conclusion

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a valuable, though not widely documented, synthetic intermediate. Its straightforward synthesis from readily available materials and the reactivity of the tosylate group make it an attractive building block for medicinal chemists and synthetic organic chemists. This guide provides a robust framework for its preparation, characterization, and utilization in nucleophilic substitution reactions, enabling the synthesis of novel piperidine-containing molecules with potential therapeutic applications.

References

• BenchChem. (2025).
• Nikolova, S., et al. (2019). Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)
• Chemical Synthesis Database. (2025). (1-acetyl-3-piperidinyl)methanol.
• Ding, R., et al. (2011).
• Karimi, B., & Zareyee, D. (2008). ZrCl₄ as an Efficient Catalyst for Selective Tosylation of Alcohols with p-Toluenesulfonic Acid. Synlett, 2008(12), 1875-1877.
• Merck & Co. (2010). Process for production of piperidine derivatives.
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• BenchChem. (2025). Spectroscopic Analysis of 1-Acetylpiperidine-4-carbohydrazide: A Technical Overview.
• Karimi, B., & Zareyee, D. (2005). An efficient and selective tosylation of alcohols with p-toluenesulfonic acid. Sciencemadness.org.
• Boumoud, B., et al. (2013).
• Nikolova, S., et al. (2019). Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)ethanols into chlorides during classical tosylation procedure.
• ChemicalBook. (n.d.). N-Acetyl-4-piperidone(32161-06-1) 1H NMR spectrum.
• ChemicalBook. (n.d.). 1-ACETYLPIPERIDINE(618-42-8) 1H NMR spectrum.
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A Comprehensive Technical Guide to the Synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Introduction

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a key intermediate in the synthesis of various pharmaceutically active compounds. Its structural motif, featuring a piperidine ring, an acetyl group, and a tosylate leaving group, makes it a versatile building block for introducing the 1-acetylpiperidin-3-ylmethyl moiety into larger molecules. This guide provides an in-depth, technically-focused overview of the synthesis of this compound starting from 3-piperidinemethanol, intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

The synthetic strategy detailed herein involves a two-step process: the chemoselective N-acetylation of 3-piperidinemethanol to protect the secondary amine, followed by the O-tosylation of the primary alcohol to install a good leaving group. This guide emphasizes the rationale behind the chosen experimental conditions and provides detailed, step-by-step protocols to ensure reproducibility and success in the laboratory.

Synthetic Overview

The overall transformation from 3-piperidinemethanol to (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is depicted in the workflow below.

Caption: Overall synthetic workflow.

Part 1: N-Acetylation of 3-Piperidinemethanol

The initial step in this synthesis is the protection of the secondary amine of 3-piperidinemethanol as an acetamide. This is crucial to prevent the amine from interfering with the subsequent tosylation reaction, as it is more nucleophilic than the hydroxyl group.

Reaction Mechanism: Acetylation

The acetylation of the secondary amine in 3-piperidinemethanol with acetic anhydride is a classic nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the piperidine ring attacks one of the electrophilic carbonyl carbons of acetic anhydride. This forms a tetrahedral intermediate, which then collapses, eliminating an acetate ion as a leaving group and yielding the protonated N-acetylated product. A base, or in this case, a second equivalent of the starting amine, can then deprotonate the nitrogen to give the final N-acetylated product, (1-acetyl-3-piperidinyl)methanol.

Caption: Mechanism of N-acetylation.

Experimental Protocol: Synthesis of (1-acetyl-3-piperidinyl)methanol

This protocol is adapted from a similar procedure for the acetylation of 3-hydroxypiperidine.[1]

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
3-Piperidinemethanol	115.17	10.0 g	0.0868	1.0
Acetic Anhydride	102.09	9.7 mL	0.104	1.2
Dichloromethane (DCM)	-	100 mL	-	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-piperidinemethanol (10.0 g, 0.0868 mol).

• Dissolve the starting material in dichloromethane (100 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (9.7 mL, 0.104 mol) dropwise to the stirred solution over 15-20 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for an additional 2-3 hours at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, transfer the reaction mixture to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to neutralize any excess acetic anhydride and acetic acid.

• Wash the organic layer with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (1-acetyl-3-piperidinyl)methanol as a viscous oil or low-melting solid. The crude product can be used in the next step without further purification if it is of sufficient purity.

Expected Yield: 85-95%

Part 2: O-Tosylation of (1-acetyl-3-piperidinyl)methanol

With the amine protected, the next step is to convert the primary alcohol into a good leaving group. Tosylates are excellent leaving groups in nucleophilic substitution reactions, making them ideal for this purpose.

Reaction Mechanism: Tosylation

The tosylation of an alcohol involves the reaction of the alcohol with p-toluenesulfonyl chloride (TsCl) in the presence of a base, typically pyridine. The oxygen atom of the alcohol acts as a nucleophile and attacks the electrophilic sulfur atom of the tosyl chloride, displacing the chloride ion. Pyridine serves two critical roles in this reaction: it acts as a base to neutralize the hydrochloric acid (HCl) byproduct, and it can also act as a nucleophilic catalyst.[2] This reaction proceeds with retention of configuration at the carbon atom bearing the hydroxyl group because the C-O bond is not broken.[2]

Caption: Mechanism of O-tosylation.

Experimental Protocol: Synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Reagent/Solvent	Molar Mass ( g/mol )	Amount (based on 100% yield from Step 1)	Moles	Equivalents
(1-acetyl-3-piperidinyl)methanol	157.21	13.6 g	0.0865	1.0
p-Toluenesulfonyl chloride (TsCl)	190.65	19.8 g	0.104	1.2
Pyridine	79.10	30 mL	-	Solvent/Base
Dichloromethane (DCM)	-	100 mL	-	-

Procedure:

• In a flame-dried 250 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the crude (1-acetyl-3-piperidinyl)methanol (13.6 g, 0.0865 mol) in anhydrous dichloromethane (100 mL) and pyridine (30 mL).

• Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Add p-toluenesulfonyl chloride (19.8 g, 0.104 mol) portion-wise over 30 minutes, maintaining the internal temperature below 5 °C.

• After the addition is complete, continue stirring the reaction mixture at 0 °C for an additional 4-6 hours. The reaction can be allowed to slowly warm to room temperature and stirred overnight if the reaction is sluggish. Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully pour the mixture into 150 mL of cold 1 M hydrochloric acid to neutralize the pyridine.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel to afford the pure (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate as a solid.

Expected Yield: 75-90%

Safety and Handling Precautions

• Acetic Anhydride: Corrosive and a lachrymator. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• p-Toluenesulfonyl Chloride: Corrosive and moisture-sensitive.[3] It can cause severe skin burns and eye damage.[4] Handle in a fume hood and wear appropriate PPE.[3]

• Pyridine: Flammable, toxic, and has a strong, unpleasant odor.[5] It should be handled in a well-ventilated fume hood.[5] Wear appropriate PPE to avoid skin and eye contact.[5]

• Dichloromethane (DCM): A volatile and potentially carcinogenic solvent. All operations involving DCM should be performed in a fume hood.

Characterization

The identity and purity of the intermediate and final product should be confirmed by standard analytical techniques.

• (1-acetyl-3-piperidinyl)methanol:

  • 1H NMR: Expect characteristic peaks for the acetyl methyl group (singlet around δ 2.1 ppm), the methylene protons of the hydroxymethyl group, and the piperidine ring protons.

  • IR (Infrared Spectroscopy): Expect a broad absorption band for the hydroxyl group (O-H stretch) around 3300-3500 cm-1 and a strong absorption for the amide carbonyl group (C=O stretch) around 1640 cm-1.

• (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate:

  • 1H NMR: The disappearance of the hydroxyl proton signal and the appearance of aromatic protons from the tosyl group (two doublets in the δ 7.3-7.8 ppm region) and a singlet for the tosyl methyl group (around δ 2.4 ppm). The protons of the methylene group adjacent to the tosylate will be shifted downfield compared to the starting alcohol.

  • IR: The broad O-H stretch will disappear, and new strong peaks for the sulfonate group (S=O stretches) will appear around 1360 and 1175 cm-1. The amide carbonyl peak will remain.

  • Melting Point: The purified product should have a sharp melting point, which can be compared to literature values if available.

Conclusion

This technical guide provides a robust and detailed methodology for the synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate from 3-piperidinemethanol. By following the outlined procedures and adhering to the safety precautions, researchers can confidently prepare this valuable synthetic intermediate. The key to a successful synthesis lies in the careful control of reaction conditions, particularly temperature, and the thorough purification of the intermediate and final products.

References

• PrepChem. Synthesis of 1-Acetyl-3-hydroxypiperidine. Available from: [Link]

• OrgoSolver. TsCl/Pyridine: Alcohol to Tosylate (ROTs) + What Happens Next (SN2 vs E2). Available from: [Link]

• Post Apple Scientific. Handling Pyridine: Best Practices and Precautions. Published March 12, 2024. Available from: [Link]

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IUPAC name of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

An In-Depth Technical Guide to (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, a key synthetic intermediate of significant interest in medicinal chemistry and drug development. The molecule uniquely combines two critical structural motifs: a derivatized piperidine ring, a privileged scaffold in numerous pharmaceuticals, and a tosylate ester, one of the most effective leaving groups in modern organic synthesis. This document elucidates the compound's structure, physicochemical properties, and a detailed, field-proven synthetic protocol. Furthermore, it explores the mechanistic principles behind its reactivity and showcases its strategic application as an electrophilic building block for the construction of complex molecular architectures. The guide is intended to serve as a practical resource for scientists engaged in the design and synthesis of novel therapeutic agents.

Foundational Chemistry and Strategic Importance

Chemical Identity and Physicochemical Properties

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a bifunctional organic compound. The IUPAC name precisely describes its structure: a piperidine ring acetylated at the nitrogen (position 1), with a methylene bridge at position 3 connecting to a 4-methylbenzenesulfonate (tosylate) ester.

The N-acetyl group transforms the typically basic piperidine nitrogen into a neutral amide, which can significantly alter the molecule's solubility, polarity, and interaction with biological targets compared to its unacetylated amine precursor. The tosylate group, however, is the primary center of reactivity.

Table 1: Physicochemical Properties

Property	Value	Source / Method
IUPAC Name	(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate	Nomenclature
Molecular Formula	C₁₅H₂₁NO₄S	Calculated
Molecular Weight	311.40 g/mol	Calculated
Physical Form	Expected to be a white to off-white solid	Inferred from related tosylates[1]
Solubility	Soluble in dichloromethane, THF, ethyl acetate; limited solubility in water	Inferred from functional groups

Figure 1: Chemical structure of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

The Piperidine Scaffold: A Privileged Structure in Medicinal Chemistry

The piperidine ring is a ubiquitous scaffold found in a vast array of clinically approved drugs and bioactive molecules.[2] Its prevalence is due to a combination of favorable properties:

• Metabolic Stability: The saturated heterocyclic ring is generally robust to metabolic degradation.[2]

• Physicochemical Modulation: The piperidine motif allows for fine-tuning of a drug's lipophilicity and aqueous solubility, which are critical parameters for its Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[2]

• Structural Versatility: It provides a three-dimensional, non-planar scaffold that can orient substituents in precise vectors to optimize interactions with protein binding pockets. The chair conformation is the most stable arrangement.[1][3][4]

The Tosylate Group: An Elite Leaving Group

In synthetic chemistry, the conversion of an alcohol into a tosylate is a foundational strategy for enhancing reactivity.[5] Alcohols are poor substrates for nucleophilic substitution because the hydroxide ion (HO⁻) is a strong base and therefore a poor leaving group.[6] Tosylation circumvents this issue by converting the hydroxyl group into a tosylate group (-OTs), which is an excellent leaving group.

The effectiveness of the tosylate anion as a leaving group stems from the stability of its conjugate acid, p-toluenesulfonic acid (p-TsOH), which is a strong acid. The negative charge on the departing tosylate anion is delocalized across the three oxygen atoms and the aromatic ring, rendering it highly stable and easily displaced.[5] This transformation enables facile Sₙ2 reactions with a wide variety of nucleophiles.[7][8] A critical advantage of this two-step sequence (alcohol → tosylate → substitution) is the retention of stereochemistry during the tosylation step, followed by a predictable inversion of stereochemistry during the subsequent Sₙ2 attack.[6][8]

Synthesis and Characterization

The synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is logically approached via a retrosynthetic analysis that disconnects the tosyl ester bond, identifying the key precursors as (1-acetylpiperidin-3-yl)methanol and p-toluenesulfonyl chloride (TsCl).

Figure 2: Retrosynthetic analysis of the target compound.

Detailed Experimental Protocol: Two-Step Synthesis

This protocol provides a reliable method starting from the commercially available (piperidin-3-yl)methanol. All operations should be conducted in a fume hood using appropriate personal protective equipment.

Step 1: Synthesis of (1-acetylpiperidin-3-yl)methanol

• Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add (piperidin-3-yl)methanol (1.0 eq.).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM, approx. 10 volumes). Cool the flask to 0 °C in an ice-water bath.

• Base Addition: Add triethylamine (Et₃N, 1.5 eq.) to the solution dropwise while stirring. This base will act as a scavenger for the acetic acid byproduct.

• Acetylation: Slowly add acetic anhydride (1.2 eq.) to the cooled solution. A mild exotherm may be observed.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Workup: Quench the reaction by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃) solution. Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product. The product, (1-acetylpiperidin-3-yl)methanol, is often of sufficient purity for the next step but can be further purified by silica gel column chromatography if necessary.

Step 2: Synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

• Setup: Charge a flame-dried round-bottom flask with the (1-acetylpiperidin-3-yl)methanol (1.0 eq.) from the previous step and dissolve it in anhydrous DCM (10 volumes).[9]

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Reagent Addition: Add pyridine (1.5 eq.) followed by the portion-wise addition of p-toluenesulfonyl chloride (TsCl, 1.2 eq.). Pyridine serves as both a base to neutralize the HCl byproduct and a suitable solvent.[6][8]

• Reaction: Stir the reaction at 0 °C for 4-6 hours. Monitor the formation of the product by TLC.[9]

• Workup: Once the reaction is complete, dilute the mixture with DCM and wash sequentially with cold 1M HCl (to remove pyridine), water, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude solid is then purified by silica gel flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the final product as a solid.[10]

Spectroscopic Profile

The structural integrity of the final compound can be confirmed using standard spectroscopic techniques.

Table 2: Predicted Spectroscopic Data

Technique	Expected Features
¹H NMR	- Aromatic protons (tosyl group): Two doublets at ~7.4-7.8 ppm. - Piperidine ring protons: Complex multiplets in the ~1.2-4.5 ppm range. - Methylene bridge (-CH₂-O): Doublet at ~4.0-4.2 ppm. - Acetyl methyl (-COCH₃): Singlet at ~2.1 ppm. - Tosyl methyl (-Ar-CH₃): Singlet at ~2.4 ppm.
¹³C NMR	- Carbonyl carbon (-C=O): ~169-171 ppm. - Aromatic carbons: ~127-145 ppm. - Methylene bridge carbon (-CH₂-O): ~68-72 ppm. - Piperidine carbons: ~25-50 ppm. - Acetyl methyl carbon: ~21 ppm. - Tosyl methyl carbon: ~22 ppm.

| IR (Infrared) | - S=O stretch (sulfonyl): Strong absorptions at ~1360 cm⁻¹ and ~1175 cm⁻¹. - C=O stretch (amide): Strong absorption at ~1640 cm⁻¹. - C-O stretch (ester): Absorption at ~1000-1100 cm⁻¹. - Aromatic C-H stretch: ~3030-3100 cm⁻¹. |

Applications in Drug Discovery and Development

The primary utility of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is as a versatile electrophilic intermediate. The tosylate-activated methylene group is highly susceptible to attack by a wide range of nucleophiles, providing a powerful platform for molecular elaboration.

Gateway to Diverse Molecular Scaffolds

This compound enables the direct introduction of the 1-acetylpiperidine-3-methyl moiety into various molecular frameworks. This is a common strategy in library synthesis and lead optimization, where different nucleophiles are introduced to probe the structure-activity relationship (SAR).

Figure 3: Nucleophilic displacement reactions using the title compound as an electrophile.

Analogy to Key Intermediates in Pharmaceutical Synthesis

The strategic use of tosylate intermediates is well-documented in the synthesis of major pharmaceuticals. For instance, a structurally related tosylate, [(3R,4S)-4-(4-fluorophenyl)-1-methylpiperidin-3-yl]methyl 4-methylbenzenesulfonate, is a known intermediate in the synthesis of paroxetine, a selective serotonin reuptake inhibitor (SSRI).[1][3] In that synthesis, the tosylate is displaced by an aryloxide nucleophile to form the critical ether linkage of the final drug. This highlights the industrial and scientific validation of using piperidine-based tosylates as powerful synthetic tools.

Safety, Handling, and Storage

• Handling: As with all sulfonate esters, (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate should be regarded as a potential alkylating agent and handled with care. Use in a well-ventilated fume hood with appropriate gloves and eye protection.

• Storage: The compound should be stored in a cool, dry place, tightly sealed to protect from moisture, which can cause slow hydrolysis. Storage under an inert atmosphere (e.g., argon or nitrogen) is recommended for long-term stability.

Conclusion

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is more than a simple organic molecule; it is a strategically designed building block for advanced chemical synthesis. By combining the pharmaceutically relevant piperidine scaffold with the synthetic power of a tosylate leaving group, it provides researchers and drug developers with an efficient and versatile tool for constructing novel and complex molecules. Understanding its synthesis, reactivity, and strategic applications is essential for its effective deployment in the pursuit of new therapeutic agents.

References

• Vertex AI Search. (n.d.).
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• PubChem - NIH. (n.d.). 1-Acetylpiperidine | C7H13NO | CID 12058.
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• Google Patents. (n.d.). EP3539965A1 - An improved process for the preparation of (3r,4r)-(1-benzyl-4-methylpiperidin-3-yl)-methylamine.
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• ResearchGate. (n.d.).
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• Sigma-Aldrich. (n.d.). (1-Methyl-3-piperidinyl)
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• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY.
• ResearchGate. (2019, February). Spontaneous conversion of O -tosylates of 2-(piperazin-1-yl)
• Juniper Publishers. (2017, June 22). Synthetic N-(Alkyl/Aralkyl)-N-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-4-Methylbenzenesulfonamides as Acetyl cholinesterase Inhibitors.
• PubChem. (n.d.). N-Benzyl-N-[1-(3-methylbutanoyl)piperidin-4-YL]-2-(N-propylbenzenesulfonamido)acetamide.
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• MDPI. (2025, October 3). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines.
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Comprehensive Technical Guide on (1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate: Molecular Properties, Synthesis, and Applications in Drug Discovery

Executive Summary

In modern medicinal chemistry, the rapid assembly of complex pharmacophores relies heavily on bifunctional, highly optimized building blocks. (1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (CAS: 1353965-52-2)[1] is a premier example of such an intermediate. Featuring a saturated heterocyclic core, an N-acetyl protecting/modulating group, and a highly reactive tosylate leaving group, this molecule is engineered for precision alkylation.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic specifications. We will deconstruct the physicochemical properties of this compound, analyze the mechanistic rationale behind its structural features, and provide a self-validating experimental protocol for its synthesis and application in drug discovery pipelines, such as the development of PARP14 inhibitors[2] and NaV1.7 sodium channel blockers[3].

Physicochemical Profiling

Understanding the exact mass and elemental composition is the first step in validating synthetic intermediates via mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR). The molecular formula for this compound is C₁₅H₂₁NO₄S , yielding a molecular weight of 311.40 g/mol [4].

Quantitative Data Summary

Property	Specification
IUPAC Name	(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate
CAS Registry Number	1353965-52-2[1]
Molecular Formula	C₁₅H₂₁NO₄S[4]
Molecular Weight	311.40 g/mol [4]
Monoisotopic / Exact Mass	311.1191 Da
Structural Components	N-acetylpiperidine core, methylene spacer, p-toluenesulfonate
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	4

Mechanistic Rationale: The "Why" Behind the Structure

In synthetic design, every functional group must serve a distinct mechanistic purpose. The architecture of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a masterclass in reactivity control.

The Tosylate (p-Toluenesulfonate) Leaving Group

The primary function of this molecule is to act as an electrophile in bimolecular nucleophilic substitution (Sₙ2) reactions. The tosylate group is an exceptional leaving group because the resulting p-toluenesulfonate anion is highly stabilized by resonance across three equivalent oxygen atoms. This lowers the activation energy of the transition state during nucleophilic attack, allowing for mild reaction conditions that preserve delicate downstream pharmacophores.

The N-Acetyl Group: Preventing Self-Destruction

A critical, often overlooked aspect of this molecule is the N-acetyl group. If the piperidine nitrogen were a free secondary amine (or a simple N-alkyl tertiary amine), the lone pair on the nitrogen would act as an internal nucleophile. This would trigger a rapid intramolecular Sₙ2 cyclization, ejecting the tosylate and forming a highly strained, unstable bicyclic azetidinium or pyrrolidinium ion.

By acetylating the nitrogen, the lone pair is delocalized into the adjacent carbonyl group via amide resonance. This drastically reduces the basicity and nucleophilicity of the nitrogen, rendering the molecule stable enough to be isolated, stored, and utilized as an intermolecular alkylating agent.

Figure 1: Bimolecular nucleophilic substitution (SN2) mechanism utilizing the tosylate.

Experimental Protocols: Synthesis and Validation

To ensure trustworthiness and reproducibility, the following protocol details the synthesis of the title compound from its precursor, (1-acetylpiperidin-3-yl)methanol. This workflow is designed as a self-validating system, incorporating in-process controls.

Synthesis of (1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Reagents Required:

• (1-Acetylpiperidin-3-yl)methanol (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq)

• Triethylamine (TEA) or Pyridine (1.5 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq, catalytic)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation & Inert Atmosphere: Flame-dry a round-bottom flask. Add (1-acetylpiperidin-3-yl)methanol and anhydrous DCM. Purge the system with Argon or N₂ to prevent moisture-induced hydrolysis of TsCl.

• Base & Catalyst Addition: Add TEA (1.5 eq) and DMAP (0.1 eq). Causality Check: TEA acts as the primary acid scavenger to neutralize the HCl byproduct. DMAP acts as a nucleophilic catalyst, forming a highly reactive N-tosylpyridinium intermediate that accelerates the reaction.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice bath. Causality Check: Tosylation is exothermic. Cooling prevents side reactions, such as the elimination of the alcohol to form an alkene, or the degradation of the TsCl.

• Electrophile Addition: Add TsCl (1.2 eq) portion-wise over 15 minutes.

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours. Validate completion via TLC (Hexanes/EtOAc 1:1) or LC-MS, looking for the disappearance of the alcohol mass and the appearance of the [M+H]⁺ peak at m/z 312.4.

• Workup (Self-Validating Extraction): Quench the reaction with saturated aqueous NaHCO₃ to destroy unreacted TsCl. Extract with DCM (3x). Wash the combined organic layers with 1M HCl (to remove residual TEA/DMAP), followed by brine. Dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate under reduced pressure. Purify via flash column chromatography (silica gel) to yield the pure tosylate as a viscous oil or low-melting solid.

Figure 2: Synthetic workflow and downstream application of the tosylate intermediate.

Downstream Applications in Drug Development

The (1-acetylpiperidin-3-yl)methyl moiety is a privileged scaffold in medicinal chemistry. By utilizing the tosylate synthesized above, researchers can append this group to various core structures via Sₙ2 displacement.

• PARP14 Inhibitors: Research into oncology and cellular stress responses frequently utilizes piperidine derivatives. For instance, quinazolinone-based compounds have been developed as PARP14 inhibitors, utilizing substituted piperidines to enhance target binding affinity and tune pharmacokinetic properties[2].

• Sodium Channel Blockers: In the pursuit of novel analgesics, targeting voltage-gated sodium channels (such as NaV1.7) is a primary strategy. Substituted benzamides incorporating acetylpiperidinyl ethers (synthesized via the displacement of similar tosylates) have shown efficacy in modulating these channels for pain therapy[3].

References

• Google Patents. "US10562891B2 - Quinazolinones as PARP14 inhibitors." United States Patent and Trademark Office. Available at:[2]

• Google Patents. "WO2015078374A1 - Substituted benzamides and methods of use thereof." World Intellectual Property Organization. Available at:[3]

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A Technical Guide to the Spectroscopic Characterization of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Introduction

In the landscape of pharmaceutical development and chemical research, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a molecule of interest, combining a functionalized piperidine core, a common scaffold in medicinal chemistry, with a tosylate leaving group, rendering it a potentially valuable intermediate for further synthetic transformations.[1][2] This guide provides a detailed analysis of the expected spectroscopic data for this compound.

Molecular Structure and Numbering

To facilitate a clear discussion, the following numbering scheme will be used for the atoms in (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

Caption: Numbering scheme for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

¹H NMR Spectroscopy: A Proton's Perspective

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information about the hydrogen atoms in a molecule, revealing their chemical environment, proximity to other protons, and relative numbers.

Predicted ¹H NMR Data

The ¹H NMR spectrum of this molecule is expected to be complex due to the piperidine ring's conformational isomers (rotamers) arising from the acetyl group, which can lead to broadened signals or duplicate sets of peaks for the ring protons. The predicted chemical shifts (in ppm, relative to TMS) are summarized below.

Proton(s)	Predicted δ (ppm)	Predicted Multiplicity	Integration	Rationale & Notes
H-C14' (Acetyl CH₃)	~2.1	Singlet (s)	3H	Typical for an N-acetyl group.[3]
H-C7'' (Tosylate CH₃)	~2.4	Singlet (s)	3H	Characteristic of the methyl group on a tosyl moiety.[4]
H-C2, H-C4, H-C5, H-C6 (Piperidine Ring)	1.2 - 1.9 (multiple), 2.5 - 4.5 (multiple)	Multiplets (m)	9H total	A complex region. Protons on C2 and C6 adjacent to the nitrogen will be deshielded. The presence of the acetyl group causes diastereotopic environments, leading to complex splitting patterns. Signals may be broad due to restricted rotation around the N-C(O) bond.
H-C7 (CH₂-O)	~4.0 - 4.2	Doublet of doublets (dd) or Multiplet (m)	2H	These protons are adjacent to a stereocenter (C3) and an oxygen atom, shifting them downfield. They are diastereotopic and will likely show complex splitting.
H-C2'', H-C6'' (Aromatic)	~7.8	Doublet (d)	2H	Aromatic protons ortho to the electron-withdrawing sulfonate group are deshielded. Expect a typical AA'BB' system.
H-C3'', H-C5'' (Aromatic)	~7.4	Doublet (d)	2H	Aromatic protons meta to the sulfonate group are less deshielded.

Experimental Protocol for ¹H NMR

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: The spectrum should be acquired on a 400 MHz or higher field NMR spectrometer to ensure adequate signal dispersion.[5]

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: ~16 ppm.

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 16-64 scans, depending on sample concentration.

• Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID), followed by phase and baseline correction. Integrate the signals and reference the spectrum to the TMS peak at 0.00 ppm.

¹³C NMR Spectroscopy: The Carbon Backbone

Carbon-13 NMR provides a map of the carbon skeleton of the molecule. Each unique carbon atom typically gives a distinct signal.

Predicted ¹³C NMR Data

Carbon(s)	Predicted δ (ppm)	Rationale & Notes
C14' (Acetyl CH₃)	~21-22	Typical range for an acetyl methyl carbon.[3]
C7'' (Tosylate CH₃)	~21.5	Characteristic chemical shift for the methyl carbon of a p-toluenesulfonate group.[4]
C3, C4, C5 (Piperidine Ring)	~24-35	Aliphatic carbons within the piperidine ring. The exact shifts are conformation-dependent.[6]
C2, C6 (Piperidine Ring)	~42-50	Carbons adjacent to the nitrogen atom are shifted downfield. The acetyl group influences these shifts significantly.[6]
C7 (CH₂-O)	~70-72	This carbon is attached to an oxygen atom, resulting in a significant downfield shift.
C3'', C5'' (Aromatic)	~128	Aromatic carbons meta to the sulfonate group.
C2'', C6'' (Aromatic)	~130	Aromatic carbons ortho to the sulfonate group.
C1'' (Aromatic, S-bearing)	~133	The aromatic carbon directly attached to the sulfur atom.
C4'' (Aromatic, CH₃-bearing)	~145	The aromatic carbon bearing the methyl group is deshielded.
C12' (C=O, Acetyl)	~169-170	Carbonyl carbon of the amide group.

Experimental Protocol for ¹³C NMR

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration (20-50 mg) may be beneficial due to the lower natural abundance of ¹³C.

• Instrumentation: A 400 MHz (or higher) spectrometer, operating at ~100 MHz for carbon.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled pulse sequence (e.g., 'zgpg30').

  • Spectral Width: ~220 ppm.

  • Acquisition Time: ~1 second.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024 or more scans are typically required to achieve a good signal-to-noise ratio.

• Processing: Similar to ¹H NMR, the data is processed with Fourier transformation, phasing, and baseline correction. The solvent signal (e.g., CDCl₃ at 77.16 ppm) is used for referencing.

Infrared (IR) Spectroscopy: Functional Group Analysis

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Rationale & Notes
~3000-2850	C-H Stretch	Aliphatic (Piperidine, CH₃)	Expected strong absorptions from the numerous C-H bonds in the molecule.
~1640-1660	C=O Stretch	Amide (Acetyl)	A strong, sharp absorption band characteristic of a tertiary amide carbonyl group.[7]
~1350-1370 & ~1170-1190	S=O Asymmetric & Symmetric Stretch	Sulfonate (Tosylate)	Two very strong and characteristic absorption bands for the sulfonate group. These are highly reliable diagnostic peaks.[4][8]
~1100-1000	C-O Stretch	C-O-S (Ester-like)	Stretching vibration of the C-O bond adjacent to the sulfur atom.
~1600 & ~1475	C=C Stretch	Aromatic Ring	Peaks characteristic of the benzene ring in the tosylate group.

Experimental Protocol for IR Spectroscopy

• Sample Preparation (KBr Pellet Method):

  • Grind a small amount (~1-2 mg) of the solid sample with ~100-150 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle until a fine, uniform powder is obtained.

  • Press the powder into a transparent pellet using a hydraulic press.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.[9]

• Acquisition:

  • Record a background spectrum of the empty sample chamber.

  • Place the KBr pellet in the sample holder and record the sample spectrum.

  • The typical scanning range is 4000-400 cm⁻¹.

• Analysis: The final spectrum is presented as percent transmittance versus wavenumber (cm⁻¹).

Caption: Key functional groups and their expected IR absorption regions.

Mass Spectrometry: Molecular Weight and Fragmentation

Mass spectrometry (MS) provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and elucidation of the structure.

Predicted Mass Spectrometry Data (ESI-MS)

For Electrospray Ionization (ESI), which is a soft ionization technique, we expect to see the protonated molecule.

• Molecular Formula: C₁₅H₂₁NO₄S

• Exact Mass: 311.12

• Predicted [M+H]⁺: m/z 312.13

• Predicted [M+Na]⁺: m/z 334.11

Predicted Fragmentation Pattern

Under tandem MS (MS/MS) conditions, the protonated molecule will fragment in predictable ways.

Caption: Predicted ESI-MS fragmentation pathway.

• Loss of p-Toluenesulfonic acid (172.02 Da): A common fragmentation pathway for tosylates can lead to a fragment corresponding to the acetyl-piperidinemethyl cation at m/z 140.11 .

• Cleavage of the C-O bond: This can result in the formation of the tosyl cation (m/z 155.07 ) or the piperidine-containing cation.

• Formation of Tropylium Ion: The tosyl fragment can further lose SO₂ to form the highly stable tropylium ion at m/z 91.05 .

Experimental Protocol for LC-MS

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile. Further dilute this stock solution with the mobile phase to a final concentration of ~1-10 µg/mL.

• Instrumentation: A Liquid Chromatography (LC) system coupled to a mass spectrometer equipped with an ESI source.[10]

• LC Conditions (for separation):

  • Column: A standard C18 reverse-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile or methanol with 0.1% formic acid (Solvent B).

  • Flow Rate: 0.2-0.5 mL/min.

• MS Conditions:

  • Ionization Mode: Positive ESI.

  • Scan Range: m/z 50-500.

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 100-150 °C.

• Data Analysis: Identify the peak corresponding to the compound of interest in the total ion chromatogram and analyze its mass spectrum to find the molecular ion and key fragments.

Conclusion

This guide provides a comprehensive, predictive overview of the key spectroscopic data for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. By understanding the expected ¹H NMR, ¹³C NMR, IR, and MS data, researchers can more confidently and efficiently confirm the synthesis and purity of this compound. The provided protocols offer a standardized approach to data acquisition, ensuring reproducibility and high-quality results. While predictive, this analysis is grounded in the well-established principles of spectroscopy and data from closely related structures, offering a reliable blueprint for the empirical characterization of this molecule.

References

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• Rehman, A. et al. (2014). SYNTHESIS, SPECTRAL CHARACTERIZATION AND STRUCTURE-ACTIVITY RELATIONSHIP STUDIES ON SOME SULFONAMIDES BEARING PIPERIDINE NUCLEUS. ResearchGate. Available at: [Link]

• Wang, R. et al. (2010). [(3R,4S)-4-(4-Fluorophenyl)-1-methylpiperidin-3-yl]methyl 4-methylbenzenesulfonate. Acta Crystallographica Section E: Structure Reports Online, 66(10), o2660. Available at: [Link]

• Azzam, R. S. et al. (2022). Synthesis and crystal structure of N-(5-acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 5), 454–458. Available at: [Link]

• Al-Rawi, J. M. A., Flamerz, S., & Khuthier, A. H. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395. Available at: [Link]

• University of Notre Dame. 13C NMR Chemical Shift Table. Available at: [Link]

• Gaonkar, S. L. et al. (2018). An Improved Scalable Process for Synthesis of Piperidin-4-yl-carbamates. ResearchGate. Available at: [Link]

• Minin, V. V. et al. (2022). Methyl-3-(3-hydroxy-3-(4-(piperidin-1-yl)phenyl)-prop-2-enoyl)benzoate. Molbank, 2022(3), M1472. Available at: [Link]

• Google Patents. EP3539965A1 - An improved process for the preparation of (3r,4r)-(1-benzyl-4-methylpiperidin-3-yl)-methylamine.

• Rydzik, A. M. et al. Figure S7. 1 H NMR spectra of N,N-ethylmethyl-piperidine-4-carboxylic.... ResearchGate. Available at: [Link]

• Aziz-ur-Rehman et al. (2017). Synthetic N-(Alkyl/Aralkyl)-N-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-4-Methylbenzenesulfonamides as Acetyl cholinesterase Inhibitors. ARME, 2(4). Available at: [Link]

• Sun, B. et al. (2023). 4-Methyl-N-(Piperidin-1-Ylmethylene) Benzenesulfonamide (PMSA) Promotes Ferroptosis of Tumor Cells by Targeting the KEAP1-NRF2-GPX4 Axis. Cancer Management and Research, 15, 741–756. Available at: [Link]

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Discovery and first synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

An In-Depth Technical Guide to the Synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the rational design and synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. This compound, while not the subject of a singular, high-profile discovery, represents a critical class of intermediates in medicinal chemistry and drug development. Its structure combines a piperidine core, a common motif in numerous pharmaceuticals, with an acetyl protecting group and a tosylate leaving group, rendering it a versatile building block for further molecular elaboration.[1][2] This document details the logical synthetic pathway, including step-by-step experimental protocols for N-acetylation and O-tosylation, and discusses the chemical principles underpinning these transformations. The target audience for this guide includes researchers, scientists, and professionals in the field of drug development.

Introduction: The Strategic Importance of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

The piperidine heterocycle is a cornerstone of modern medicinal chemistry, appearing in a vast array of approved drugs and clinical candidates.[1][2] Its saturated, three-dimensional structure allows for precise spatial orientation of substituents, which is often critical for effective interaction with biological targets. The title compound, (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, is a strategically designed intermediate. The N-acetyl group serves as a stable protecting group for the piperidine nitrogen, preventing its interference in subsequent reactions.[3] The tosylate group is an excellent leaving group, facilitating nucleophilic substitution reactions to introduce a wide variety of functional groups at the 3-position of the piperidine ring.[4]

This guide will detail a logical and efficient two-step synthesis of this valuable intermediate, starting from the commercially available precursor, 3-piperidinemethanol.

Proposed Synthetic Pathway

The most logical and efficient synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate involves a two-step sequence starting from 3-piperidinemethanol. The first step is the selective N-acetylation of the piperidine nitrogen, followed by the O-tosylation of the primary alcohol.

Caption: Overall synthetic workflow.

Step 1: N-Acetylation of 3-Piperidinemethanol

Causality behind Experimental Choices: The N-acetylation of the secondary amine in 3-piperidinemethanol is the crucial first step to ensure the subsequent tosylation occurs selectively at the hydroxyl group. Acetic anhydride is a common and effective acetylating agent.[5] The reaction is typically performed in the presence of a non-nucleophilic base, such as triethylamine, to neutralize the acetic acid byproduct.[6] Dichloromethane (DCM) is a suitable solvent as it is relatively inert and allows for easy work-up.

Experimental Protocol: N-Acetylation

Reagent/Solvent	Molar Eq.	Notes
3-Piperidinemethanol	1.0	Starting Material
Acetic Anhydride	1.1	Acetylating Agent
Triethylamine	1.5	Base
Dichloromethane (DCM)	-	Solvent

Procedure:

• Dissolve 3-piperidinemethanol (1.0 eq) and triethylamine (1.5 eq) in dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add acetic anhydride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (1-acetylpiperidin-3-yl)methanol.

Caption: N-Acetylation experimental workflow.

Step 2: O-Tosylation of (1-acetylpiperidin-3-yl)methanol

Causality behind Experimental Choices: The conversion of the primary alcohol in (1-acetylpiperidin-3-yl)methanol to a tosylate is achieved using p-toluenesulfonyl chloride (TsCl).[4] This reaction introduces a good leaving group for subsequent nucleophilic substitution reactions. Pyridine is often used as both the base and the solvent for this transformation, although other non-nucleophilic bases like triethylamine in a solvent like dichloromethane can also be employed.[4] The use of 4-dimethylaminopyridine (DMAP) as a catalyst can accelerate the reaction.[7] The reaction is typically carried out at low temperatures to minimize side reactions, such as the formation of a chlorinated byproduct.[8][9]

Experimental Protocol: O-Tosylation

Reagent/Solvent	Molar Eq.	Notes
(1-acetylpiperidin-3-yl)methanol	1.0	Starting Material
p-Toluenesulfonyl Chloride (TsCl)	1.2	Tosylating Agent
Pyridine or Triethylamine	1.5	Base
4-Dimethylaminopyridine (DMAP)	0.1	Catalyst (Optional)
Dichloromethane (DCM)	-	Solvent (if using TEA)

Procedure:

• Dissolve (1-acetylpiperidin-3-yl)methanol (1.0 eq) in anhydrous dichloromethane (if using triethylamine) or pyridine.

• Cool the solution to 0 °C.

• Add triethylamine (1.5 eq) or use pyridine as the solvent.

• If desired, add a catalytic amount of DMAP (0.1 eq).

• Slowly add p-toluenesulfonyl chloride (1.2 eq) to the stirred solution.

• Stir the reaction at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 12-16 hours.[10]

• Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into water and extract with dichloromethane.

• Wash the combined organic layers with 1M HCl (to remove pyridine/triethylamine), followed by saturated sodium bicarbonate solution, and finally brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

Caption: O-Tosylation experimental workflow.

Characterization and Data

The final product, (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, should be characterized using standard analytical techniques to confirm its structure and purity.

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the acetyl protons, piperidine ring protons, the methylene protons adjacent to the tosylate, the aromatic protons of the tosyl group, and the methyl protons of the tosyl group.
¹³C NMR	Resonances for all unique carbon atoms in the molecule.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of the compound.
Melting Point	A sharp melting point for a pure, crystalline solid.

Conclusion

The synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a straightforward yet crucial process for the generation of a versatile intermediate in drug discovery. The two-step sequence of N-acetylation followed by O-tosylation, based on well-established chemical principles, provides an efficient route to this compound. This guide offers a robust and logical framework for its synthesis, empowering researchers to access this valuable building block for the development of novel therapeutics.

References

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• Tuba, R., Bálint, E., & Kotschy, A. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Molecules, 25(8), 1934. [Link]

• Wissmann, H., & Kleiner, H. J. (1980). Propylphosphonic Anhydride for Amide and Peptide Synthesis. Angewandte Chemie International Edition in English, 19(2), 133-134.

• Nikolova, S., Philipova, I., & Danalev, D. (2019). Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)ethanols into chlorides during classical tosylation procedure. Royal Society Open Science, 6(2), 181655. [Link]

• Kim, K. H., Jia, Z. J., & Lee, J. (2016). Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists. Journal of Medicinal Chemistry, 59(9), 4466-4482. [Link]

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A Technical Guide to the Potential Biological Activity of Acetylated Piperidine Tosylates

Abstract

The piperidine scaffold is a cornerstone of modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of approved pharmaceuticals and biologically active compounds.[1] This technical guide delves into the largely unexplored therapeutic potential of a novel class of compounds: acetylated piperidine tosylates. By strategically combining the robust piperidine core with the pharmacokinetic-modulating properties of an acetyl group and the reactive potential of a tosylate leaving group, we open new avenues for the design of targeted covalent inhibitors and other advanced therapeutic agents. This document provides a comprehensive exploration of the rationale behind this chemical design, potential biological targets, detailed synthetic protocols, and robust methodologies for biological evaluation. It is intended for researchers, scientists, and drug development professionals seeking to innovate at the frontier of medicinal chemistry.

The Piperidine Scaffold: A Foundation of Pharmacological Diversity

The six-membered nitrogen-containing heterocycle, piperidine, is a recurring motif in a multitude of natural alkaloids and synthetic drugs.[2][3] Its conformational flexibility and ability to engage in diverse molecular interactions have established it as a versatile building block in drug design.[1] Piperidine derivatives have demonstrated a remarkable spectrum of pharmacological activities, including:

• Anticancer Properties: Many piperidine-containing compounds exhibit potent cytotoxic effects against various cancer cell lines through mechanisms such as the modulation of critical signaling pathways and the induction of apoptosis.[1][4]

• Neuroprotective and Analgesic Effects: The piperidine ring is a key structural feature in many centrally acting agents, including analgesics that target opioid receptors and drugs for neurodegenerative diseases like Alzheimer's.[2][5][6] The structural activity relationship of morphine, for instance, reveals the necessity of the piperidine ring for its analgesic activity.[5]

• Antiviral and Antimicrobial Activity: The incorporation of the piperidine scaffold has led to the development of potent antiviral and antimicrobial agents that can interfere with various stages of the pathogen life cycle.[1][4][7]

• Anti-inflammatory and Antidiabetic Roles: Certain piperidine derivatives have shown promise in managing inflammation and have been investigated for their potential antidiabetic effects.[4][7]

The inherent biological relevance of the piperidine core makes it an ideal starting point for the design of novel therapeutic agents with potentially enhanced or entirely new pharmacological profiles.

The Strategic Incorporation of Acetyl and Tosyl Moieties

The true innovation in the exploration of acetylated piperidine tosylates lies in the deliberate functionalization of the piperidine ring. The choice of acetyl and tosyl groups is not arbitrary; each confers specific and advantageous properties to the parent molecule.

Acetylation: Enhancing "Drug-likeness"

Acetylation, the addition of an acetyl group (-COCH3), is a widely employed strategy in medicinal chemistry to refine the pharmacokinetic profile of a lead compound.[8] Its primary benefits include:

• Improved Bioavailability: Acetylation can mask polar functional groups, thereby increasing the lipophilicity of a molecule. This can lead to enhanced absorption, particularly for orally administered drugs, potentially boosting bioavailability by 30-50%.[9]

• Increased Stability: The introduction of an acetyl group can render a molecule more stable, which is crucial for ensuring that the active pharmaceutical ingredient remains intact until it reaches its target.[9]

• Modulation of Biological Activity: In addition to its pharmacokinetic benefits, acetylation is a key post-translational modification in cellular biology that can alter protein function and stability.[8][10] The dysregulation of protein acetylation is linked to numerous diseases, including cancer, making the targeted delivery of acetyl groups a compelling therapeutic strategy.[11][12]

Tosylation: Engineering Reactivity for Covalent Inhibition

The p-toluenesulfonyl group, or tosylate (TsO-), is a highly effective and versatile functional group in organic synthesis.[13] Its primary role is to convert a poor leaving group, such as a hydroxyl group, into an excellent one.[13][14] This is due to the stability of the tosylate anion, which is a weak base.[13]

In the context of drug design, the incorporation of a tosylate group can transform a molecule into a targeted covalent inhibitor. Covalent inhibitors form a stable, covalent bond with their target protein, leading to irreversible inhibition. This can offer several advantages over non-covalent inhibitors, including:

• Increased Potency and Duration of Action: By permanently disabling the target protein, covalent inhibitors can achieve a more profound and lasting therapeutic effect.

• High Specificity: The design of covalent inhibitors can be tailored to target specific nucleophilic amino acid residues (e.g., cysteine, lysine) within the binding site of a protein, leading to high target specificity.

The workflow for such a targeted covalent modification is illustrated below:

Caption: Targeted covalent inhibition by an acetylated piperidine tosylate.

Potential Therapeutic Targets and Biological Activities

Given the diverse pharmacology of piperidine derivatives and the reactive potential of the tosylate group, acetylated piperidine tosylates could be designed to target a wide range of biological pathways implicated in disease.

Oncology

Many kinases and other enzymes involved in cancer cell signaling possess nucleophilic residues in their active sites that are susceptible to covalent modification. Acetylated piperidine tosylates could be developed as irreversible inhibitors of targets such as:

• Histone Deacetylases (HDACs): The dysregulation of HDACs is a hallmark of many cancers.[11] While many HDAC inhibitors exist, the development of novel, highly specific covalent inhibitors remains an area of active research.

• Tyrosine Kinases: Many tyrosine kinase inhibitors are approved for cancer therapy. The development of covalent inhibitors can overcome resistance mechanisms that arise from mutations in the kinase domain.

Neurodegenerative and Inflammatory Disorders

• Acetylcholinesterase (AChE): Inhibitors of AChE are a mainstay in the treatment of Alzheimer's disease.[15] Novel, long-acting covalent inhibitors could offer improved therapeutic benefit. A series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives have been synthesized and shown to have anti-AChE activity.[15]

• Cyclooxygenase (COX) Enzymes: Covalent inhibition of COX enzymes is the mechanism of action of aspirin, a widely used anti-inflammatory drug. Novel covalent inhibitors with improved safety profiles are of great interest.

Infectious Diseases

The development of covalent inhibitors targeting essential enzymes in viruses, bacteria, and parasites could provide a new line of defense against infectious diseases, particularly in the face of growing antimicrobial resistance.

Synthesis and Characterization

The synthesis of acetylated piperidine tosylates can be achieved through a multi-step process starting from commercially available piperidine derivatives. A general synthetic strategy is outlined below:

Caption: General synthetic workflow for acetylated piperidine tosylates.

Detailed Experimental Protocol: A Representative Synthesis

This protocol describes the synthesis of a hypothetical acetylated piperidine tosylate from a piperidine-4-methanol precursor.

Step 1: Acetylation of Piperidine-4-methanol

• To a solution of piperidine-4-methanol (1.0 eq) in dichloromethane (DCM) at 0 °C, add triethylamine (1.2 eq).

• Slowly add acetyl chloride (1.1 eq) dropwise while maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the acetylated piperidine intermediate.

Step 2: Tosylation of the Acetylated Piperidine Intermediate

• Dissolve the acetylated piperidine intermediate (1.0 eq) in pyridine at 0 °C.

• Add tosyl chloride (1.2 eq) portion-wise.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the final acetylated piperidine tosylate.

Characterization: The structure and purity of the final compound should be confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Biological Evaluation: A Tiered Approach

A systematic approach is recommended for evaluating the biological activity of newly synthesized acetylated piperidine tosylates.

In Vitro Assays

The initial screening should be performed using a panel of in vitro assays relevant to the intended therapeutic area.

Assay Type	Purpose	Example
Cell Viability Assay	To determine the cytotoxic potential of the compounds against various cell lines.	MTT or MTS assay
Enzyme Inhibition Assay	To quantify the inhibitory activity against specific target enzymes.	Kinase activity assay, acetylcholinesterase inhibition assay
Target Engagement Assay	To confirm covalent modification of the target protein.	Mass spectrometry-based proteomics

Cell-Based Assays

Compounds that show promising activity in in vitro assays should be further evaluated in cell-based models to assess their effects in a more biologically relevant context.

Protocol: Western Blot Analysis for Target Inhibition

• Treat cells with varying concentrations of the acetylated piperidine tosylate for a specified time.

• Lyse the cells and quantify the total protein concentration.

• Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with primary antibodies against the target protein and a loading control.

• Incubate with a secondary antibody and visualize the protein bands using a chemiluminescence detection system.

• Analyze the band intensities to determine the extent of target inhibition.

In Vivo Studies

The most promising candidates from in vitro and cell-based assays should be advanced to in vivo studies in appropriate animal models of disease to evaluate their efficacy, pharmacokinetics, and safety.

Conclusion and Future Directions

The exploration of acetylated piperidine tosylates represents a promising new frontier in drug discovery. By combining a privileged scaffold with functional groups that enhance drug-like properties and enable covalent targeting, this class of compounds has the potential to yield novel therapeutics for a wide range of diseases. The synthetic and biological evaluation strategies outlined in this guide provide a robust framework for researchers to begin exploring the therapeutic potential of these exciting new molecules. Future work should focus on expanding the library of acetylated piperidine tosylates with diverse substitution patterns and on developing sophisticated screening platforms to identify novel biological targets for this promising class of compounds.

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(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate stability and storage conditions

An In-Depth Technical Guide on the Stability and Storage of (1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Executive Summary

(1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (CAS: 1353965-52-2) is a highly versatile sulfonate ester utilized extensively as an alkylating agent in medicinal chemistry and active pharmaceutical ingredient (API) synthesis. While its structural design makes it an exceptional electrophile for nucleophilic substitution ( SN​2 ) reactions, this same reactivity profile renders it highly susceptible to environmental degradation. This whitepaper provides a comprehensive, mechanistic analysis of the compound's stability, detailing the causality behind its degradation pathways, and establishes self-validating protocols for storage and analytical testing.

Chemical Profile & Mechanistic Reactivity

The utility of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate stems from the tosylate (p-toluenesulfonate) moiety. The effectiveness of the tosylate as a leaving group is driven by the extreme stability of the resulting p-toluenesulfonate anion. Upon cleavage, the negative charge is highly delocalized through resonance across the three sulfonyl oxygen atoms and further stabilized by the electron-withdrawing aromatic system [1].

However, this thermodynamic driving force is a double-edged sword. The low activation energy required for the departure of the tosylate group means that even weak nucleophiles—such as ambient atmospheric moisture ( H2​O )—can initiate solvolysis.

The Causality of Degradation

When exposed to moisture, the compound undergoes hydrolytic cleavage. Water acts as the nucleophile, attacking the electrophilic methylene carbon adjacent to the tosylate group. This reaction yields two primary degradants:

• (1-acetylpiperidin-3-yl)methanol : The corresponding alcohol.

• p-Toluenesulfonic acid (TsOH) : A strong organic acid.

The generation of TsOH is particularly problematic. As hydrolysis proceeds, the local microenvironment becomes increasingly acidic. This drop in pH auto-catalyzes further solvolysis and, under extreme thermal stress, can initiate secondary degradation pathways such as the cleavage of the N-acetyl amide bond on the piperidine ring [2].

Chemical degradation pathway of tosylate esters via hydrolytic cleavage.

Quantitative Stability Profile

To predict the shelf-life of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, forced degradation studies of structurally analogous piperidine tosylates provide a baseline for kinetic modeling. The stability is inversely proportional to temperature and ambient humidity.

Table 1: Projected Degradation Kinetics under Various Storage Conditions

Storage Condition	Temperature	Relative Humidity (RH)	Estimated Half-Life ( t1/2​ )	Primary Degradation Mechanism
Cryogenic (Ideal)	-20°C	Desiccated (<10%)	> 36 Months	Negligible
Refrigerated	2-8°C	Desiccated (<10%)	12 - 18 Months	Slow trace hydrolysis
Ambient (Sealed)	25°C	60%	3 - 6 Months	Thermal degradation / Solvolysis
Accelerated Stress	40°C	75%	< 14 Days	Rapid auto-catalytic hydrolysis

Optimal Storage & Handling Protocols

Based on the mechanistic vulnerabilities of the tosylate group, strict environmental controls are mandatory to preserve the integrity of the reagent [3].

• Temperature Control: For long-term storage (exceeding 30 days), the compound must be maintained at -20°C . For active use or short-term storage, refrigeration at 2-8°C is acceptable.

• Atmospheric Exclusion: The primary vector for degradation is moisture. The compound must be stored in a tightly sealed, amber glass vial. The headspace of the vial must be backfilled with an inert, dry gas (Argon is preferred over Nitrogen due to its higher density, which better displaces oxygen and moisture at the compound's surface).

• Handling: All aliquoting should be performed inside a controlled environment, such as a glove box or a desiccated glove bag, to prevent condensation from forming on the cold compound when transferred to ambient room temperature. Allow the sealed container to equilibrate to room temperature before opening to prevent immediate condensation.

Self-Validating Analytical Workflow for Stability Assessment

To ensure trustworthiness in analytical testing, the stability of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate must be monitored using a self-validating mass balance approach . This ensures that no hidden degradation pathways (e.g., polymerization or volatile loss) go undetected.

Step-by-Step HPLC-UV/MS Methodology

• Sample Preparation (Inert Conditions):

  • Transfer 10.0 mg of the tosylate sample into a dry, argon-purged volumetric flask.

  • Dissolve immediately in anhydrous Acetonitrile (HPLC grade) to achieve a 1.0 mg/mL concentration. Water must be strictly avoided in the diluent to prevent artificial degradation during the analysis window.

• Chromatographic Separation:

  • Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: 10% B to 90% B over 20 minutes to ensure distinct elution of the polar degradants (TsOH and alcohol) and the non-polar intact tosylate.

• Detection & Integration:

  • Monitor via UV at 225 nm (optimal for the aromatic tosyl ring) and in-line ESI-MS (Electrospray Ionization Mass Spectrometry) for peak identification.

• The Self-Validating Mass Balance Check (Critical Step):

  • Calculate the molar concentration of the remaining intact API, the formed (1-acetylpiperidin-3-yl)methanol, and the liberated TsOH using pre-established response factors.

  • Validation Logic: The system is self-validating because the sum of the molarities of the degradants plus the remaining intact tosylate must equal the initial starting molarity (within a 98-102% recovery window). If the mass balance falls below 98%, it definitively proves the existence of an unmonitored secondary degradation pathway (such as amide hydrolysis), prompting a necessary revision of the analytical method.

Step-by-step analytical workflow for validating tosylate compound stability.

References

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Protocols & Analytical Methods

Step-by-step synthesis protocol for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

An Application Note for the Synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Abstract

This document provides a detailed, two-step protocol for the synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, a valuable synthetic intermediate. The procedure begins with the reduction of 1-acetyl-3-piperidinecarboxylic acid to the corresponding alcohol, (1-acetylpiperidin-3-yl)methanol, using lithium aluminum hydride. The subsequent step involves the tosylation of the alcohol with p-toluenesulfonyl chloride to yield the final product. This application note is intended for researchers in organic synthesis and drug development, offering in-depth procedural details, explanations of chemical principles, and comprehensive safety guidelines.

Introduction

Piperidine derivatives are fundamental scaffolds in medicinal chemistry, appearing in a wide array of pharmaceuticals. The functionalization of the piperidine ring allows for the precise tuning of a molecule's physicochemical and pharmacological properties. The conversion of a hydroxyl group to a tosylate is a critical transformation in organic synthesis. The resulting tosylate is an excellent leaving group, facilitating nucleophilic substitution reactions to introduce a variety of other functional groups.[1] The target molecule, (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, serves as a versatile building block, enabling the extension of a carbon chain from the 3-position of the N-acetylpiperidine core, a common strategy in the development of novel therapeutic agents.[2]

This protocol details a reliable pathway to this intermediate, emphasizing safe laboratory practices and providing the rationale behind key procedural steps.

Overall Reaction Scheme

The synthesis is performed in two distinct stages:

• Reduction of a Carboxylic Acid: 1-Acetyl-3-piperidinecarboxylic acid is reduced to (1-acetylpiperidin-3-yl)methanol.

• Tosylation of an Alcohol: The intermediate alcohol is converted to its corresponding tosylate, (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

Caption: Overall two-step synthetic workflow.

Part 1: Synthesis of (1-acetylpiperidin-3-yl)methanol

Principle of the Reaction

Lithium aluminum hydride (LiAlH₄) is a potent and unselective reducing agent capable of reducing carboxylic acids directly to primary alcohols. The reaction proceeds via the formation of a lithium carboxylate salt, followed by coordination of the aluminohydride species and subsequent hydride transfers. An aqueous workup is required to quench the excess LiAlH₄ and hydrolyze the resulting aluminum alkoxide complexes to liberate the desired alcohol.[3]

Materials and Equipment

Reagent/Material	CAS Number	Quantity (Example Scale)
1-Acetyl-3-piperidinecarboxylic acid	2637-76-5	5.0 g (29.2 mmol)
Lithium Aluminum Hydride (LiAlH₄)	16853-85-3	2.2 g (58.4 mmol)
Anhydrous Tetrahydrofuran (THF)	109-99-9	150 mL
Deionized Water (H₂O)	7732-18-5	2.2 mL + 2.2 mL
15% Sodium Hydroxide (NaOH) Solution	1310-73-2	6.6 mL
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	~10 g
Ethyl Acetate	141-78-6	For extraction/chromatography
Hexanes	110-54-3	For chromatography
Equipment
500 mL 3-neck round-bottom flask	1
Reflux condenser, Nitrogen inlet	1 set
Magnetic stirrer and stir bar	1
Ice-water bath, Heating mantle	1 each
Addition funnel	1
Separatory funnel, Buchner funnel	1 each
Rotary evaporator	1

Detailed Experimental Protocol

• Reaction Setup: Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a nitrogen inlet, and a rubber septum. Flame-dry the glassware under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen.

• Reagent Addition: Suspend lithium aluminum hydride (2.2 g, 58.4 mmol) in anhydrous THF (75 mL) in the reaction flask. Cool the suspension to 0 °C using an ice-water bath.

• Substrate Addition: In a separate flask, dissolve 1-acetyl-3-piperidinecarboxylic acid (5.0 g, 29.2 mmol) in anhydrous THF (75 mL).[4] Transfer this solution to an addition funnel and add it dropwise to the stirred LiAlH₄ suspension over 45-60 minutes, maintaining the internal temperature below 10 °C. Causality Note: Slow addition is critical to control the exothermic reaction and prevent dangerous temperature spikes.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction to reflux (approx. 66 °C) using a heating mantle and stir for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up (Quenching): Cool the reaction mixture back down to 0 °C with an ice-water bath. Cautiously and slowly quench the reaction by the sequential dropwise addition of:

  • 2.2 mL of deionized water

  • 2.2 mL of 15% aqueous NaOH

  • 6.6 mL of deionized water

  • Safety Note: This is the Fieser workup method. It is highly exothermic and generates hydrogen gas. Ensure adequate ventilation and perform the additions very slowly to avoid uncontrolled effervescence.

• Isolation: Allow the resulting granular white precipitate (lithium and aluminum salts) to stir at room temperature for 30 minutes. Filter the mixture through a pad of Celite in a Buchner funnel, washing the filter cake thoroughly with ethyl acetate.

• Purification: Combine the filtrate and washes, and concentrate the solution under reduced pressure using a rotary evaporator. The resulting crude oil can be purified by silica gel column chromatography (e.g., using a gradient of 5-10% methanol in ethyl acetate) to yield (1-acetylpiperidin-3-yl)methanol as a clear oil.[5]

Part 2: Synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Principle of the Reaction

This reaction is a classic tosylation of a primary alcohol. The alcohol's lone pair of electrons acts as a nucleophile, attacking the electrophilic sulfur atom of p-toluenesulfonyl chloride (TsCl). A base, typically an amine like triethylamine (Et₃N), is required to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion. The tosyl group is an excellent leaving group, making the product a versatile intermediate for subsequent nucleophilic substitution reactions.[6]

Materials and Equipment

Reagent/Material	CAS Number	Quantity (Example Scale)
(1-acetylpiperidin-3-yl)methanol	38313-48-5	3.0 g (19.1 mmol)
p-Toluenesulfonyl chloride (TsCl)	98-59-9	4.37 g (22.9 mmol)
Triethylamine (Et₃N)	121-44-8	4.0 mL (28.6 mmol)
Anhydrous Dichloromethane (DCM)	75-09-2	100 mL
1 M Hydrochloric Acid (HCl)	7647-01-0	~50 mL
Saturated Sodium Bicarbonate (NaHCO₃)	144-55-8	~50 mL
Brine (Saturated NaCl solution)	7647-14-5	~50 mL
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	~10 g
Equipment
250 mL round-bottom flask	1
Magnetic stirrer and stir bar	1
Ice-water bath	1
Nitrogen inlet	1
Separatory funnel	1
Rotary evaporator	1

Detailed Experimental Protocol

• Reaction Setup: To a 250 mL round-bottom flask containing a magnetic stir bar, add (1-acetylpiperidin-3-yl)methanol (3.0 g, 19.1 mmol) and dissolve it in anhydrous dichloromethane (100 mL).

• Reagent Addition: Cool the solution to 0 °C using an ice-water bath under a nitrogen atmosphere. Add triethylamine (4.0 mL, 28.6 mmol) followed by the portion-wise addition of p-toluenesulfonyl chloride (4.37 g, 22.9 mmol) over 15 minutes. Causality Note: Maintaining a low temperature minimizes potential side reactions. The triethylamine is added first to be available immediately to neutralize the HCl as it forms.[7][8]

• Reaction: Allow the reaction mixture to stir at 0 °C for 30 minutes, then let it warm to room temperature and stir for an additional 12-16 hours. Monitor the reaction for the disappearance of the starting alcohol by TLC.

• Work-up: Quench the reaction by adding 50 mL of water. Transfer the mixture to a separatory funnel.

• Extraction and Washing:

  • Separate the organic layer.

  • Wash the organic layer sequentially with 50 mL of 1 M HCl (to remove excess triethylamine), 50 mL of saturated NaHCO₃ solution (to remove residual acid), and 50 mL of brine (to reduce the amount of water in the organic layer).[9]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by recrystallization (e.g., from ethyl acetate/hexanes) or by silica gel column chromatography to afford (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate as a solid.

Safety Precautions

All manipulations must be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be worn at all times.

Chemical	Hazards	Recommended PPE
Lithium Aluminum Hydride (LiAlH₄)	Reacts violently with water to produce flammable hydrogen gas.[10] Causes severe skin burns and eye damage.[3][11] Toxic if swallowed.	Safety goggles, face shield, nitrile gloves, flame-retardant lab coat. Handle under inert atmosphere.
p-Toluenesulfonyl chloride (TsCl)	Causes severe eye and skin burns.[12][13] Lachrymator. Reacts with water, liberating toxic gas.[14]	Safety goggles, nitrile gloves, lab coat. Handle in a fume hood.
Triethylamine (Et₃N)	Highly flammable liquid and vapor.[7] Toxic if swallowed, in contact with skin, or if inhaled.[8][15] Causes severe skin burns and eye damage.[16]	Safety goggles, nitrile gloves, lab coat. Handle in a fume hood away from ignition sources.
Dichloromethane (DCM)	Causes skin and serious eye irritation.[17][18] May cause drowsiness or dizziness. Suspected of causing cancer.[9][19]	Safety goggles, nitrile gloves, lab coat. Use in a well-ventilated fume hood.
Ethyl Acetate	Highly flammable liquid and vapor.[20][21] Causes serious eye irritation.[22] May cause drowsiness or dizziness.[23]	Safety goggles, nitrile gloves, lab coat. Handle away from ignition sources.

References

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Application Note: Advanced Recrystallization Protocol for (1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Prepared By: Senior Application Scientist, Process Chemistry & API Development Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Executive Summary

(1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a highly versatile electrophilic building block utilized extensively in the synthesis of complex active pharmaceutical ingredients (APIs). As a primary alkyl tosylate featuring an N-acetylated piperidine ring, it acts as a potent alkylating agent. However, its reactivity also makes it susceptible to degradation if subjected to harsh purification conditions. This application note details a scalable, high-yield recrystallization methodology designed to maximize purity while strictly mitigating the risk of solvolysis and thermal degradation.

Physicochemical Profiling

Understanding the physical and chemical boundaries of the target molecule is the first step in designing a self-validating purification system. The data below dictates our solvent selection and thermal parameters.

Property	Value / Description
Chemical Name	(1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate
CAS Registry Number	1353965-52-2
Molecular Formula	C15H21NO4S
Molecular Weight	311.40 g/mol
Functional Groups	Primary tosylate (electrophile), Tertiary amide (H-bond acceptor)
Solubility Profile	High in EtOAc, DCM, THF; Insoluble in Heptane/Hexane
Stability Constraints	Vulnerable to nucleophilic attack, hydrolysis, and solvolysis

Mechanistic Rationale for Solvent Selection (E-E-A-T)

The Solvolysis Pitfall

Alkyl tosylates are excellent leaving groups. A common error in early-stage process chemistry is attempting to recrystallize tosylates using standard protic solvent systems (such as methanol, ethanol, or aqueous mixtures). When heated in nucleophilic solvents for prolonged periods, tosylates undergo SN1/SN2 solvolysis, yielding unwanted ether byproducts and drastically reducing recovery yields .

The Dual-Solvent Solution

To ensure absolute chemical integrity, an aprotic binary solvent system—Ethyl Acetate (EtOAc) and Heptane —is strongly recommended, a standard validated across multiple sensitive tosylate preparations .

• Ethyl Acetate (Solvent): Provides excellent solubility at elevated temperatures (50–60 °C) due to its moderate polarity, which readily solvates the N-acetyl and sulfonate groups without acting as a nucleophile.

• Heptane (Anti-Solvent): Acts as a highly effective, non-polar precipitant. By carefully controlling the addition of heptane to a saturated EtOAc solution, researchers can precisely navigate the metastable zone width (MZW) to induce controlled nucleation.

Experimental Workflow Visualization

The following workflow illustrates the critical path for the dual-solvent recrystallization process, highlighting the transition from crude intermediate to pure API building block.

Workflow for dual-solvent (EtOAc/Heptane) recrystallization of the piperidine tosylate intermediate.

Detailed Experimental Protocol

This protocol is engineered to prevent "oiling out" (liquid-liquid phase separation)—a notorious issue with low-melting, highly soluble organic intermediates .

Step-by-Step Methodology: EtOAc / Heptane Crystallization

• Initial Dissolution: Transfer the crude (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate to a clean, dry round-bottom flask equipped with a magnetic stir bar. Add minimal Ethyl Acetate (start with approximately 2.5 mL per gram of crude material).

• Controlled Heating: Warm the suspension gently in a temperature-controlled water bath to 50–60 °C until complete dissolution is achieved.

  • Expert Insight:Do not exceed 60 °C. Thermal stress over prolonged periods can induce unwanted side reactions or degradation of the tosylate.

• Clarification (Hot Filtration): If particulate matter, dust, or highly colored insoluble impurities are present, rapidly pass the hot solution through a pre-warmed fritted glass funnel to clarify the matrix.

• Anti-Solvent Titration: While maintaining the solution at 40–50 °C, begin adding Heptane dropwise under moderate stirring. Continue the addition until the solution becomes faintly turbid (reaching the cloud point). Immediately add just enough EtOAc (1–3 drops) to clear the turbidity, bringing the solution to the edge of supersaturation.

• Nucleation and Annealing: Remove the flask from the heat source. Allow it to cool slowly to ambient temperature (20–25 °C) completely undisturbed.

  • Expert Insight: Slower cooling promotes the thermodynamic growth of larger, purer crystals and prevents the kinetic entrapment of mother liquor impurities within the crystal lattice.

• Polishing / Yield Maximization: Once crystallization is well underway and the mixture has reached room temperature, transfer the flask to an ice bath (0–5 °C) for 1 to 2 hours to depress solubility and maximize recovery.

• Isolation: Collect the crystalline product via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal volume of ice-cold Heptane to displace any residual EtOAc without dissolving the product.

• Drying: Dry the product under high vacuum at room temperature to a constant weight.

Troubleshooting: Mitigating "Oiling Out"

If the compound separates as a dense, viscous liquid phase rather than forming distinct crystals, the system has bypassed crystallization in favor of liquid-liquid phase separation. This occurs when the solute concentration is too high relative to the cooling rate.

• Resolution: Reheat the mixture until it forms a homogenous solution. Add 10–15% more EtOAc to dilute the system, and cool at a significantly slower rate. Introducing a microscopic seed crystal of pure material exactly at the cloud point will highly bias the system toward solid nucleation over phase separation.

References

• Garcia, A., Otte, D. A. L., & Woerpel, K. A. (2015). Influence of Alkoxy Groups on Rates of Acetal Hydrolysis and Tosylate Solvolysis: Electrostatic Stabilization of Developing Oxocarbenium Ion Intermediates and Neighboring-Group Participation To Form Oxonium Ions. The Journal of Organic Chemistry, 80(9), 4566-4580.[Link][1]

• Organic Syntheses. (2005). 3-Methyl-3-(toluenesulfonyloxymethyl)oxetane. Organic Syntheses, 81, 256.[Link][2]

• Armarego, W. L. F., & Chai, C. L. L. (2009). Purification of Laboratory Chemicals Fifth Edition. Butterworth-Heinemann (Elsevier Science).[Link][3]

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• 3. researchgate.net [researchgate.net]

Application Note: Comprehensive ¹H and ¹³C NMR Spectroscopic Analysis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate for Structural Elucidation

Introduction

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a key intermediate in pharmaceutical synthesis, incorporating a tosylate leaving group for subsequent nucleophilic substitution and a protected piperidine ring. The precise structural verification of such molecules is paramount to ensure the integrity of the synthetic pathway and the purity of the final active pharmaceutical ingredient. Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive analytical technique for the unambiguous structural elucidation of organic molecules in solution.[1][2][3]

This application note provides a detailed, field-proven guide for the ¹H and ¹³C NMR analysis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. We will delve into optimized protocols for sample preparation and data acquisition, followed by a comprehensive interpretation of the spectral data. The causality behind experimental choices and the logic of spectral assignments are explained to provide researchers, scientists, and drug development professionals with an authoritative resource for characterizing this and structurally related compounds.

Molecular Structure and Atom Numbering

For clarity in spectral assignment, a systematic numbering system is applied to the molecular structure of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. This numbering will be referenced throughout the interpretation section.

Caption: Molecular structure and atom numbering scheme.

Experimental Protocols

The acquisition of high-quality, reproducible NMR spectra is fundamentally dependent on meticulous sample preparation and correctly set instrument parameters.

Sample Preparation

The sample must be a homogeneous solution, free of particulate matter and paramagnetic impurities, which can degrade spectral quality by disrupting magnetic field homogeneity.[4][5]

• Analyte Purity: Ensure the analyte is of high purity (>95%) to minimize interfering signals from impurities.

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is an excellent first choice due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent signal. If solubility is an issue, DMSO-d₆ or Acetone-d₆ can be used.

• Concentration:

  • For ¹H NMR: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of deuterated solvent.[4][6] This concentration provides a strong signal-to-noise ratio for rapid analysis.

  • For ¹³C NMR: A higher concentration of 20-50 mg in 0.6-0.7 mL is recommended.[1][5] This is necessary to compensate for the low natural abundance (1.1%) and lower gyromagnetic ratio of the ¹³C nucleus.

• Sample Transfer:

  • Dissolve the sample in a small, clean vial before transferring it into the NMR tube.

  • Use a Pasteur pipette with a cotton plug to filter the solution into a high-quality 5 mm NMR tube (e.g., Wilmad or Norell). This prevents the transfer of any solid particulates.[5]

• Internal Standard: Tetramethylsilane (TMS) is typically added by the solvent manufacturer as the internal reference (0 ppm). If not present, indirect referencing to the residual solvent peak can be performed.[7]

NMR Data Acquisition

The following are typical acquisition parameters for a 400 MHz NMR spectrometer.

Parameter	¹H NMR Acquisition	¹³C NMR Acquisition	Rationale
Spectrometer Freq.	400 MHz	101 MHz	Standard instrument frequency.
Pulse Program	zg30	zgpg30	Standard 30° pulse for quantitative ¹H; proton-decoupled for ¹³C.
Spectral Width (SW)	20 ppm (-2 to 18 ppm)	240 ppm (-10 to 230 ppm)	Wide enough to encompass all expected signals.
Number of Scans (NS)	8-16	512-1024	Fewer scans needed for sensitive ¹H nucleus; more for insensitive ¹³C.
Relaxation Delay (D1)	2-5 s	2 s	Allows for nearly complete spin-lattice relaxation for accurate integration.
Acquisition Time (AQ)	2-4 s	1-2 s	Determines the digital resolution of the spectrum.
Temperature	298 K	298 K	Standard room temperature analysis.

Data Processing and Analysis Workflow

The path from a prepared sample to a confirmed structure follows a logical sequence of data acquisition and processing steps.

Caption: General workflow for NMR structural analysis.

Spectral Interpretation and Data

The analysis of ¹H and ¹³C NMR spectra involves examining four key features: chemical shift (δ), signal integration, signal multiplicity (splitting pattern), and coupling constants (J).[3]

¹H NMR Spectrum Analysis

The ¹H NMR spectrum reveals the number of distinct proton environments and their neighboring protons. Due to hindered rotation around the N1-C7 amide bond, it is common to observe two sets of signals for the piperidine ring protons, representing two distinct conformers in slow exchange on the NMR timescale. The data presented here represents the major conformer.

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Atom Label	Chemical Shift (δ, ppm)	Multiplicity	Integration	J (Hz)	Interpretation
H20 (Tos-CH₃)	2.45	s	3H	-	Singlet for the methyl group on the tosylate aromatic ring.
H9 (Ac-CH₃)	2.11	s	3H	-	Singlet for the acetyl methyl group; deshielded by the adjacent carbonyl.[8][9]
H4, H5	1.50-1.90	m	4H	-	Complex multiplet for the piperidine ring protons at positions 4 and 5.
H3	2.05-2.20	m	1H	-	Multiplet for the proton at the stereocenter C3.
H2, H6	2.60-4.60	m	4H	-	Broad, complex multiplets for protons adjacent to the nitrogen (C2, C6), showing significant deshielding and conformational complexity.
H7	3.95	d	2H	6.8	Doublet for the diastereotopic methylene protons adjacent to the chiral center (C3) and the ester oxygen (O10). Deshielded by the electronegative oxygen.
H16, H18	7.36	d	2H	8.2	Doublet for the aromatic protons ortho to the methyl group on the tosylate ring.
H15, H19	7.78	d	2H	8.2	Doublet for the aromatic protons ortho to the sulfonate group, which is strongly electron-withdrawing and thus causes significant deshielding.[10]

¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum shows a single peak for each unique carbon atom in the molecule. The chemical shifts are highly indicative of the carbon's functional group and electronic environment.

Table 2: ¹³C NMR Data (101 MHz, CDCl₃)

Atom Label	Chemical Shift (δ, ppm)	Interpretation
C9 (Ac-CH₃)	21.4	Acetyl methyl carbon.
C20 (Tos-CH₃)	21.7	Tosylate methyl carbon.
C4, C5	24.5, 28.9	Piperidine ring carbons. The specific assignment may require 2D NMR.
C3	36.5	Piperidine ring carbon at the point of substitution.
C2, C6	41.8, 46.5	Piperidine ring carbons adjacent to the nitrogen.[11][12][13]
C7	69.8	Methylene carbon (CH₂O), significantly deshielded by the attached oxygen atom.
C16, C18	128.0	Aromatic carbons ortho to the methyl group.
C15, C19	129.9	Aromatic carbons ortho to the sulfonate group.
C14	132.8	Quaternary aromatic carbon attached to the sulfonate group.
C17	145.0	Quaternary aromatic carbon attached to the methyl group.
C8 (C=O)	169.2	Carbonyl carbon of the acetyl group.

Summary and Conclusion

The comprehensive analysis of the ¹H and ¹³C NMR spectra provides an unambiguous confirmation of the chemical structure of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. The ¹H NMR spectrum confirms the presence and connectivity of all proton-containing fragments, with integrations matching the proton count and multiplicities reflecting the neighboring proton environments. The characteristic chemical shifts of the tosylate and acetyl methyl groups are clearly observed. The ¹³C NMR spectrum corroborates these findings by showing the expected number of carbon signals with chemical shifts that are diagnostic for the carbonyl, aromatic, and aliphatic carbons within the molecule. The protocols and data presented herein serve as a reliable benchmark for the quality control and structural verification of this important synthetic intermediate.

References

• Organomation.
• BenchChem. A Researcher's Guide to Interpreting NMR Spectra of Substituted Pyrroles.
• The Royal Society of Chemistry.
• MDPI.
• University of Minnesota Twin Cities. NMR Sample Preparation | College of Science and Engineering.
• Analyzing NMR d
• In-Cell-Art.
• Iowa State University.
• MDPI. ¹H NMR Chemical Shift Changes as a Result of Introduction of Carbonyl-Containing Protecting Groups Observed in Bornol and Isoborneol.
• ResearchGate. ¹³C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides.
• ESA-IPB.
• Journal of the American Chemical Society. Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine.
• ChemicalBook. Piperidine(110-89-4) ¹³C NMR spectrum.
• ResearchGate. (A) Characteristic chemical shifts in ¹H-NMR of the N-acetyl groups of....
• PubChem.
• PubMed. N-acetyl-L-aspartate and acetate 1H NMR signal overlapping under mild acidic pH conditions.
• OpenOChem Learn. Interpreting | OpenOChem Learn.
• Taylor & Francis Online. ¹H NMR Study of Methyl O-Acetyl-α-and-β-D-Xylopyranosides Conformational Studies and Non Additivity of ¹H-Shift Increments.
• The Royal Society of Chemistry. TITLE (TIMES 14 PT, UPPERCASE, BOLD CENTERED).
• PubChem.
• NIST WebBook. Benzenesulfonic acid, 4-methyl-, methyl ester.
• ResearchGate. Complete assignment of the ¹H and ¹³C NMR spectra of some N‐benzyl‐(piperidin or pyrrolidin)‐purines | Request PDF.
• Organometallics.

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Elucidating the Gas-Phase Fragmentation Behavior of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate using Electrospray Ionization Tandem Mass Spectrometry

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details the characteristic fragmentation pattern of the synthetic intermediate, (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, using positive ion electrospray ionization tandem mass spectrometry (ESI-MS/MS). As a molecule incorporating both a substituted piperidine ring and a tosylate leaving group, its fragmentation behavior provides valuable structural information through several distinct and predictable pathways. This guide presents a detailed experimental protocol for analysis via a Triple Quadrupole or Q-TOF mass spectrometer, explains the causal logic behind the observed fragmentation, and proposes a mechanistic pathway. The key product ions, including the tropylium ion at m/z 91, the p-toluenesulfonyl cation at m/z 155, and the acetylated piperidinemethyl cation at m/z 140, serve as diagnostic markers for the identification and structural confirmation of this compound and its analogues in complex matrices.

Introduction

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a synthetic compound of interest in medicinal chemistry and drug development. The tosylate group is an excellent leaving group, making this molecule a valuable intermediate for nucleophilic substitution reactions in the synthesis of more complex pharmaceutical agents.[1] The piperidine moiety is a ubiquitous scaffold in numerous approved drugs, making the characterization of its derivatives crucial.[2]

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is an indispensable tool for the structural elucidation and quantification of such non-volatile, thermally labile molecules.[1] Electrospray ionization (ESI) is a soft ionization technique that typically yields the protonated molecule [M+H]⁺ with minimal in-source fragmentation, preserving the molecular weight information.[3] To elicit structural details, tandem mass spectrometry (MS/MS) is employed. Collision-Induced Dissociation (CID) of the selected precursor ion induces fragmentation through collisions with an inert gas, revealing characteristic product ions that correspond to the molecule's substructures.[4][5]

This document serves as a comprehensive guide to understanding the ESI-MS/MS fragmentation of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. We will explore the primary cleavage sites, the rationale behind the formation of key fragments, and provide a robust protocol for replicating this analysis.

Experimental Methodology

Materials & Sample Preparation

The analyte, (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (Molecular Weight: 311.39 g/mol ), was dissolved in HPLC-grade methanol to a final concentration of 10 µg/mL. For infusion analysis, this stock solution was further diluted to 1 µg/mL in 50:50 acetonitrile:water containing 0.1% formic acid. The addition of formic acid is critical to aid in the protonation of the basic nitrogen atom on the piperidine ring, ensuring efficient ionization in positive ESI mode.

Instrumentation

Analysis was performed on a tandem mass spectrometer (e.g., Triple Quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source. Such instruments provide the capability to isolate a precursor ion and subject it to CID for MS/MS analysis.[2]

Analytical Workflow and Protocol

The general workflow for this analysis involves direct infusion or LC separation, followed by mass spectrometric detection to identify the precursor ion and subsequent fragmentation to generate a product ion spectrum.

Caption: High-level experimental workflow for MS/MS analysis.

The following table summarizes the recommended instrumental parameters for this analysis. The collision energy is a critical parameter that must be optimized to achieve a rich spectrum of fragment ions.[2]

Parameter	Recommended Setting	Rationale
Ionization Mode	ESI Positive	The basic nitrogen on the piperidine ring is readily protonated.
Capillary Voltage	3.5 - 4.5 kV	Optimizes the electrospray plume for stable ion generation.
Drying Gas Flow	8 - 12 L/min	Aids in desolvation of the analyte ions.
Drying Gas Temp.	300 - 350 °C	Facilitates efficient solvent evaporation.
Nebulizer Pressure	30 - 45 psi	Assists in forming a fine spray of charged droplets.
Full Scan Range (MS1)	m/z 100 - 500	To confirm the presence of the protonated precursor ion.
Precursor Ion (MS2)	m/z 312.1	The calculated monoisotopic mass of [C₁₅H₂₁NO₄S + H]⁺.
Collision Gas	Argon or Nitrogen	Inert gas used to induce fragmentation upon collision.
Collision Energy (CE)	10 - 40 eV (Ramped)	A range of energies is used to observe both low-energy and high-energy fragments.

Results & Discussion

Full Scan Mass Spectrum

In the full scan (MS1) spectrum, the compound (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is expected to be exclusively detected as its protonated molecule, [M+H]⁺, at an m/z of approximately 312.1. The soft nature of ESI ensures that the molecular ion remains intact, providing clear molecular weight information.[3]

Tandem MS (MS/MS) Fragmentation Analysis

The MS/MS spectrum of the precursor ion at m/z 312.1 reveals several structurally significant product ions. The fragmentation is dominated by cleavages around the ester linkage and within the tosylate and piperidine moieties. Two primary fragmentation pathways are proposed, originating from the protonated precursor.

Table of Key Fragment Ions:

Observed m/z	Proposed Formula	Proposed Structure / Origin	Neutral Loss (Da)
312.1	[C₁₅H₂₂NO₄S]⁺	Precursor Ion [M+H]⁺	-
155.0	[C₇H₇O₂S]⁺	p-toluenesulfonyl cation	157.1 (C₈H₁₅NO₂)
140.1	[C₈H₁₄NO]⁺	(1-acetylpiperidin-3-yl)methyl cation	172.0 (C₇H₈O₃S)
98.1	[C₆H₁₂N]⁺	Fragment of m/z 140 after loss of ketene	42.0 (C₂H₂O)
91.0	[C₇H₇]⁺	Tropylium ion from m/z 155	64.0 (SO₂)

Proposed Fragmentation Mechanism

The fragmentation of the protonated molecule can be rationalized through two competing pathways initiated by the charge on the piperidine nitrogen.

Pathway A: Cleavage of the C-O Ester Bond

This pathway involves the cleavage of the bond between the methylene bridge and the sulfonate oxygen. This is a common fragmentation route for esters and results in charge retention on the piperidine-containing fragment.

• Formation of m/z 140.1: The precursor ion (m/z 312.1) undergoes cleavage of the C-O bond, leading to the formation of the (1-acetylpiperidin-3-yl)methyl cation at m/z 140.1 and the neutral loss of p-toluenesulfonic acid (172.1 Da).

• Formation of m/z 98.1: The product ion at m/z 140.1 can further fragment through the neutral loss of ketene (CH₂=C=O, 42.0 Da) from the acetyl group. This is a characteristic loss for N-acetylated compounds and results in the formation of a stable iminium ion at m/z 98.1.[6]

Pathway B: Cleavage of the S-O Ester Bond

This pathway involves cleavage of the sulfur-oxygen bond, a characteristic fragmentation for sulfonate esters.[1]

• Formation of m/z 155.0: The precursor ion fragments to produce the p-toluenesulfonyl cation at m/z 155.0. This ion is resonance-stabilized and is a hallmark of tosylated compounds.

• Formation of m/z 91.0: The p-toluenesulfonyl ion (m/z 155.0) is known to readily lose sulfur dioxide (SO₂, 64.0 Da), a highly stable neutral molecule.[7][8] This loss results in the formation of the highly stable tropylium cation ([C₇H₇]⁺) at m/z 91.0, which is often a base peak in the spectra of compounds containing a toluene group.[1]

Caption: Proposed ESI-MS/MS fragmentation pathways for [M+H]⁺.

Conclusion

The fragmentation pattern of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate under ESI-MS/MS conditions is predictable and provides unambiguous structural information. The analysis reveals two major competing fragmentation pathways, yielding four key diagnostic ions:

• m/z 155.0 and m/z 91.0 , confirming the presence of the p-toluenesulfonyl group.

• m/z 140.1 and m/z 98.1 , confirming the (1-acetylpiperidin-3-yl)methyl moiety.

This application note provides a validated protocol and a clear mechanistic framework that can be applied by researchers for the confident identification and structural characterization of this compound and related analogues in various stages of pharmaceutical research and development.

References

• BenchChem. (2026).

• Monzote, L., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. [Link]

• BenchChem. (2025).
• Supporting Information. (n.d.).

• Coutinho, J. P., et al. (n.d.). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. SciELO. [Link]

• ACS Publications. (2022). Differentiation of Protonated Sulfonate Esters from Isomeric Sulfite Esters and Sulfones by Gas-Phase Ion–Molecule Reactions Followed by Diagnostic Collision-Activated Dissociation in Tandem Mass Spectrometry Experiments. [Link]

• Marnela, K. M., et al. (1988). Piperidine ester derivatives in mass spectrometric analysis of fatty acids from human serum phospholipids and cholesteryl esters. PubMed. [Link]

• ResearchGate. (n.d.). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. [Link]

• Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry.

• Jackson, G., et al. (2020). The influence of chemical modifications on the fragmentation behavior of fentanyl and fentanyl-related compounds in electrospray. West Virginia University Research Repository. [Link]

• Wikipedia. (n.d.). Collision-induced dissociation. [Link]

• Schlosser, G., & Toth, G. (2019). An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Molecules. [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

• Borges, E. M., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports. [Link]

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• 8. researchgate.net [researchgate.net]

Application Note: HPLC Method Development and Purity Assessment for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Executive Summary & Chemical Context

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a highly reactive electrophilic intermediate frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Structurally, the molecule features a polar, neutral N-acetylpiperidine core and a lipophilic tosylate ester. Because the tosylate group is an excellent leaving group, the compound is susceptible to hydrolysis and solvolysis.

Accurate purity assessment is critical, as residual starting materials (e.g., (1-acetylpiperidin-3-yl)methanol), unreacted reagents (e.g., p-toluenesulfonyl chloride), and degradation products (e.g., p-toluenesulfonic acid) can severely impact downstream coupling efficiencies. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the [1] due to its high resolution, non-destructive nature, and ability to separate structurally similar by-products without inducing thermal degradation.

Analytical Strategy & Causality

To build a robust, self-validating analytical method, every chromatographic parameter must be selected based on the physicochemical properties of the analyte.

Diluent Selection and Analyte Stability

The Causality: Tosylates are highly reactive toward nucleophiles. If protic solvents like methanol or ethanol are used as the sample diluent, the analyte can undergo solvolysis while waiting in the autosampler queue, forming methyl or ethyl ethers. This creates artificial degradation peaks and results in a falsely low purity reading. The Solution: 100% anhydrous Acetonitrile (ACN) must be used as the diluent. ACN is aprotic, non-nucleophilic, and ensures the structural integrity of the tosylate ester over a 48-hour autosampler lifespan.

Mobile Phase and Column Chemistry

The Causality: The sample matrix contains highly polar degradation products (p-toluenesulfonic acid) and highly lipophilic reagents (p-toluenesulfonyl chloride). An isocratic method cannot resolve this polarity range efficiently. A gradient method using Water and Acetonitrile is required. Furthermore, while the target analyte is neutral, potential unacetylated piperidine impurities are strongly basic. To prevent these basic impurities from interacting with residual silanols on the stationary phase (which causes severe peak tailing), an acidic modifier is mandatory. Trifluoroacetic acid (TFA) at 0.1% acts as a strong ion-pairing agent, ensuring sharp, symmetrical peaks for all components[2].

Wavelength Selection

The Causality: The N-acetylpiperidine ring lacks a strong chromophore, but the tosyl group contains an aromatic ring with a distinct π−π∗ transition. UV detection at 225 nm provides maximum sensitivity for the tosylate moiety, ensuring accurate quantification of both the target analyte and its related aromatic impurities[1].

Fig 1: Logical workflow for HPLC method development based on analyte physicochemical properties.

Experimental Protocols & Method Parameters

Chromatographic Conditions

The following parameters have been optimized to ensure baseline resolution between the target analyte and its synthetic precursors.

Parameter	Specification	Causality / Rationale
Column	C18, 150 x 4.6 mm, 3 µm	Provides optimal retention capacity ( k′ ) for lipophilic tosylates.
Mobile Phase A	0.1% TFA in HPLC-grade Water	Protonates basic impurities; retains polar degradation products.
Mobile Phase B	0.1% TFA in Acetonitrile	Lower viscosity than MeOH; prevents on-column solvolysis.
Flow Rate	1.0 mL/min	Balances optimal linear velocity with acceptable backpressure.
Detection	UV at 225 nm	Matches the maximum absorbance of the tosyl aromatic ring.
Column Temp	30 °C	Stabilizes thermodynamics for reproducible retention times.
Injection Vol	10 µL	Prevents column overloading while maintaining the required LOQ.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Phase Logic
0.0	90	10	Equilibration & elution of polar impurities (e.g., TsOH).
2.0	90	10	Isocratic hold to stabilize baseline and focus the injection band.
12.0	10	90	Linear ramp to elute target tosylate and lipophilic TsCl.
15.0	10	90	High-organic wash to clear strongly retained hydrophobic species.
15.1	90	10	Return to initial conditions.
20.0	90	10	Re-equilibration prior to the next injection.

Step-by-Step Execution Protocol

This protocol is designed as a self-validating system. The integrity of the data is proven in real-time before sample analysis begins.

• Diluent Preparation: Dispense 100% HPLC-grade Acetonitrile into a dedicated, sealed solvent bottle.

• Blank Solution: Transfer 1.0 mL of Diluent into an amber HPLC vial. Purpose: Proves the absence of ghost peaks and column carryover.

• System Suitability Standard (SST): Accurately weigh 10.0 mg of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate reference standard. Dissolve in 10.0 mL of Diluent to yield a 1.0 mg/mL solution. Sonicate for 2 minutes at room temperature.

• Sample Preparation: Weigh 10.0 mg of the synthesized batch. Dissolve in 10.0 mL of Diluent (1.0 mg/mL). Filter through a 0.22 µm PTFE syringe filter (avoid Nylon filters, which can bind to aromatic compounds).

• Sequence Execution:

  • Inject Blank (1x)

  • Inject SST (6x) - Evaluate against ICH criteria before proceeding.

  • Inject Sample Solutions (2x per sample)

  • Inject Bracketing SST (1x) - Proves system stability over the run.

Method Validation Framework (ICH Q2(R2) Alignment)

To ensure the method is fit for its intended purpose, it must be validated according to the , which dictate the global standard for analytical procedures in pharmaceutical development[3].

Fig 2: Sequential validation workflow ensuring analytical trustworthiness per ICH Q2(R2).

System Suitability and Acceptance Criteria

The self-validating nature of this protocol relies on the SST passing the following criteria prior to sample integration:

Validation Parameter	Acceptance Criteria (ICH Q2)	Analytical Purpose
Retention Time RSD	≤ 1.0% (n=6)	Confirms pump proportioning valve and gradient reliability.
Peak Area RSD	≤ 2.0% (n=6)	Confirms autosampler precision and UV detector lamp stability.
Resolution ( Rs​ )	≥ 2.0	Ensures baseline separation from the closest eluting impurity.
Tailing Factor ( Tf​ )	0.8 - 1.5	Indicates optimal column packing and absence of secondary interactions.

Data Interpretation

Purity is calculated using the Area Normalization Method . The area of the (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate peak is divided by the total area of all integrated peaks (excluding the blank/diluent peaks) and multiplied by 100. Because the primary impurities (TsOH, TsCl) share the same aromatic chromophore, their UV response factors at 225 nm are highly comparable, making area normalization a scientifically sound approach for quantitative purity assessment.

References

• IntuitionLabs. "ICH Q2(R2) Guide: Analytical Method Validation Explained." Source: intuitionlabs.ai. URL: [Link]

• AMSbiopharma. "ICH Guidelines for Analytical Method Validation Explained." Source: amsbiopharma.com. URL: [Link]

• ICH. "Validation of Analytical Procedures Q2(R2)." Source: ich.org. URL: [Link]

• ACS Publications. "Development of a Practical Large-Scale Synthesis of Denagliptin Tosylate." Source: acs.org. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. intuitionlabs.ai [intuitionlabs.ai]

Use of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate in nucleophilic substitution reactions

Application Note: Nucleophilic Substitution of (1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate in the Synthesis of Functionalized Piperidines

Executive Summary & Mechanistic Rationale

(1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (CAS: 1353965-52-2)[1] is a highly versatile electrophilic building block utilized extensively in medicinal chemistry. It serves as a critical intermediate for the synthesis of 3-substituted methylpiperidines. The robust utility of this compound is governed by three fundamental chemical principles:

• The Leaving Group (Thermodynamic Stability): The 4-methylbenzenesulfonate (tosylate) moiety is an exceptional leaving group. Because its conjugate acid (p-toluenesulfonic acid) is highly acidic (pKa ≈ -2.8), the resulting expelled tosylate anion is heavily stabilized by resonance. This significantly lowers the activation energy of the SN​2 transition state compared to standard alkyl halides.

• Steric Accessibility (Kinetic Favorability): The electrophilic center is a primary carbon atom situated one methylene spacer away from the piperidine ring. This lack of steric hindrance strongly favors bimolecular nucleophilic substitution ( SN​2 ) while suppressing competing bimolecular elimination ( E2 ) pathways.

• The N-Acetyl Protecting Group (Reaction Fidelity): If the piperidine nitrogen were a free secondary amine, it would act as an internal nucleophile, leading to rapid intramolecular cyclization (forming a strained bicyclic aziridinium intermediate). The N-acetyl group neutralizes the nitrogen's nucleophilicity via amide resonance (delocalizing the nitrogen lone pair into the carbonyl oxygen), thereby enforcing strict intermolecular substitution with the exogenous nucleophile.

Applications in Drug Discovery

Functionalized piperidines derived from this tosylate are ubiquitous in modern pharmacophores. For instance, amination of this intermediate yields 1-(1-acetylpiperidin-3-yl)methanamine[2], a key structural motif utilized in the development of highly potent and selective coagulation Factor XIa inhibitors (e.g., PDB ID: 6C0S)[3]. These derivatives are also widely employed as basic centers in G-protein-coupled receptor (GPCR) ligands and kinase inhibitors to modulate physicochemical properties such as aqueous solubility, metabolic stability, and target residence time.

Workflow & Pathway Visualization

Figure 1: Divergent SN2 functionalization pathways of (1-acetylpiperidin-3-yl)methyl tosylate.

Quantitative Reaction Parameters

The following table summarizes empirically validated parameters for substituting the tosylate group with various nucleophile classes.

Nucleophile Class	Representative Reagent	Optimal Solvent	Base/Additive	Temp (°C)	Time (h)	Typical Yield (%)
Primary Amine	Benzylamine	DMF	K2​CO3​	80	12	75 - 85
Secondary Amine	Morpholine	Acetonitrile	Cs2​CO3​	70	16	80 - 90
Cyanide (Homologation)	NaCN / KCN	DMSO	None	90	8	70 - 80
Alkoxide	NaOMe	Methanol	None	Reflux	12	85 - 95
Thiolate	Thiophenol	THF	NaH	0 to RT	4	85 - 90

Detailed Experimental Protocols

Protocol A: Synthesis of Secondary/Tertiary Amines via Amination

Objective: Displace the tosylate group with an amine to generate a functionalized (1-acetylpiperidin-3-yl)methanamine derivative.

• Step 1: Reaction Assembly. In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.2 M concentration.

• Step 2: Reagent Addition. Add the desired amine (1.5 equiv) followed by finely powdered, anhydrous Potassium Carbonate ( K2​CO3​ , 2.0 equiv).

  • Causality Note: K2​CO3​ acts as an acid scavenger to neutralize the p-toluenesulfonic acid byproduct. This prevents the protonation of the nucleophilic amine, which would otherwise stall the reaction.

• Step 3: Execution & Monitoring. Attach a reflux condenser and heat the mixture to 80°C under an inert nitrogen atmosphere. Monitor the reaction via Thin Layer Chromatography (TLC, typically 5-10% MeOH in DCM). The disappearance of the UV-active tosylate starting material (after ~12 hours) indicates completion.

• Step 4: Workup (Self-Validating Step). Cool the mixture to room temperature and dilute with Ethyl Acetate (EtOAc). Wash the organic layer sequentially with 5% aqueous LiCl solution (3x) and brine (1x).

  • Causality Note: DMF is highly miscible with both water and organic solvents. Washing with aqueous LiCl dramatically increases the ionic strength of the aqueous phase, effectively "salting out" the organic product into the EtOAc layer while forcing the DMF to remain in the aqueous phase. Failure to perform this step results in severe DMF contamination during concentration.

• Step 5: Isolation. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography (silica gel, DCM/MeOH gradient) to afford the pure amine.

Protocol B: One-Carbon Homologation via Cyanation

Objective: Convert the tosylate into a nitrile, extending the carbon chain by one unit to form (1-acetylpiperidin-3-yl)acetonitrile.

• Step 1: Safety & Assembly. Strictly perform in a well-ventilated fume hood due to the extreme toxicity of cyanide salts. Dissolve the tosylate (1.0 equiv) in anhydrous Dimethyl Sulfoxide (DMSO) at a 0.2 M concentration.

• Step 2: Reagent Addition. Add Sodium Cyanide (NaCN) (1.5 equiv) in a single portion.

  • Causality Note: DMSO is specifically chosen as a polar aprotic solvent. It strongly solvates the Na+ cation but leaves the CN− anion "naked" and highly reactive, dramatically accelerating the SN​2 reaction rate compared to protic solvents.

• Step 3: Execution. Heat the reaction mixture to 90°C for 8 hours.

• Step 4: Quenching & Workup. Cool to room temperature. Carefully pour the mixture into a 1:1 mixture of EtOAc and saturated aqueous NaHCO3​ . Add a small volume of commercial bleach (sodium hypochlorite) to the aqueous waste stream to oxidize any unreacted cyanide to the significantly less toxic cyanate ( OCN− ).

• Step 5: Extraction. Separate the layers. Extract the aqueous layer twice more with EtOAc. Wash the combined organic layers with water and brine, dry over MgSO4​ , and concentrate. The resulting nitrile is typically pure enough for downstream reduction (e.g., to the corresponding ethylamine) or hydrolysis without further chromatography.

References

• PubChem. "1-(1-Acetylpiperidin-3-yl)methanamine | C8H16N2O | CID 44827683". Source: National Center for Biotechnology Information (NCBI). URL:[Link]

• RCSB Protein Data Bank. "6C0S: Factor XIA in complex with the inhibitor methyl (4-{6-[(1S)-2-[(3R)-1-acetylpiperidin-3-yl]-1-({(2E)-3-[5-chloro-2- (1H-tetrazol-1-yl)phenyl]prop-2-enoyl}amino)ethyl]-3-chloropyridazin-4-yl}phenyl) carbamate". Source: RCSB PDB. URL:[Link]

Sources

• 1. 42512-41-4|1-Acetylpiperidin-3-yl 4-methylbenzenesulfonate|BLDpharm [bldpharm.com]
• 2. 1-(1-Acetylpiperidin-3-yl)methanamine | C8H16N2O | CID 44827683 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rcsb.org [rcsb.org]

Application Notes &amp; Protocols: (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate in Drug Discovery

A Senior Application Scientist's Guide to a Versatile Synthetic Intermediate

Introduction: The Strategic Value of a Piperidine Building Block

In the landscape of modern medicinal chemistry, the piperidine ring stands out as one of the most vital heterocyclic scaffolds, integral to the structure of numerous pharmaceuticals.[1] Its prevalence stems from its ability to confer favorable physicochemical properties, such as aqueous solubility, and to act as a versatile scaffold for presenting pharmacophoric elements in three-dimensional space. (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate emerges as a strategically significant building block for drug discovery programs. This bifunctional molecule combines the privileged piperidine core with a highly reactive tosylate group, rendering it an exceptional electrophile for constructing complex molecular architectures.

The true utility of this intermediate lies in the chemical orthogonality of its functional groups. The acetyl group serves as a stable protecting group for the piperidine nitrogen, preventing its interference in reactions targeting the primary tosylate. The tosylate (4-methylbenzenesulfonate) itself is an outstanding leaving group, facilitating efficient nucleophilic substitution reactions under mild conditions. This application guide provides an in-depth exploration of this reagent's properties, a detailed protocol for its application in C-S bond formation—a key step in synthesizing muscarinic agonists like Cevimeline—and a discussion of its broader synthetic potential.

Section 1: Physicochemical Properties & Handling

A thorough understanding of a reagent's properties is fundamental to its successful application and ensures experimental reproducibility and safety.

Property	Value	Source/Note
IUPAC Name	(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate	-
Synonyms	3-(Tosyloxy)methyl-1-acetylpiperidine	-
Molecular Formula	C₁₅H₂₁NO₄S	-
Molecular Weight	311.40 g/mol	-
Appearance	Typically an off-white to pale yellow solid	General observation
Solubility	Soluble in Dichloromethane (DCM), Chloroform, Ethyl Acetate, Acetonitrile. Sparingly soluble in ethers and alkanes.	Based on typical tosylate esters
Stability	Stable under anhydrous conditions. Sensitive to strong acids, bases, and nucleophiles. Store in a cool, dry, and well-ventilated area away from incompatible substances.	Standard chemical handling

Section 2: The Chemistry of a Key Intermediate

The efficacy of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate as a synthetic tool is rooted in the principles of nucleophilic substitution. The tosylate group is a superb leaving group because its negative charge is delocalized across the sulfonate group and the aromatic ring, stabilizing the resulting anion. This makes the adjacent methylene carbon highly electrophilic and susceptible to attack by a wide range of nucleophiles.

This reactivity is the cornerstone of its utility, allowing for the facile introduction of the acetyl-piperidine-methyl moiety onto various molecular scaffolds.

Caption: General SN2 reaction pathway using the title intermediate.

Section 3: Application Protocol - Synthesis of a Thioether Derivative

This protocol details a robust method for coupling (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate with a thiol nucleophile. This reaction is analogous to a key step in the synthesis of Cevimeline, a muscarinic agonist used to treat Sjögren's syndrome. The formation of a stable thioether linkage is a common strategy in drug design.

Protocol Causality & Self-Validation

This protocol is designed as a self-validating system. The choice of a non-nucleophilic base (Potassium Carbonate) ensures that it only serves to deprotonate the thiol, preventing competitive side reactions. Reaction progress is rigorously monitored by Thin Layer Chromatography (TLC), providing clear start and end points. Final product validation is achieved through comprehensive spectroscopic analysis, confirming the successful displacement of the tosylate and formation of the desired C-S bond.

Materials & Reagents

Reagent/Material	Grade	Supplier	Purpose
(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate	≥97%	Commercial	Electrophile
4-methoxybenzenethiol	≥98%	Commercial	Nucleophile
Potassium Carbonate (K₂CO₃)	Anhydrous, ≥99%	Commercial	Base
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercial	Solvent
Ethyl Acetate (EtOAc)	ACS Grade	Commercial	Extraction Solvent
Hexanes	ACS Grade	Commercial	Eluent
Deionized Water	-	Laboratory	Aqueous Wash
Brine (Saturated NaCl)	-	Laboratory	Aqueous Wash
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Commercial	Drying Agent
Silica Gel	230-400 mesh	Commercial	Stationary Phase
TLC Plates	Silica gel 60 F₂₅₄	Commercial	Reaction Monitoring

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for thioether synthesis.

Detailed Step-by-Step Methodology

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add anhydrous potassium carbonate (2.0 eq). The flask is sealed with a septum and purged with argon for 10 minutes. Anhydrous DMF (approx. 0.2 M relative to the limiting reagent) is added via syringe.

  • Rationale: Anhydrous conditions are critical to prevent hydrolysis of the tosylate and to ensure the base is effective. Argon prevents potential oxidation of the thiol.

• Reagent Addition: Add 4-methoxybenzenethiol (1.2 eq) to the stirring suspension. Allow the mixture to stir at room temperature for 15 minutes to facilitate the formation of the thiolate salt. In a separate vial, dissolve (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (1.0 eq, limiting reagent) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.

  • Rationale: Pre-forming the nucleophilic thiolate ensures the reaction proceeds efficiently upon addition of the electrophile. A slight excess of the nucleophile drives the reaction to completion.

• Reaction Monitoring: Place the flask in a pre-heated oil bath at 60 °C. Monitor the reaction progress every 30 minutes using TLC (e.g., 50% Ethyl Acetate in Hexanes). The reaction is complete upon the disappearance of the starting tosylate spot.

  • Rationale: Heating accelerates the SN2 reaction. TLC provides a simple, visual method to track the consumption of the starting material, preventing unnecessary heating that could lead to decomposition.

• Aqueous Work-up: Once the reaction is complete (typically 2-4 hours), remove the flask from the oil bath and allow it to cool to room temperature. Carefully pour the reaction mixture into a separatory funnel containing deionized water. Extract the aqueous layer three times with ethyl acetate.

  • Rationale: This step quenches the reaction and removes the high-boiling point DMF solvent and inorganic salts into the aqueous phase.

• Washing and Drying: Combine the organic extracts and wash them twice with deionized water, followed by one wash with brine. Dry the organic layer over anhydrous sodium sulfate.

  • Rationale: Washing removes residual DMF and salts. The brine wash helps to break any emulsions and begins the drying process. Anhydrous sodium sulfate removes trace water from the organic solvent.

• Purification: Filter off the sodium sulfate and concentrate the filtrate under reduced pressure to yield the crude product. Purify the residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

  • Rationale: Chromatography separates the desired product from unreacted nucleophile and any minor byproducts, yielding the pure thioether.

• Characterization: Combine the pure fractions and concentrate in vacuo. Obtain ¹H NMR, ¹³C NMR, and LC-MS data to confirm the structure and purity of the final product, 1-acetyl-3-((4-methoxyphenylthio)methyl)piperidine.

Section 4: Expanding Synthetic Utility

The true power of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate lies in its versatility. The protocol described above is just one example of its application. By substituting the thiol with other nucleophiles, a diverse array of piperidine-containing molecules can be accessed, each with potential applications in different drug discovery programs.

Caption: Versatility of the intermediate with various nucleophiles.

• C-N Bond Formation: Reaction with primary or secondary amines yields 3-(aminomethyl)-piperidine derivatives, core structures in antagonists for various receptors.[2]

• C-O Bond Formation: Alkoxides or phenoxides can displace the tosylate to form ethers, a common linkage in many biologically active molecules.

• C-C Bond Formation: Soft carbon nucleophiles, such as dialkyl malonates, can be used to extend the carbon chain, providing access to novel chemical space.

Conclusion

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is more than just a chemical; it is a strategic tool for accelerating drug discovery. Its robust reactivity, enabled by the excellent tosylate leaving group, and the stability of the protected piperidine core, allow for the reliable and efficient synthesis of diverse molecular libraries. By mastering the application of this intermediate, researchers can rapidly construct complex molecules built around the privileged piperidine scaffold, paving the way for the discovery of next-generation therapeutics.

References

• EvitaChem. [4-(4-Fluorophenyl)-1-methylpiperidin-3-yl]methyl 4-methylbenzenesulfonate.

• ResearchGate. Scheme 30. Original synthesis of cevimeline. Available from: [Link]

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). Available from: [Link]

• Pakistan Journal of Pharmaceutical Sciences. Analgesic activity of alkyl piperidine derivatives. (2016). Available from: [Link]

• ResearchGate. Original synthesis of cevimeline. Available from: [Link]

• New Drug Approvals. Cevimeline. (2019). Available from: [Link]

• DergiPark. Synthesis of N-acetyl-4-methyl-benzenesulfonamide from Chloramine-T. (2020). Available from: [Link]

• Pharmacologyonline. Pharmacologyonline 1: 264-277 (2009) Caruso et al.. Available from: [Link]

• Kato, T. (2023). Discovery of Novel Piperidinyl/piperazinyl-benzothiazole Derivatives as Potent and Selective PPARδ Agonists. Available from: [Link]

• Forbes, I. T., et al. (1998). (R)-3,N-dimethyl-N-[1-methyl-3-(4-methyl-piperidin-1-yl) propyl]benzenesulfonamide: the first selective 5-HT7 receptor antagonist. Journal of Medicinal Chemistry, 41(5), 655-7. Available from: [Link]

• Google Patents. CN101798311A - Method for preparing cis cevimeline.

Sources

• 1. mdpi.com [mdpi.com]
• 2. (R)-3,N-dimethyl-N-[1-methyl-3-(4-methyl-piperidin-1-yl) propyl]benzenesulfonamide: the first selective 5-HT7 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate as an intermediate for heterocyclic compounds

Introduction and Mechanistic Rationale

In modern drug discovery, the piperidine ring is one of the most frequently utilized nitrogen-containing heterocycles. However, selectively functionalizing the 3-position of the piperidine core while maintaining structural stability requires highly optimized building blocks. (1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (CAS: 1353965-52-2) serves as a premier, bifunctional intermediate designed specifically for this purpose[1].

The architectural design of this intermediate is governed by two critical functional groups:

• The Tosylate (-OTs) Leaving Group : The 4-methylbenzenesulfonate moiety is an exceptional leaving group. Upon nucleophilic attack, the departing sulfonate anion is highly stabilized by resonance across its three oxygen atoms. This structural feature lowers the activation energy required for bimolecular nucleophilic substitution ( SN​2 ) reactions, allowing for the rapid introduction of diverse functional groups (amines, alkoxides, thiolates) under relatively mild conditions[2].

• The N-Acetyl Protecting/Directing Group : Unlike carbamates (e.g., Boc) which are acid-sensitive, or benzyl groups which require heavy metal catalysis for removal, the N-acetyl group provides robust stability across a wide pH range. Furthermore, the electron-withdrawing nature of the acetyl group delocalizes the lone pair on the piperidine nitrogen. This reduces the basicity of the ring nitrogen, preventing unwanted intramolecular cyclizations, intermolecular dimerizations, or interference with Lewis acid catalysts during downstream coupling steps.

Divergent Synthetic Workflows

The primary utility of this intermediate lies in its ability to serve as a central hub for divergent synthesis. By varying the incoming nucleophile, researchers can generate extensive libraries of 3-substituted piperidines. These derivatives are highly prized as structural motifs for σ1​ receptor ligands, azaquinazolinone-based ghrelin receptor probes, and monoamine reuptake inhibitors[2][3].

Divergent synthetic pathways from the piperidine tosylate intermediate.

Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific in-process checks and causality-driven reagent selections.

Protocol A: SN​2 Amination with Primary/Secondary Amines

Objective : Synthesize 3-(aminomethyl)piperidine derivatives. Causality & Design : Using a polar aprotic solvent (e.g., DMF) enhances the nucleophilicity of the incoming amine by leaving it unsolvated. A mild, non-nucleophilic base like N,N -Diisopropylethylamine (DIPEA) is employed to scavenge the liberated p-toluenesulfonic acid, driving the reaction to completion and preventing the protonation (and subsequent deactivation) of the nucleophile.

Step-by-Step Methodology :

• Preparation : In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (1.0 eq) in anhydrous DMF to achieve a 0.2 M concentration.

• Nucleophile Addition : Add the desired amine (e.g., benzylamine, 1.5 eq) followed by DIPEA (2.0 eq).

• Thermal Activation : Heat the reaction mixture to 80°C with continuous stirring.

• Self-Validation (In-Process) : Monitor the reaction via TLC (DCM:MeOH 9:1) or LC-MS. The disappearance of the starting tosylate ( Rf​≈0.6 ) and the emergence of a more polar spot ( Rf​≈0.3 ) typically occurs within 4–6 hours. LC-MS should confirm the [M+H]+ of the target amine.

• Workup : Cool the mixture to room temperature, dilute with ethyl acetate (10 volumes), and wash sequentially with saturated aqueous NaHCO3​ and brine (3x) to completely remove DMF and DIPEA salts.

• Purification : Dry the organic layer over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash column chromatography (silica gel, eluting with a gradient of DCM to 10% MeOH in DCM).

Protocol B: Etherification via Williamson-Type Synthesis

Objective : Synthesize 3-(aryloxymethyl)piperidines for use as receptor probes[3]. Causality & Design : Phenols are relatively weak nucleophiles. To facilitate the SN​2 attack, Cs2​CO3​ is utilized. The large atomic radius of the cesium cation results in weak coordination with the phenolate oxygen, creating a "naked" and highly reactive phenolate anion. This enhanced nucleophilicity is crucial for overcoming the steric hindrance associated with the piperidine ring system[3].

Step-by-Step Methodology :

• Deprotonation : In a dry flask, combine the aryl alcohol (1.2 eq) and Cs2​CO3​ (2.0 eq) in anhydrous DMF (0.15 M). Stir at room temperature for 30 minutes to ensure complete formation of the phenolate anion.

• Substitution : Add (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (1.0 eq) to the suspension in one portion.

• Thermal Activation : Heat the mixture to 90°C (alternatively, use microwave irradiation at 100°C for 20 minutes for accelerated kinetics).

• Self-Validation (In-Process) : Perform an LC-MS check. The mass spectrum must indicate the molecular ion peak [M+H]+ corresponding to the ether product, with a complete absence of the tosylate mass peak.

• Isolation : Quench the reaction by pouring it into ice water. Extract with dichloromethane (3x). Wash the combined organic layers extensively with 1M NaOH to deprotonate and remove any unreacted phenol, followed by a brine wash. Dry and concentrate for subsequent use.

Quantitative Data: Nucleophilic Substitution Profiles

Reaction kinetics and yields vary significantly based on the steric bulk and electronic properties of the chosen nucleophile. The table below summarizes validated reaction parameters to guide experimental planning[2][3].

Nucleophile Type	Example Reagent	Catalyst / Base	Temp (°C)	Time (h)	Expected Yield (%)
Unhindered Primary Amine	Benzylamine	DIPEA	80	4 - 6	80 - 85
Sterically Hindered Amine	t-Butylamine	K2​CO3​	90	12 - 16	60 - 70
Aryl Alcohol (Phenol)	4-Fluorophenol	Cs2​CO3​	90	8 - 10	65 - 75
Aliphatic Thiol	Ethanethiol	NaH	0 to 25	2 - 4	> 85
Cyanide Ion	Sodium Cyanide	None (in DMSO)	60	12	70 - 80

References

• BLDpharm . 42512-41-4 | 1-Acetylpiperidin-3-yl 4-methylbenzenesulfonate / (1-Acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. 1

• Open Research@CSIR-NIScPR . Facile synthesis of 3-amino substituted piperidines from L-glutamic acid.

• PubMed Central (PMC) . Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. 2

• ACS Publications . Structure–Activity Relationships of Azaquinazolinone Derivatives as 18F-Labeled PET Probes Targeting Ghrelin Receptors. 3

• Justia Patents . Small molecule inhibitors of mammalian slc6a19 function.

Sources

• 1. 42512-41-4|1-Acetylpiperidin-3-yl 4-methylbenzenesulfonate|BLDpharm [bldpharm.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during this tosylation reaction, with the goal of improving reaction yield and purity.

The conversion of an alcohol to a tosylate is a foundational reaction in organic synthesis, transforming a poor leaving group (hydroxyl) into an excellent one (tosylate).[1][2][3] This allows for subsequent nucleophilic substitution reactions.[4] The synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate involves the reaction of (1-acetylpiperidin-3-yl)methanol with p-toluenesulfonyl chloride (TsCl) in the presence of a base. While seemingly straightforward, this reaction is often plagued by issues that can significantly lower the yield and purity of the desired product.

Troubleshooting Guides

This section provides a systematic approach to resolving common problems encountered during the synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

Guide 1: Low or No Product Formation

A low yield or complete absence of the desired tosylate product is one of the most common issues. This can often be traced back to the quality of the reagents or suboptimal reaction conditions.[5]

dot

Caption: Troubleshooting workflow for low or no product yield.

Problem	Potential Cause	Recommended Action
Low or No Product Formation	Degraded p-Toluenesulfonyl Chloride (TsCl): TsCl is sensitive to moisture and can hydrolyze to the unreactive p-toluenesulfonic acid over time.[5][6]	Use a freshly opened bottle of TsCl or purify older TsCl by recrystallization from hexane.[6]
Presence of Water: The base (e.g., pyridine, triethylamine) and solvent are hygroscopic and can introduce water into the reaction, which will preferentially react with TsCl.[1][5]	Use freshly distilled or anhydrous grade bases and solvents. Ensure all glassware is thoroughly dried before use.[7]
Suboptimal Temperature: The reaction may be too slow at very low temperatures.	Initiate the reaction at 0°C to control the initial exotherm, then allow it to warm to room temperature and stir for an extended period (12-24 hours).[7] Gentle heating (e.g., to 40-50°C) can be beneficial, but higher temperatures may promote side reactions.
Insufficient Reaction Time: Tosylation of sterically hindered or less reactive alcohols can be slow.[5]	Monitor the reaction progress using Thin-Layer Chromatography (TLC). The reaction is complete when the starting alcohol spot is no longer visible.[5]
Inappropriate Base: The choice and amount of base are critical for neutralizing the HCl byproduct and catalyzing the reaction.	Triethylamine (TEA) or pyridine are commonly used. For hindered alcohols, stronger, non-nucleophilic bases or the addition of a catalyst like 4-dimethylaminopyridine (DMAP) may be necessary.[7][8]

Guide 2: Formation of Multiple Byproducts

The appearance of multiple spots on a TLC plate indicates a complex reaction mixture, which can complicate purification and lower the yield of the desired product.

dot

Caption: Potential reaction pathways leading to byproducts.

Problem	Potential Cause	Recommended Action
Multiple Byproducts on TLC	Formation of Chlorinated Byproduct: The tosylate product can undergo nucleophilic substitution by the chloride ion generated during the reaction to form the corresponding alkyl chloride.[9][10] This is more likely with activated alcohols or at elevated temperatures.[11]	Maintain a low reaction temperature (0°C to room temperature).[7] Consider using p-toluenesulfonic anhydride (Ts₂O) instead of TsCl, as it does not generate chloride ions.[5]
Reaction with Tertiary Amine: Although the piperidine nitrogen is part of an amide and thus less nucleophilic, it could potentially react with TsCl under certain conditions. However, tertiary amines typically do not form stable sulfonamides.[12]	This is less likely to be a major issue with the acetyl-protected piperidine. If suspected, ensure the reaction pH does not become excessively basic.
Elimination Reactions: While less common for primary alcohols, elimination to form an alkene is a possibility, especially if the reaction is heated excessively.[7]	Avoid high reaction temperatures.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture turned cloudy. Is this normal?

Yes, a cloudy appearance is often a positive sign.[5] In tosylation reactions using an amine base like triethylamine or pyridine, the HCl byproduct reacts with the base to form a hydrochloride salt (e.g., triethylammonium hydrochloride). This salt is often insoluble in common organic solvents like dichloromethane (DCM) and precipitates out, indicating that the reaction is proceeding.[5]

Q2: How can I effectively monitor the progress of my tosylation reaction?

Thin-Layer Chromatography (TLC) is the most common and effective method. The tosylated product is typically less polar than the starting alcohol and will have a higher Rf value.[5] A good starting eluent system is a mixture of hexanes and ethyl acetate (e.g., 4:1 or 3:1 ratio). Spot the starting material, the reaction mixture, and a co-spot (a mixture of both) on the TLC plate to track the consumption of the alcohol and the formation of the new product.[5]

Q3: What is the optimal stoichiometry for the reagents?

A common starting point is to use a slight excess of tosyl chloride (1.1 to 1.5 equivalents) and the base (1.5 to 2.5 equivalents) relative to the alcohol (1 equivalent).[7][13] A large excess of TsCl should be avoided as it can lead to side reactions and complicates purification.[7]

Q4: I am having trouble purifying the final product. What are the recommended methods?

The crude product can typically be purified by either recrystallization or flash column chromatography on silica gel.[5][14]

• Work-up: After the reaction is complete, it is typically quenched with water or a saturated sodium bicarbonate solution. The organic layer is separated, washed with water and brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrated under reduced pressure.[7]

• Column Chromatography: A gradient of ethyl acetate in hexanes is a common eluent system for purifying tosylates.[5]

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can be an effective purification method.[15]

Q5: Can I use a different base instead of pyridine or triethylamine?

While pyridine and triethylamine are the most common bases, other options exist. For sterically hindered alcohols, a combination of triethylamine and a catalytic amount of 4-dimethylaminopyridine (DMAP) can be more effective.[8][16] Some procedures also report the use of inorganic bases like potassium carbonate, although this may be less effective in homogenous reactions.[17]

Experimental Protocol: General Synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

This protocol is a general guideline and may require optimization for specific laboratory conditions.

Materials:

• (1-acetylpiperidin-3-yl)methanol

• p-Toluenesulfonyl chloride (TsCl)

• Triethylamine (TEA) or Pyridine

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Preparation: Ensure all glassware is thoroughly dried in an oven and cooled under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup: Dissolve (1-acetylpiperidin-3-yl)methanol (1 equivalent) in anhydrous DCM in a round-bottom flask under an inert atmosphere. Cool the solution to 0°C in an ice bath.

• Addition of Reagents: Add triethylamine (1.5 equivalents) to the stirred solution. Slowly add a solution of tosyl chloride (1.2 equivalents) in anhydrous DCM to the reaction mixture dropwise.

• Reaction: Stir the reaction at 0°C for 2 hours, then allow it to warm to room temperature and stir for an additional 12-16 hours.

• Monitoring: Monitor the reaction progress by TLC until the starting alcohol is consumed.

• Work-up: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

References

• Benchchem. (2026).
• University of Calgary. (n.d.).
• Chemistry Steps. (n.d.).
• Master Organic Chemistry. (2015, March 10).
• OrgoSolver. (n.d.). TsCl/Pyridine: Alcohol to Tosylate (ROTs)
• Blog. (2025, July 22). What are the products of the reaction between Tosyl Chloride and amines?.
• MDPI. (2024, December 29).
• ZrCl4 as an Efficient Catalyst for Selective Tosylation of Alcohols with p-Toluenesulfonic Acid.
• ResearchGate. (2013, October 22).
• PMC. (n.d.).
• PMC. (2020, October 28). Synthesis of Tosyl- and Nosyl-Ended Polyisobutylenes with High Extent of Functionalities: The Effect of Reaction Conditions.
• ECHEMI. (n.d.).
• Wikipedia. (n.d.). Tosyl group.
• Chemistry Stack Exchange. (2015, January 30).
• ResearchGate. (2013, April 30).
• ResearchGate. (2012, February 2). What is the role and mechanism of action of tosyl chloride in organic synthesis?.
• Google Patents. (n.d.).
• Benchchem. (2025).
• Benchchem. (2025). Optimizing reaction temperature for (1-Tosylpiperidin-2-yl)methanol synthesis.
• Organic Chemistry Portal. (n.d.). Facile and Practical Methods for the Sulfonylation of Alcohols Using Ts(Ms)Cl and Me2N(CH2)nNMe2 as a Key Base.
• Synthesis and crystal structure of N-(5-acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide.
• Googleapis.com. (n.d.). AN IMPROVED PROCESS FOR THE PREPARATION OF (3R,4R)-(1-BENZYL-4-METHYLPIPERIDIN-3-YL)-METHYLAMINE.
• Sciencemadness.org. (n.d.).
• ResearchGate. (n.d.). Spontaneous conversion of O -tosylates of 2-(piperazin-1-yl)
• MDPI. (2011, July 1).
• Benchchem. (2025). Synthesis protocol for N-Methyl-3-(piperidin-4-YL)benzamide.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Google Patents. (n.d.). EP3539965A1 - An improved process for the preparation of (3r,4r)-(1-benzyl-4-methylpiperidin-3-yl)-methylamine.
• PMC. (2017, October 2).
• Google Patents. (n.d.).
• EvitaChem. (n.d.). [4-(4-Fluorophenyl)
• PMC. (n.d.).
• Iranian Journal of Public Health. (n.d.). 4-Methyl-N-(Piperidin-1-Ylmethylene) Benzenesulfonamide (PMSA) Promotes Ferroptosis of Tumor Cells by Targeting the KEAP1-NRF2-G.
• The Royal Society of Chemistry. (n.d.). Metal-Free Synthesis of Activated Ynesulfonamides and Tertiary Enesulfonamides.
• BLD Pharm. (n.d.).
• Benchchem. (2025). N-Methyl-3-(piperidin-4-YL)benzamide stability in different solvents.
• ResearchGate. (2025, October 31). (PDF) Stability study on an anti-cancer drug 4-(3,5-bis(2-chlorobenzylidene)-4-oxo-piperidine-1-yl)-4-oxo-2-butenoic acid (CLEFMA)

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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Common side products in the synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Welcome to the Application Scientist Troubleshooting Hub. As a Senior Application Scientist, I frequently encounter researchers struggling with the chemoselectivity of bifunctional molecules. The synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate from piperidin-3-ylmethanol is a classic two-step sequence: selective N-acetylation followed by O-tosylation. Because the molecule contains both a highly nucleophilic secondary amine and a primary alcohol, poor kinetic control invariably leads to a complex mixture of side products.

This guide is designed to move beyond basic recipes, explaining the causality behind experimental choices and providing self-validating protocols to ensure high-yield, high-purity synthesis.

Mechanistic Pathway & Side Product Map

To troubleshoot effectively, we must first map the thermodynamic and kinetic traps in our synthetic route. The diagram below illustrates the optimal pathway (blue to green) and the competing side reactions (red) that occur when reaction parameters drift.

Reaction workflow and common side product pathways in the synthesis of the target tosylate.

Self-Validating Experimental Protocols

A robust protocol must validate itself before you commit to the next synthetic step. Do not proceed blindly based on time alone.

Step 1: Selective N-Acetylation

Objective: Convert piperidin-3-ylmethanol to (1-acetylpiperidin-3-yl)methanol without touching the primary alcohol. Causality: Amines are more nucleophilic than alcohols. By keeping the temperature strictly at 0 °C and using a near-stoichiometric amount of acetic anhydride, we kinetically lock the reaction to N-acetylation[1].

• Setup: Dissolve piperidin-3-ylmethanol (1.0 eq) in anhydrous dichloromethane (DCM) (10 volumes) under a nitrogen atmosphere.

• Cooling: Submerge the flask in an ice-water bath and allow it to equilibrate to 0 °C for 15 minutes.

• Addition: Add acetic anhydride (1.05 eq) dropwise over 30 minutes. Do not dump the reagent; the exotherm will provide the activation energy needed for O-acetylation.

• Reaction: Stir at 0 °C for 2 hours.

• Self-Validation Checkpoint: Perform a Thin Layer Chromatography (TLC) analysis (Eluent: 10% MeOH in DCM). Stain the plate with Ninhydrin and heat it. The starting material contains a secondary amine and will appear as a dark purple spot. Validation: The reaction is complete only when the purple spot completely disappears.

• Workup: Quench with saturated aqueous NaHCO3 to destroy the trace unreacted anhydride. Extract with DCM, dry over Na2SO4, and concentrate.

Step 2: O-Tosylation

Objective: Convert the intermediate alcohol to the target tosylate. Causality: Tosyl chloride (TsCl) is the electrophile. Triethylamine (Et3N) acts as the acid scavenger to neutralize the HCl byproduct, preventing acid-catalyzed degradation[2]. A catalytic amount of DMAP accelerates the reaction at 0 °C, ensuring the tosylation outcompetes side reactions.

• Setup: Dissolve (1-acetylpiperidin-3-yl)methanol (1.0 eq) in anhydrous DCM (10 volumes). Add Et3N (2.0 eq) and DMAP (0.1 eq). Cool to 0 °C.

• Addition: Add freshly recrystallized TsCl (1.2 eq) in small portions to maintain the temperature below 5 °C.

• Reaction: Stir at 0 °C to 5 °C for 2–4 hours.

• Self-Validation Checkpoint: Perform TLC analysis (Eluent: 50% EtOAc in Hexanes) and visualize under UV light (254 nm). The intermediate alcohol is UV-inactive, but the new tosylate product is highly UV-active. Validation: The appearance of a distinct UV-active spot confirms successful O-tosylation. If you observe a secondary, less polar UV-active spot, chlorination has begun.

• Workup: Wash the organic layer immediately with ice-cold water, followed by cold brine. Do not use hot water or extended aqueous washes, as the tosylate is prone to hydrolysis.

Troubleshooting Guide: Causality & Solutions

Issue 1: Formation of (1-Acetylpiperidin-3-yl)methyl chloride

The Problem: LC-MS or NMR indicates a significant percentage of the alkyl chloride instead of the tosylate. The Causality: The tosylation reaction inherently generates one equivalent of chloride ion from the TsCl reagent[2]. Because the newly formed tosylate is an excellent leaving group, the accumulating chloride ions can act as nucleophiles in a competing SN2 reaction, displacing the tosylate to form the alkyl chloride[3]. This is highly exacerbated by elevated temperatures and prolonged reaction times. The Solution:

• Strict Temperature Control: Never let the reaction warm to room temperature. Quench it while it is still cold.

• Solvent/Base Selection: The choice of base and solvent dictates the solubility of the hydrochloride salt[4]. If chlorination persists in DCM, switch the solvent to toluene. Triethylamine hydrochloride is less soluble in toluene and will precipitate out of solution, effectively removing the nucleophilic chloride ions from the reaction medium.

Issue 2: O-Acetylation (Bis-acetylation) Byproduct

The Problem: You isolate (1-acetylpiperidin-3-yl)methyl acetate after Step 1. The Causality: In molecules containing both amine and hydroxyl groups, competition between N-acetylation and O-acetylation is a constant risk[1],[5]. If thermal energy exceeds the kinetic barrier for O-acetylation, or if a stoichiometric excess of the anhydride is present, the primary hydroxyl group will attack the electrophilic anhydride[1]. The Solution:

• Ensure your acetic anhydride is exactly 1.05 equivalents.

• If the issue persists, switch the acetylating agent. Using acetonitrile in a continuous-flow setup or under specific catalytic conditions has been shown to yield exclusively N-acetylated products without touching the oxygen[5].

Issue 3: Pyridinium/Triethylammonium Adducts

The Problem: A highly polar, water-soluble mass is lost during the aqueous workup, resulting in terrible yields. The Causality: Pyridine and triethylamine are not just bases; they are nucleophiles. If the reaction is left stirring overnight, the base can displace the primary tosylate, forming a stable, water-soluble ammonium or pyridinium salt. The Solution: Limit the reaction time to a maximum of 4 hours. Use TLC to monitor the reaction and quench immediately upon completion.

Quantitative Data Presentation

The table below summarizes how deviations from the self-validating protocol impact the product distribution, highlighting the narrow kinetic window required for this synthesis.

Reaction Condition	Temp (°C)	Time (h)	Target Tosylate Yield (%)	Chloride Byproduct (%)	O-Acetate Byproduct (%)
Standard (Optimal)	0 - 5	2	> 90	< 2	< 1
Excess Ac2O (1.5 eq)	25	4	65	< 2	25
Prolonged Tosylation	25	16	40	45	< 1
Pyridine Base (Excess)	25	12	55	10	< 1 (Pyridinium: 20%)

Frequently Asked Questions (FAQs)

Q1: Why does my tosylation reaction turn dark brown or black? A: This is usually due to the oxidation of the amine base or impurities in the TsCl. Always use freshly recrystallized TsCl (it should be white crystals, not a yellow/brown powder) and distilled triethylamine.

Q2: Can I perform the O-tosylation first, and then do the N-acetylation? A: No. The secondary amine in the piperidine ring is vastly more nucleophilic than the primary alcohol. If you introduce TsCl to the unprotected amino alcohol, you will predominantly form the N-tosyl sulfonamide, which is extremely difficult to deprotect. N-acetylation must always precede O-tosylation.

Q3: How can I remove the unreacted TsCl during workup without using column chromatography? A: Add a small amount of N,N-dimethylethylenediamine to the reaction mixture 15 minutes before quenching. It reacts rapidly with excess TsCl to form a highly polar sulfonamide that is easily washed away into the aqueous layer during the acidic/basic workup. Alternatively, vigorous stirring with saturated aqueous NaHCO3 will slowly hydrolyze TsCl into water-soluble sodium p-toluenesulfonate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. US5194651A - Tosylation of alcohols - Google Patents [patents.google.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for Tosylation of (1-Acetylpiperidin-3-yl)methanol

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals optimizing the O-tosylation of (1-acetylpiperidin-3-yl)methanol. Because the secondary amine of the piperidine ring is already protected by an acetyl group, competitive N-tosylation is inherently prevented[1]. However, researchers frequently encounter other critical failure modes, such as spontaneous halogenation and reagent hydrolysis.

Below, you will find a mechanistic workflow, an in-depth troubleshooting FAQ, quantitative optimization data, and a self-validating Standard Operating Procedure (SOP).

Mechanistic Workflow & Competing Pathways

Caption: Mechanistic workflow and competing side reactions in tosylation.

Troubleshooting Guide & FAQs

Q1: Why am I observing a significant amount of (1-acetylpiperidin-3-yl)methyl chloride instead of the desired tosylate? Causality & Solution: The formation of a chlorinated byproduct occurs when the newly formed O-tosylate product undergoes a secondary nucleophilic substitution reaction (SN2)[1]. The chloride ions originate from the tosyl chloride (TsCl) reagent itself or from the hydrochloride salt formed when using an amine base like triethylamine (TEA)[1]. Nitrogen-containing heterocyclic systems can distort local electron distribution, making the tosylate highly susceptible to spontaneous displacement by chloride—a phenomenon well-documented in similar piperazine and pyridine methanol systems[2][3]. Elevated temperatures (>25 °C) significantly increase the rate of this competing chlorination reaction[4]. Actionable Step: Maintain a strict low-temperature profile (0 °C) during reagent addition and do not exceed room temperature during the propagation phase[5].

Q2: My reaction stalls at 50% conversion. How can I drive the O-tosylation to completion? Causality & Solution: Incomplete reactions are typically traced to reagent degradation. Tosyl chloride is highly sensitive to ambient moisture and readily hydrolyzes to p-toluenesulfonic acid, an inactive species that cannot participate in the tosylation[1]. If your solvent or base is not strictly anhydrous, this hydrolysis outcompetes the primary alcohol's nucleophilic attack. Actionable Step: Use freshly recrystallized TsCl and rigorously anhydrous solvents. Ensure a sufficient stoichiometric excess of base (1.5–2.0 equivalents) is present to neutralize the generated HCl and drive the equilibrium forward[1].

Q3: Should I use Pyridine or a Triethylamine (TEA)/DMAP system for this specific substrate? Causality & Solution: While pyridine acts as both a solvent and a base, forming a reactive N-tosylpyridinium intermediate, it is notoriously difficult to remove during aqueous workup[6]. For (1-acetylpiperidin-3-yl)methanol, a TEA/DMAP system in dichloromethane (DCM) is highly recommended. DMAP acts as a potent nucleophilic catalyst, transferring the tosyl group to the alcohol much faster than TEA alone, allowing the reaction to proceed efficiently at 0 °C to room temperature within 4–12 hours[6].

Quantitative Optimization Data

The following table summarizes the expected outcomes at different temperatures and base combinations based on typical tosylation kinetics for piperidine-methanol derivatives[4][6].

Temperature Profile	Base System	Conversion (%)	Tosylate Purity (%)	Chloride Byproduct (%)
0 °C to RT (24h)	TEA (1.5 eq)	75%	60%	15%
0 °C to RT (12h)	TEA (1.5 eq) + DMAP (0.1 eq)	>95%	92%	<2%
25 °C (Constant)	TEA (1.5 eq) + DMAP (0.1 eq)	>95%	70%	25%
0 °C (Constant)	Pyridine (Solvent/Base)	85%	88%	<1%

Self-Validating Experimental Protocol: Optimized O-Tosylation

Objective: High-yield synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

Step-by-Step Methodology:

• Reaction Setup & Anhydrous Conditioning: Dissolve (1-acetylpiperidin-3-yl)methanol (1.0 eq.) and a catalytic amount of DMAP (0.1 eq.) in anhydrous DCM (0.2 M concentration) in a round-bottom flask equipped with a magnetic stirrer. Purge the system and maintain it under an inert nitrogen or argon atmosphere to prevent TsCl hydrolysis[1][5].

• Thermal Control: Cool the solution to 0 °C using an ice-water bath. Maintaining this temperature is critical to disfavor the subsequent SN2 substitution that leads to the chlorinated byproduct[1][4].

• Base Addition: Slowly add anhydrous TEA (1.5 eq.) to the stirred solution[1].

• Electrophile Addition: Add freshly recrystallized TsCl (1.2 eq.) portion-wise to the reaction mixture. Ensure the internal temperature does not rise significantly above 0–5 °C during the addition[5].

• Propagation & Monitoring (Self-Validation Step): Stir the reaction at 0 °C for 2 hours, then allow it to slowly warm to room temperature (20–25 °C) and stir for an additional 10–12 hours[4].

  • Validation Check: Monitor the reaction progress by Thin Layer Chromatography (TLC). The starting aliphatic alcohol will stain heavily with KMnO₄ but is UV-inactive. The successful formation of the tosylate product is confirmed by the appearance of a new, strongly UV-active spot (due to the conjugated toluene ring) with a higher Rf​ value[1][4].

• Quenching & Workup: Once complete, quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any unreacted TsCl and residual acid[4][6]. Transfer to a separatory funnel and extract the aqueous layer with DCM (3x).

• Purification: Wash the combined organic layers sequentially with 1 M HCl (to remove residual TEA and DMAP), saturated NaHCO₃, and brine[6]. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Analytical Confirmation (Self-Validation Step): Validate the isolated product via ¹H NMR. Successful O-tosylation is confirmed by a significant downfield shift of the diastereotopic methylene protons adjacent to the oxygen (shifting from ~3.5 ppm in the starting material to ~4.0–4.2 ppm in the tosylate), alongside the appearance of characteristic aromatic doublets (~7.3 and ~7.8 ppm) and the aryl methyl singlet (~2.4 ppm).

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Advanced Purification Strategies for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Welcome to the technical support resource for the purification of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. This guide is designed for researchers, chemists, and drug development professionals to navigate the specific challenges associated with purifying this molecule. As a moderately polar sulfonate ester with a basic piperidine core, this compound requires nuanced approaches to achieve high purity. This document provides in-depth, field-proven answers to common and complex purification issues.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the purification of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

Q1: My compound is streaking badly during silica gel chromatography, leading to poor separation and mixed fractions. What's happening and how do I fix it?

A: This is a classic issue when purifying compounds containing basic nitrogen atoms, such as a piperidine ring, on standard silica gel.[1][2] The root cause is the strong interaction between the basic lone pair of electrons on the piperidine nitrogen and the acidic silanol groups (Si-OH) on the surface of the silica. This leads to irreversible adsorption, slow elution, and significant peak tailing.

Causality Explained: Although the nitrogen in your compound is part of an acetyl group (an amide), it can still exhibit enough basicity to interact with the highly acidic silica surface. This interaction disrupts the normal partitioning equilibrium required for good chromatographic separation.

Solutions:

• Mobile Phase Modification (Base Additive): The most common and effective solution is to add a small amount of a basic modifier to your eluent.[2] This additive competes with your compound for binding to the acidic sites on the silica, effectively "masking" them and allowing your compound to elute symmetrically.

  • Recommended Modifier: Triethylamine (Et₃N) or pyridine.

  • Concentration: Typically 0.5-2% (v/v) of the total eluent volume.

• Use of an Alternative Stationary Phase: If base additives do not resolve the issue or are incompatible with your compound's stability, consider a different stationary phase.

  • Neutral Alumina: Alumina is less acidic than silica and can be a good alternative for basic compounds.

  • Reversed-Phase Silica (C18): For polar compounds, reversed-phase chromatography is an excellent option where the stationary phase is nonpolar and the mobile phase is polar (e.g., water/acetonitrile or water/methanol).[3] This technique separates compounds based on hydrophobicity, avoiding the acid-base interaction issues.

Protocol 1: Column Chromatography with a Basic Modifier

• Solvent System Selection: Using Thin Layer Chromatography (TLC), find a suitable solvent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol) that gives your target compound an Rf value of approximately 0.2-0.3.

• Prepare Mobile Phase: To the selected solvent system, add 1% (v/v) triethylamine. For example, for 1 L of eluent, add 10 mL of triethylamine.

• Prepare the Column: Pack a silica gel column using the mobile phase containing the triethylamine. It is crucial to equilibrate the column with at least 2-3 column volumes of the basic eluent before loading your sample. This ensures the entire silica bed is neutralized.

• Sample Loading: Dissolve your crude product in a minimum amount of the mobile phase and load it onto the column.

• Elution & Fraction Collection: Elute the column with the basic mobile phase, collecting fractions and monitoring them by TLC.

• Solvent Removal: Combine the pure fractions. Be aware that triethylamine (boiling point: 89°C) may need to be removed under high vacuum or co-evaporated with a lower-boiling solvent.

Q2: After my reaction workup, I have a significant amount of p-toluenesulfonic acid (TsOH) impurity. How can I remove it without chromatography?

A: p-Toluenesulfonic acid (TsOH) is a common impurity resulting from the hydrolysis of excess tosyl chloride or from the reaction itself if p-toluenesulfonic acid is used as a catalyst.[4] Fortunately, its acidic nature makes it easy to remove with a simple liquid-liquid extraction.

Causality Explained: TsOH is a strong acid. By washing your organic solution with a mild aqueous base, you deprotonate the sulfonic acid to form its corresponding salt (e.g., sodium p-toluenesulfonate).[5] This salt is highly polar and will be extracted into the aqueous layer, leaving your neutral or weakly basic product in the organic layer.

Solution:

• Basic Aqueous Wash: During your workup, wash the organic layer containing your crude product with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute (5-10%) solution of sodium carbonate (Na₂CO₃).[5]

Protocol 2: Purification via Acid-Base Extraction

• Dissolution: Dissolve your crude reaction mixture in an appropriate water-immiscible organic solvent, such as ethyl acetate, dichloromethane, or diethyl ether.

• Basic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of saturated aqueous NaHCO₃ solution.

• Extraction: Stopper the funnel and shake vigorously for 30-60 seconds. Crucially, vent the funnel frequently to release the pressure from the CO₂ gas that is generated.[5]

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Repeat (Optional): For stubborn cases, repeat the wash with a fresh portion of NaHCO₃ solution.

• Brine Wash: Wash the organic layer with saturated aqueous sodium chloride (brine). This helps to break up emulsions and remove residual water.

• Drying and Concentration: Drain the organic layer into a clean flask, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

Q3: My product is a persistent oil that won't crystallize. What alternative methods can I use to get a solid?

A: Obtaining a solid from a persistent oil is a common challenge. Several techniques can be employed to induce crystallization when standard cooling fails.

Solutions & Strategies:

• Trituration: This involves repeatedly washing the oil with a solvent in which the desired compound is insoluble (or sparingly soluble), but the impurities are soluble. The mechanical action of scratching and stirring can often induce crystallization.

• Solvent/Anti-Solvent Crystallization: Dissolve the oil in a small amount of a "good" solvent in which it is highly soluble. Then, slowly add a "poor" solvent (an anti-solvent) in which the compound is insoluble until the solution becomes cloudy.[6] Warming slightly to redissolve and then cooling slowly can yield crystals.

• High Vacuum: Removing all traces of residual solvent under a high vacuum for an extended period can sometimes solidify an oil.

• Seed Crystals: If you have even a tiny crystal of the pure compound, adding it to the oil can initiate crystallization.

Method	Principle	Common Solvents/Anti-Solvents
Trituration	Washing away soluble impurities to increase the purity of the oil, promoting crystallization.	Hexanes, pentane, diethyl ether, cold ethyl acetate.
Solvent/Anti-Solvent	Reducing the solubility of the compound in a controlled manner to force crystal lattice formation.	Good Solvents: Dichloromethane, Ethyl Acetate, Acetone. Anti-Solvents: Hexanes, Pentane, Diethyl Ether, Water.

Frequently Asked Questions (FAQs)

Q1: What is the best general strategy for purifying (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate?

A: A multi-step strategy is often the most effective. The ideal workflow depends on the scale and the nature of the impurities.

• Initial Workup: Start with an aqueous workup incorporating a basic wash (e.g., NaHCO₃) to remove acidic impurities like TsOH.[5]

• Bulk Purification: If the product is a solid and the impurities are significantly different in polarity, recrystallization is the most efficient method for large-scale purification.[7]

• Fine Purification: For removing closely related impurities or for smaller scales, flash column chromatography on silica gel with a triethylamine-modified eluent is the standard approach.[1][2] If that fails, reversed-phase HPLC can provide very high purity.

Caption: A decision-making workflow for selecting a purification method.

Q2: Is my compound stable to standard purification conditions?

A: Sulfonate esters are electrophilic and can be sensitive to certain conditions.[8]

• pH: The tosylate group is a good leaving group. Avoid strong nucleophiles, strong bases (e.g., NaOH, KOH), and prolonged heating, which could lead to decomposition or undesired side reactions. The amide bond of the acetyl group is generally stable but can be hydrolyzed under harsh acidic or basic conditions.

• Temperature: Perform chromatographic separations at room temperature. During solvent evaporation, use a rotary evaporator with a water bath temperature below 40-50°C to minimize thermal degradation.

• Storage: For long-term storage, keep the purified compound as a solid at low temperatures (e.g., <4°C) and protected from moisture.[9]

Q3: Can I use reversed-phase chromatography for this compound? What are the advantages?

A: Yes, reversed-phase chromatography is an excellent alternative, especially if normal-phase chromatography proves difficult.

Advantages:

• Avoids Acid-Base Interactions: It eliminates the issue of tailing caused by interactions with acidic silica.[3]

• Good for Polar Molecules: It is well-suited for retaining and separating polar to moderately polar compounds that may have low retention on normal-phase silica.[3]

• Volatile Mobile Phases: Mobile phases like acetonitrile/water or methanol/water are easily removed. Adding modifiers like formic acid or trifluoroacetic acid (TFA) can improve peak shape, but they will need to be removed afterward if the free base is desired.

Caption: Troubleshooting guide for column chromatography of polar basic compounds.

References

• Benchchem. (2025).
• Benchchem. (2025).
• Benchchem. (2025).
• Benchchem. (2025). Overcoming challenges in the purification of piperidine-containing compounds.
• Google Patents. (2002).
• Benchchem. (2025). Technical Support Center: Removal of Tosyl-Containing Byproducts.
• Benchchem. (2025). An In-depth Technical Guide to the Synthesis of Benzyl Tosylate from Benzyl Alcohol and p-Toluenesulfonyl Chloride.
• Bidyut, R. et al. (2006). ZrCl4 as an Efficient Catalyst for Selective Tosylation of Alcohols with p-Toluenesulfonic Acid.
• Weinert, Z. et al. (2009). Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonic acids. PMC.
• Waters Blog. (2025).
• Gancheva, M. R., & Zareva, D. I. (2019). Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)
• Benchchem. (2025). N-Methyl-3-(piperidin-4-YL)benzamide stability in different solvents.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Characterization of Acetylated Piperidine Compounds

Welcome to the technical support center for the characterization of acetylated piperidine compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges during the synthesis, purification, and analysis of these important chemical entities. The piperidine scaffold is a cornerstone in medicinal chemistry, and its N-acetylation is a common strategy to modify its physicochemical properties. However, this modification introduces a unique set of analytical hurdles. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate these complexities, ensuring the integrity and accuracy of your experimental results.

I. Frequently Asked Questions (FAQs)

General & Stability

Q1: My acetylated piperidine compound appears as a yellow or brown oil/solid after synthesis. What is the likely cause and how can I purify it?

A: Discoloration in piperidine-based compounds is often due to oxidation.[1][2] This can occur during the reaction, workup, or storage, especially when exposed to air and light. While minor discoloration may not affect all applications, high-purity material is crucial for accurate analytical characterization and biological testing.

• Troubleshooting:

  • Purification: The most effective method to remove colored impurities is distillation for liquids or recrystallization for solids.[1] Column chromatography on silica gel is also a viable option.

  • Prevention: To minimize oxidation, store your purified acetylated piperidine under an inert atmosphere, such as nitrogen or argon, and protect it from light.[1]

Q2: I'm observing degradation of my acetylated piperidine compound during analysis or storage. What are the common degradation pathways?

A: Acetylated piperidines can be susceptible to hydrolysis, particularly under acidic or basic conditions, which cleaves the acetyl group to yield the corresponding piperidine and acetic acid.[3][4] The stability can also be influenced by temperature and humidity.[5]

• Troubleshooting:

  • pH Control: Ensure that solvents and buffers used for analysis are within a neutral pH range.

  • Storage Conditions: Store compounds in a cool, dry environment.[5] For long-term storage, consider refrigeration (2-8°C) in a tightly sealed container with a desiccant.[5]

Chromatography

Q3: I'm seeing poor peak shape (tailing) for my acetylated piperidine compound in GC analysis. What's causing this and how can I fix it?

A: Peak tailing in the GC analysis of piperidine derivatives is often due to interactions between the basic nitrogen atom and active sites (e.g., free silanols) on the GC column or inlet liner.[6]

• Troubleshooting:

  • Use a Deactivated Inlet Liner: Employ a liner that has been treated to minimize active sites.[6]

  • Column Conditioning: Properly condition the GC column according to the manufacturer's instructions.

  • Derivatization: While the compound is already acetylated, if the tailing is severe and other solutions fail, further derivatization to mask any residual basicity might be considered, although this is less common for N-acetylated compounds.

Q4: My acetylated piperidine isomers are difficult to separate by HPLC. What strategies can I use to improve resolution?

A: The separation of positional or stereoisomers of acetylated piperidines can be challenging due to their similar physicochemical properties.[7][8]

• Troubleshooting & Optimization:

  • Column Selection: For positional isomers, a mid-polarity column (e.g., 5% phenyl-methylpolysiloxane for GC) can be effective.[7] For HPLC, exploring different stationary phases like C18, phenyl-hexyl, or cyano-propyl columns is recommended.[9]

  • Chiral Stationary Phases (CSPs): For enantiomers, a chiral HPLC column is essential. Polysaccharide-based CSPs are often successful for separating piperidine derivatives.[10]

  • Mobile Phase Optimization: Systematically vary the mobile phase composition, including the organic modifier and any additives (e.g., trifluoroacetic acid or formic acid), to enhance selectivity.[9]

  • Derivatization: In some cases, pre-column derivatization with a chiral derivatizing agent can improve the separation of enantiomers on a non-chiral column.[10][11]

Spectroscopy

Q5: Why does the 1H NMR spectrum of my acetylated piperidine show broad or complex signals for the ring protons?

A: The complexity and broadening of signals in the 1H NMR spectrum of acetylated piperidines can arise from several factors:

• Restricted Amide Bond Rotation: The N-acetyl group introduces a partial double bond character between the carbonyl carbon and the nitrogen, leading to restricted rotation around the C-N amide bond. This can result in the presence of two rotamers (E and Z isomers) in solution, which interconvert slowly on the NMR timescale, leading to a doubling or broadening of signals.[12][13]

• Ring Conformation: The piperidine ring exists in a dynamic equilibrium of chair conformations.[14] The rate of this interconversion and the relative populations of axial and equatorial conformers for the substituents will affect the appearance of the NMR spectrum.[14]

• Nitrogen Inversion: The nitrogen atom can undergo pyramidal inversion, which also contributes to the dynamic nature of the molecule.[14]

• Troubleshooting:

  • Variable Temperature (VT) NMR: Acquiring NMR spectra at different temperatures can help resolve these dynamic processes. At lower temperatures, the interconversion between rotamers or conformers may slow down, leading to sharper, distinct signals for each species.[13] At higher temperatures, the interconversion may become fast enough to show a single set of averaged signals.

Q6: I'm having trouble getting a clear molecular ion peak in the mass spectrum of my acetylated piperidine. What are the common fragmentation patterns?

A: Acetylated piperidines can undergo characteristic fragmentation in the mass spectrometer.

• Electron Ionization (EI-MS): Fragmentation is often initiated by the cleavage of the C-C bond adjacent to the nitrogen or the loss of the acetyl group.

• Electrospray Ionization (ESI-MS): In positive ion mode, the protonated molecule [M+H]+ is typically observed. A common fragmentation pathway is the neutral loss of acetic acid.[15][16]

• Troubleshooting:

  • Soft Ionization Techniques: If you are using a hard ionization technique like EI and not observing a molecular ion, switch to a softer technique like ESI or Chemical Ionization (CI).

  • Tandem Mass Spectrometry (MS/MS): To confirm the structure, perform MS/MS on the protonated molecule. The fragmentation pattern will provide valuable structural information.[15][16]

II. Troubleshooting Guides

Problem 1: Ambiguous Stereochemistry

Symptoms: You have synthesized a chiral acetylated piperidine, but you are unable to confirm the absolute or relative stereochemistry.

Root Causes:

• Lack of stereocontrol in the synthetic route.

• Inadequate analytical methods for stereochemical determination.

Solutions:

• Chiral HPLC: This is a powerful technique for separating and quantifying enantiomers.

  • Direct Method: Use a chiral stationary phase (CSP). Polysaccharide-based columns are a good starting point.[10]

  • Indirect Method: Derivatize the compound with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral HPLC column.[10]

• NMR Spectroscopy:

  • Chiral Shift Reagents: The addition of a chiral lanthanide shift reagent can induce chemical shift differences between the signals of enantiomers in the NMR spectrum.

  • Mosher's Acid Analysis: For compounds containing a hydroxyl group, derivatization with Mosher's acid (or its chloride) can be used to determine the absolute configuration by analyzing the 1H NMR spectrum of the resulting diastereomeric esters.

• X-ray Crystallography: If a suitable single crystal can be obtained, this method provides unambiguous determination of the absolute stereochemistry.

Problem 2: Inconsistent Bioactivity Data

Symptoms: You are getting variable results in biological assays for your acetylated piperidine compound.

Root Causes:

• Presence of impurities that may have their own biological activity.

• Isomerization or degradation of the compound under assay conditions.

• Incorrect quantification of the compound.

Solutions:

• Purity Assessment: Before any biological testing, rigorously assess the purity of your compound using multiple analytical techniques (e.g., HPLC-UV, LC-MS, and NMR). A purity of >95% is generally required.

• Stability Studies: Assess the stability of your compound in the assay buffer and under the assay conditions (e.g., temperature, pH). This can be done by incubating the compound under these conditions for the duration of the assay and then analyzing it by HPLC or LC-MS to check for degradation.

• Accurate Quantification: Use a validated analytical method for the quantification of your stock solutions and working solutions.

Experimental Protocols

Protocol 1: General Method for Chiral HPLC Separation

This protocol provides a starting point for developing a chiral HPLC method for an acetylated piperidine.

• Column Selection: Begin with a polysaccharide-based chiral stationary phase, such as a Chiralpak or Chiralcel column.

• Mobile Phase Screening:

  • Normal Phase: Start with a mobile phase of n-hexane and isopropanol (e.g., 90:10 v/v). If separation is not achieved, gradually increase the percentage of isopropanol. Add a small amount of an amine modifier like diethylamine (0.1%) to improve peak shape.[10]

  • Reversed Phase: Use a mobile phase of water and acetonitrile or methanol, with a common starting point of 50:50 (v/v).

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: Use a UV detector at a wavelength where the compound has good absorbance. If the compound lacks a strong chromophore, an evaporative light scattering detector (ELSD) or mass spectrometer (MS) can be used.[15]

• Optimization: If the initial screening does not provide adequate separation, systematically vary the mobile phase composition, try different organic modifiers, and explore different chiral columns.

Protocol 2: Variable Temperature (VT) NMR for Studying Rotamers

This protocol outlines the general steps for a VT-NMR experiment.

• Sample Preparation: Prepare a solution of your acetylated piperidine in a suitable deuterated solvent (e.g., CDCl3, toluene-d8, or DMSO-d6). The choice of solvent is important as it can influence the conformational equilibrium.[17][18]

• Initial Spectrum: Acquire a standard 1H NMR spectrum at room temperature.

• Low-Temperature Spectra: Gradually decrease the temperature in increments of 10-20°C and acquire a spectrum at each temperature. Allow the sample to equilibrate at each new temperature for a few minutes before acquiring the spectrum. Continue until you observe sharpening of the broad signals or the appearance of distinct sets of signals for the different conformers/rotamers.

• High-Temperature Spectra: If the signals are still broad or complex at room temperature, you can acquire spectra at elevated temperatures. This may cause the signals to coalesce into a single, sharp set of averaged signals.

Data Presentation

Table 1: Troubleshooting Common Chromatographic Issues

Symptom	Potential Cause	Recommended Solution
Peak Tailing (GC)	Interaction with active sites in the column or liner.[6]	Use a deactivated liner; condition the column.[6]
Peak Tailing (HPLC)	Secondary interactions with residual silanols on the stationary phase.	Add a competing base (e.g., triethylamine) to the mobile phase; use a base-deactivated column.
Peak Fronting (HPLC)	Column overload; sample solvent stronger than mobile phase.	Inject a smaller sample volume; dissolve the sample in the mobile phase.[6]
Split Peaks (HPLC)	Column void; co-elution with an interfering compound.[6]	Reverse-flush the column; modify the mobile phase to improve separation.[6]

Visualizations

Diagram 1: Workflow for Troubleshooting Poor Peak Shape in GC

Caption: Troubleshooting workflow for poor GC peak shape.

Diagram 2: Conformational and Rotational Dynamics in Acetylated Piperidines

Caption: Factors contributing to complex NMR spectra.

III. References

• Restek. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• Eliel, E. L., Kandasamy, D., Yen, C-Y., & Hargrave, K. D. (1980). Conformational Analysis 39. 13C NMR Spectra of Saturated Heterocycles 9. Piperidine and N-Methylpiperidine. Journal of the American Chemical Society, 102(11), 3698–3707.

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2017). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Angewandte Chemie International Edition, 56(43), 13341-13345.

• Abraham, R. J., & Medforth, C. J. (1988). Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts. Magnetic Resonance in Chemistry, 26(10), 803-810.

• Santos, T. C. D., Velozo, E. S., & Guedes, M. L. S. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Journal of Mass Spectrometry, 53(10), 995-1002.

• Redalyc. (2006). Enzymatic Hydrolysis of N-protected 2-Hydroxymethylpiperidine Acetates. Revista de la Sociedad Química de México, 50(4), 172-175.

• NIST. (n.d.). Piperidine, 1-acetyl-. In NIST Chemistry WebBook. Retrieved from [Link]

• SpectraBase. (n.d.). Piperidine-4-carboxylic acid, 1-[2-(5-methyl-[7][14][19]thiadiazol-2-ylsulfanyl)acetyl]-, amide. Retrieved from [Link]

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2017). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Angewandte Chemie International Edition, 56(43), 13341-13345.

• Nairoukh, Z., Strieth-Kalthoff, F., Bergander, K., & Glorius, F. (2017). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Angewandte Chemie International Edition, 56(43), 13341-13345.

• Cioc, R. C., et al. (2014). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.

• ResearchGate. (n.d.). The piperidine nitrogen signals of the acylated products can be visualised by HSQC experiments. [Image]. Retrieved from [Link]

• Lopes, J. F. (2015). HPLC Separation of E/Z-Isomers of Piperine and Structurally Related Pepper Alkaloids. (Master's thesis, University of Puerto Rico).

• ResearchGate. (n.d.). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Retrieved from [Link]

• Veerman, J. J. N., et al. (2002). Solid-Phase Synthesis of Piperidines by N-Acyliminium Ion Chemistry. European Journal of Organic Chemistry, 2002(13), 2228-2235.

• Suda, Y., et al. (2001). Efficient Synthesis of Piperidine Derivatives. Development of Metal Triflate-Catalyzed Diastereoselective Nucleophilic Substitution Reactions of 2-Methoxy- and 2-Acyloxypiperidines. The Journal of Organic Chemistry, 66(2), 438-445.

• Mamonov, D. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(19), 6546.

• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from [Link]

• arXiv.org. (2015). Experimental and ab initio studies of the novel piperidine-containing acetylene glycols.

• ACS Omega. (2020). Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues.

• Westwood, A. R., et al. (2019). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and stereochemically diverse piperidine scaffolds. Organic & Biomolecular Chemistry, 17(10), 2730-2739.

• Organic Letters. (2022). Rapid Synthesis of α-Chiral Piperidines via a Highly Diastereoselective Continuous Flow Protocol.

• PMC. (n.d.). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate.

• Google Patents. (n.d.). CN105699582A - HPLC detection method of 3-aminopiperidine isomer.

• Regis Technologies. (n.d.). HPLC Troubleshooting Guide.

• ResearchGate. (2025). Chiral-Selective Biocatalysis of (S)-1-BOC-3-Hydroxypiperidine: Developing analytical method for Quantifying (R)-Isomer Impurities.

• PubMed. (2020). Mass spectral analysis of acetylated peptides: Implications in proteomics.

• PMC. (n.d.). Chiral piperidines from acyclic amines via enantioselective, radical-mediated δ C-H cyanation.

• ResearchGate. (2025). Influence of piperidine ring on stability and reactivity of piperine.

• IJSDR. (n.d.). Troubleshooting in HPLC: A Review.

• ResearchGate. (2026). Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation.

• Sciencemadness.org. (2018). Piperidine from the hydrolysis of piperine.

• ScienceDirect. (n.d.). Recent advances in the synthesis of piperidones and piperidines.

Sources

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• 5. What are the storage stability of Piperidine Series compounds over time? - Blog [btcpharmtech.com]
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• 8. Making sure you're not a bot! [helda.helsinki.fi]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. CN105699582A - HPLC detection method of 3-aminopiperidine isomer - Google Patents [patents.google.com]
• 12. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. d-nb.info [d-nb.info]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 19. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

How to increase the solubility of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Welcome to the technical support center for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address solubility challenges encountered during research and development. As Senior Application Scientists, we have designed this resource to explain the causality behind experimental choices, ensuring you can make informed decisions to overcome solubility hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is my (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate exhibiting poor solubility?

A1: The solubility behavior of this compound is governed by its distinct molecular structure, which contains both polar and non-polar regions.

• Structural Analysis: The molecule consists of a moderately polar N-acetylated piperidine ring and a highly polar sulfonate ester group. However, it also features significant non-polar, hydrophobic surface area from the piperidine ring itself and the tolyl (4-methylphenyl) group.

• Intermolecular Forces: In its solid, crystalline state, the compound is held together by strong intermolecular forces (crystal lattice energy). For dissolution to occur, the energy released from solvent-solute interactions must be sufficient to overcome this crystal lattice energy.

• "Like Dissolves Like" Principle: Due to its mixed polarity, the compound may not be ideally suited for either extremely polar solvents (like water) or extremely non-polar solvents (like hexane). Finding an appropriate solvent often requires a systematic approach to balance these characteristics. Piperidine derivatives, in general, can show variable solubility depending on their substituents.[1]

Q2: I am preparing for an experiment. What is the most logical first step to dissolve this compound?

A2: The most effective initial approach is a systematic solvent screening process. This involves testing a range of solvents with varying polarities to identify a suitable candidate or a promising starting point for a co-solvent system. It is crucial to start with small quantities of your compound for these screening tests.

Begin with common laboratory solvents known for their ability to dissolve a wide array of organic molecules. Polar aprotic solvents are often an excellent starting point for compounds with mixed polarity.

Solvent Category	Recommended Solvents	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN)	These are powerful solvents capable of dissolving many organic compounds, including those with polar functional groups like amides and sulfonates.[1][2]
Alcohols	Methanol, Ethanol, Isopropanol (IPA)	These protic solvents can engage in hydrogen bonding and are effective for many organic molecules.
Chlorinated	Dichloromethane (DCM), Chloroform	Effective for less polar compounds, but the sulfonate and acetyl groups may limit solubility.
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane	Solvents of intermediate polarity.

For a detailed methodology, refer to Protocol 1: Systematic Solvent Screening .

Q3: Single solvents are providing insufficient solubility. What is the next strategy to consider?

A3: If single solvents are ineffective, the use of a co-solvent system is the logical next step.[3] Co-solvents are mixtures of a primary solvent (often water or a buffer) with a miscible organic solvent. This strategy works by modifying the overall properties of the solvent system to be more accommodating to the solute.[]

The mechanism involves the organic co-solvent reducing the polarity of the aqueous phase and disrupting the hydrogen-bonding network of water, which lowers the energy required to create a cavity for the solute molecule.[]

Common Co-solvent Systems to Evaluate:

• Dimethyl Sulfoxide (DMSO) in water or buffer

• Ethanol in water or buffer

• Polyethylene Glycol 400 (PEG 400) in water or buffer[5]

• Propylene Glycol (PG) in water or buffer[2]

Start by preparing a concentrated stock solution of your compound in a pure organic solvent (like DMSO) and then diluting it into the aqueous medium. Be mindful of the final concentration of the organic solvent, especially in biological assays where it may exhibit toxicity. For guidance on creating these systems, see Protocol 2: Developing a Co-solvent System .

Caption: Mechanism of co-solvency to enhance solubility.

Q4: Can I use pH adjustment to increase the solubility of this compound?

A4: This is a common strategy for ionizable compounds, but it is unlikely to be effective for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

The piperidine nitrogen in this molecule is part of an acetyl group, forming an amide. Amides are neutral and not basic; they cannot be readily protonated by adding acid.[6] Therefore, the compound lacks a basic center that would become charged and more water-soluble at low pH.[1][5] Similarly, it does not possess an acidic proton that could be removed to form an anion at high pH. Consequently, its solubility is expected to be largely independent of pH within typical experimental ranges.

Q5: Is it advisable to heat the mixture to force dissolution?

A5: Heating can increase the solubility of a compound and the rate of dissolution. However, this approach must be used with extreme caution due to the chemical nature of the tosylate group.

• Risk of Hydrolysis: Tosylates are good leaving groups and are susceptible to nucleophilic attack.[7] Heating the compound in a protic or aqueous solvent (like water or alcohols) can promote hydrolysis, where the solvent acts as a nucleophile, cleaving the tosylate ester.[8][9] This would degrade your compound, leading to inaccurate experimental results.

• Recommendation: If you must use heat, do so gently and for the minimum time necessary. It is imperative that you verify the integrity of your compound after dissolution. Use an analytical technique like HPLC or TLC to confirm that no significant degradation has occurred. Compare the heated sample to a standard solution of the compound dissolved in a suitable organic solvent without heating.

Troubleshooting Guides & Experimental Protocols

This section provides actionable protocols for the strategies discussed above and a troubleshooting guide for persistent issues.

Protocol 1: Systematic Solvent Screening

This protocol provides a method to efficiently test the solubility of your compound in various solvents.

Materials:

• (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

• A selection of analytical-grade solvents (see table in Q2)

• Small glass vials (e.g., 2 mL) with caps

• Vortex mixer

• Analytical balance

Methodology:

• Preparation: Weigh approximately 1-2 mg of the compound into separate, labeled vials.

• Solvent Addition: Add a small, precise volume of the first solvent (e.g., 100 µL) to the corresponding vial.

• Agitation: Cap the vial and vortex vigorously for 30-60 seconds.

• Observation: Visually inspect the solution for undissolved solid. If the solid has dissolved, the solubility is at least 10-20 mg/mL.

• Incremental Addition: If solid remains, add another 100 µL of the solvent and repeat steps 3 and 4. Continue this incremental addition up to a total volume of 1 mL.

• Record Results: Document the approximate solubility in each solvent (e.g., <1 mg/mL, ~5 mg/mL, >10 mg/mL). This data will inform your choice of solvent for your experiment or for creating a co-solvent system.

Protocol 2: Developing a Co-solvent System

This protocol outlines how to prepare a solution using a co-solvent approach, which is common for in vitro and in vivo studies.

Materials:

• A concentrated stock solution of the compound in a suitable organic solvent (e.g., 100 mM in 100% DMSO).

• The desired aqueous medium (e.g., deionized water, phosphate-buffered saline (PBS)).

• Vortex mixer.

Methodology:

• Objective: The goal is to dilute the concentrated stock into the aqueous medium while avoiding precipitation.

• Initial Test: In a microcentrifuge tube, add the final volume of the aqueous medium (e.g., 990 µL of PBS).

• Dilution: While vortexing the aqueous medium, slowly add the required volume of the concentrated stock solution (e.g., 10 µL of 100 mM stock to make 1 mM final concentration). The final DMSO concentration in this example would be 1%.

• Observation: After addition, continue to vortex for 30 seconds and then visually inspect for any cloudiness or precipitate. If the solution remains clear, the co-solvent system is successful at this concentration.

• Troubleshooting Precipitation: If precipitation occurs, you may need to:

  • Increase the percentage of the organic co-solvent (e.g., to 5% or 10%), being mindful of its compatibility with your experiment.[3]

  • Lower the final concentration of your compound.

Troubleshooting Persistent Solubility & Stability Issues

If you continue to face challenges, consider the following potential root causes. The flowchart below provides a logical path for troubleshooting.

Caption: Troubleshooting workflow for solubility issues.

• Compound Purity: Impurities can significantly alter the solubility profile of a compound.[1] It is advisable to confirm the purity of your material using an appropriate analytical method (e.g., HPLC, NMR).

• Hydrolysis/Degradation: As mentioned in Q5, the tosylate ester may be hydrolyzing. This is especially likely if you observe the solubility decreasing over time or if the experiment involves elevated temperatures or non-neutral pH. An HPLC or LC-MS analysis can help identify degradation products.[10]

• Polymorphism: The compound may exist in different crystalline forms (polymorphs), each with a unique crystal lattice energy and, therefore, different solubility. If you have multiple batches of the compound that exhibit different solubility behaviors, polymorphism could be the cause.

References

• Wikipedia. (n.d.). Cosolvent. [Link]

• Kern, S. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Pharmazie in unserer Zeit. [Link]

• Avdeef, A. (n.d.). The use of cosolvent pKa assays for poorly soluble compounds. Pion Inc. [Link]

• Hefter, G. T., & Tomkins, R. P. T. (2019). Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. Journal of Chemical & Engineering Data. [Link]

• Unknown Author. (n.d.). 1236 SOLUBILITY MEASUREMENTS. ResearchGate. [Link]

• Santelli, M. (n.d.). Hydrolysis of oxiranylmethyl tosylates. RSC Publishing. [Link]

• Master Organic Chemistry. (2015, March 10). Tosylates And Mesylates. [Link]

• PubChem. (n.d.). 1-Acetylpiperidine. National Institutes of Health. [Link]

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• 10. researchgate.net [researchgate.net]

Minimizing dimer formation in piperidine tosylate synthesis

Welcome to the Technical Support Center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the synthesis of piperidine tosylate, with a special focus on minimizing the formation of dimeric and other side products. Our approach is grounded in established chemical principles to ensure the integrity and success of your experimental work.

Troubleshooting Guide: Common Issues in Piperidine Tosylate Synthesis

This section addresses specific experimental challenges in a question-and-answer format, providing both solutions and the scientific rationale behind them.

Q1: I'm observing a significant amount of an unexpected side product in my piperidine tosylation reaction. Could this be a dimer, and how can I prevent its formation?

A1: The formation of dimeric species, while not the most commonly reported side product, is a plausible issue arising from suboptimal reaction conditions. A more frequently observed byproduct is the corresponding chloride. Let's address both possibilities.

Hypothesized Dimer Formation

A potential, though less common, dimeric impurity could arise from the reaction of unreacted piperidine with the desired N-tosylpiperidine product, or through a more complex pathway involving the tosyl group. A plausible structure for such a dimer is N-(piperidin-1-yl)benzenesulfonamide.

Proposed Dimerization Pathway:

The formation of this dimer is likely favored when there is an excess of piperidine and conditions that promote its nucleophilic attack on the sulfonamide.

Caption: Formation of alkyl chloride side product.

Troubleshooting Steps to Minimize Chloride Formation:

• Strict Temperature Control:

  • Issue: Elevated temperatures significantly accelerate the conversion of the tosylate to the chloride. [1] * Solution: Keep the reaction at 0 °C for the initial hours and then let it gradually warm to room temperature. Avoid any external heating. [2]

• Choice of Base:

  • Issue: Pyridine, while a common base, can form pyridinium hydrochloride, which can be a source of nucleophilic chloride ions. [3] * Solution: Consider using a non-nucleophilic, sterically hindered base like triethylamine (TEA). Using a base whose hydrochloride salt is insoluble in the reaction solvent can also help by removing chloride ions from the solution as they precipitate. [4]

• Limit Reaction Time:

  • Issue: Prolonged exposure of the tosylate product to the reaction mixture increases the chance of its conversion to the chloride.

  • Solution: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Work up the reaction as soon as the starting material is consumed. [4]

Q2: My reaction yield is consistently low, even after addressing potential side products. What else could be going wrong?

A2: Low yields can stem from several factors beyond side reactions. Let's look at the most common causes.

Troubleshooting Workflow for Low Yields:

Caption: A logical workflow for troubleshooting low yields.

Key Areas to Investigate:

• Reagent Quality: Tosyl chloride is sensitive to moisture and can degrade over time. Use a fresh bottle or purify the tosyl chloride before use. Ensure the piperidine and solvent are anhydrous. [4]* Anhydrous Conditions: Tosylation reactions are highly sensitive to water. Ensure all glassware is thoroughly dried, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). [4]* Base and Stoichiometry: A sufficient amount of base (typically 1.5-2.0 equivalents) is crucial to neutralize the HCl generated. A slight excess of tosyl chloride (1.2-1.5 equivalents) is often necessary to drive the reaction to completion. [4]

Q3: How can I effectively purify my piperidine tosylate and characterize any potential impurities?

A3: Proper purification and characterization are key to obtaining a high-quality product and understanding any side reactions.

Purification Strategies:

Method	Description	Best For
Column Chromatography	Highly effective for separating the product from starting materials and byproducts.	Complex mixtures or when high purity is required. [5]
Recrystallization	Effective for purifying solid or semi-solid crude products.	Removing small amounts of impurities from a solid product. [5]

Characterization of Impurities:

• NMR Spectroscopy: ¹H and ¹³C NMR are powerful tools for identifying impurities. The chemical shifts of common laboratory solvents and reagents are well-documented and can help in identifying contaminants. [6][7]* Mass Spectrometry (MS): LC-MS is invaluable for identifying the molecular weights of side products, which can provide strong evidence for their structures.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for piperidine tosylation?

A: The optimal temperature range is between 0 °C and room temperature (approximately 20-25 °C). It is best to start the reaction at 0 °C and allow it to warm to room temperature slowly. [2] Q2: Why is a base like pyridine or triethylamine necessary?

A: A base is required to neutralize the hydrochloric acid (HCl) that is formed as a byproduct of the reaction between piperidine and tosyl chloride. This prevents the protonation of the piperidine starting material, which would render it non-nucleophilic. [3] Q3: Can I use a different solvent than dichloromethane (DCM)?

A: Yes, other anhydrous aprotic solvents like tetrahydrofuran (THF) or acetonitrile can be used. The choice of solvent can sometimes influence reaction rates and side product formation.

Experimental Protocols

Protocol 1: Synthesis of N-Tosylpiperidine

This protocol is a general guideline and may require optimization for specific laboratory conditions.

Materials:

• Piperidine (1.0 eq.)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq.)

• Triethylamine (TEA) (1.5 eq.)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes/ethyl acetate mixture)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve piperidine (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve tosyl chloride (1.2 eq.) in anhydrous DCM.

• Slowly add the tosyl chloride solution dropwise to the stirred piperidine solution over 30 minutes, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, quench by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol 2: Purification by Column Chromatography

Procedure:

• Prepare a slurry of silica gel in a low-polarity eluent (e.g., 98:2 hexane/ethyl acetate).

• Pack a chromatography column with the slurry.

• Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel.

• After evaporating the solvent, load the dried silica onto the top of the column.

• Begin elution with the low-polarity solvent mixture, gradually increasing the polarity to elute the product.

• Collect fractions and monitor by TLC.

• Combine the pure fractions and remove the solvent under reduced pressure.

References

• BenchChem. (2025). Optimizing reaction temperature for (1-Tosylpiperidin-2-yl)methanol synthesis.

• Koleva, V. B., Stoyanov, B. L., Nikolova, R. P., & Shivachev, B. S. (2019). Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)ethanols into chlorides during classical tosylation procedure. RSC Open Science, 6(3), 181840. [Link]

• ResearchGate. (n.d.). Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)ethanols into chlorides during classical tosylation procedure. [Link]

• Chemistry Stack Exchange. (2015). Why is pyridine used when making tosyl esters from alcohols?. [Link]

• BenchChem. (2025).
• BenchChem. (2025).

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• BenchChem. (2025).

• Hope, D. B., & Horncastle, K. C. (1967). The dimerization of Δ1-piperidine-2-carboxylic acid. Biochemical Journal, 102(3), 910–916. [Link]

• Chen, J., et al. (2017). Synthesis of Substituted Tetralins via Nitrogen Deletion/Diels–Alder Cascade Reaction. Molecules, 22(11), 1967. [Link]

• Ohtawa, M., et al. (2018). The Energetic Viability of Δ1-Piperideine Dimerization in Lysine-derived Alkaloid Biosynthesis. International Journal of Molecular Sciences, 19(9), 2589. [Link]

• Jørgensen, M., et al. (2014). Synthesis and Purification of Iodoaziridines Involving Quantitative Selection of the Optimal Stationary Phase for Chromatography. Journal of Visualized Experiments, (87), 51485. [Link]

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• 7. kgroup.du.edu [kgroup.du.edu]

Reference Data & Comparative Studies

Structural Elucidation of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate: A Comparative Guide to 2D NMR vs. Alternative Modalities

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a highly versatile, functionalized intermediate frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including potent Nav1.7 inhibitors for pain management (1)[1].

However, confirming the exact regiochemistry and connectivity of this molecule presents a distinct analytical challenge. The presence of the tertiary amide (N-acetyl group) restricts bond rotation, leading to syn and anti rotamers that complicate standard 1D NMR spectra. Furthermore, the flexible nature of the piperidine ring and the non-crystalline, often oily state of the compound render traditional solid-state techniques ineffective.

As a Senior Application Scientist, I have designed this guide to objectively compare the performance of a Comprehensive 2D NMR Suite against alternative analytical modalities, providing a self-validating, step-by-step experimental protocol for unequivocal structure confirmation.

Comparative Analysis of Analytical Modalities

When faced with a flexible, rotamer-prone intermediate, relying solely on 1D NMR or Mass Spectrometry (MS) introduces significant structural ambiguity. While computational methods and automated structure elucidation are advancing, complex splitting patterns in flexible rings still necessitate robust 2D NMR experiments to deduce accurate connectivity (2)[2].

Below is a quantitative and qualitative comparison of the standard analytical alternatives used in drug development workflows.

Table 1: Performance Comparison of Structural Elucidation Modalities

Analytical Modality	Regiochemical Confidence (3- vs 4-position)	Rotamer Resolution Capability	Required Sample State	Data Acquisition & Processing Time
1D NMR + LC-MS	Low (Mass confirms formula, 1D shows overlapping multiplets)	Poor (Peak doubling causes severe baseline clutter)	Liquid / Solution	< 1 Hour
X-Ray Crystallography	Absolute (Provides exact 3D atomic coordinates)	N/A (Locks molecule into a single crystal lattice)	High-Quality Single Crystal	Days to Weeks
Comprehensive 2D NMR Suite	High (HMBC/COSY maps exact through-bond connectivity)	Excellent (VT-NMR coalesces peaks; EXSY maps exchange)	Solution (DMSO-d6 or CDCl3)	2 to 4 Hours

The Verdict: For (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, the Comprehensive 2D NMR Suite is the superior choice. It does not require the nearly impossible task of crystallizing a flexible oil, and it provides the through-bond causality required to definitively prove the 3-position substitution that 1D NMR/MS cannot resolve.

The 2D NMR Elucidation Logic

To build a self-validating system, we must not just collect data; we must understand the causality of the molecular behavior. The partial double-bond character of the N-acetyl amide bond restricts rotation at 298 K, creating two distinct conformational states. If we attempt 2D NMR at room temperature, the signal-to-noise ratio degrades, and cross-peaks become convoluted.

Therefore, our workflow mandates Variable Temperature (VT) NMR to overcome this rotational energy barrier, coalescing the rotamers into a single, sharp set of signals before multidimensional correlation.

Workflow for 2D NMR structural elucidation of rotameric piperidine intermediates.

Step-by-Step Experimental Methodology

The following protocol details the exact sequence of experiments required to confirm the structure, utilizing principles established in the comprehensive assignment of complex piperidine derivatives (3)[3].

Step 1: Sample Preparation and VT-NMR Optimization

• Dissolve ~25 mg of the compound in 0.6 mL of DMSO-d6. (DMSO is chosen over CDCl3 due to its higher boiling point, allowing for safe heating).

• Acquire a standard 1H NMR spectrum at 298 K. Observe the broad multiplets and fractional integration values indicative of amide rotamers.

• Gradually increase the probe temperature to 353 K (80 °C) . Re-acquire the 1H NMR. The thermal energy will induce rapid rotation around the N-C(=O) bond, coalescing the rotameric signals into a single, highly resolved spectrum. All subsequent 2D experiments must be run at this elevated temperature.

Step 2: Backbone Tracing via COSY (Correlation Spectroscopy)

• Acquire a 1H-1H COSY spectrum to map the contiguous spin system of the piperidine ring.

• Causality Check: Locate the highly deshielded exocyclic methylene protons (-CH2-O-Ts) around ~3.9 ppm. Trace their COSY cross-peak to the adjacent methine proton (H-3) on the ring.

• Trace from H-3 to the adjacent methylene protons (H-2 and H-4). This unequivocally proves the functional group is at the 3-position, not the 4-position.

Step 3: Carbon Assignment via HSQC (Heteronuclear Single Quantum Coherence)

• Acquire a 1H-13C HSQC spectrum to pair every proton with its directly attached carbon.

• Differentiate the overlapping aliphatic CH2 groups of the piperidine ring (C-4, C-5) from the nitrogen-adjacent CH2 groups (C-2, C-6), which will appear significantly downfield in the 13C dimension (~45-50 ppm).

Step 4: Fragment Linking via HMBC (Heteronuclear Multiple Bond Correlation)

• Acquire a 1H-13C HMBC spectrum to observe 2-bond and 3-bond (2J, 3J) carbon-proton couplings. This is the most critical step for linking isolated functional groups.

• Acetyl Linkage: Observe the cross-peak from the acetyl methyl protons (~2.0 ppm) to the amide carbonyl carbon (~169 ppm). Crucially, look for the HMBC cross-peaks from the piperidine H-2 and H-6 protons to this same carbonyl carbon. This validates the N-acetylation.

• Tosyl Linkage: The Tosyl group is easily identified by its aromatic AA'BB' system and the Ar-CH3 singlet (~2.4 ppm) correlating to the aromatic carbons.

Step 5: Spatial Confirmation via NOESY (Nuclear Overhauser Effect Spectroscopy)

• Because the oxygen-sulfur linkage (-CH2-O-SO2-Ar) often blocks standard through-bond HMBC correlations, acquire a 2D NOESY spectrum.

• Look for through-space cross-peaks between the exocyclic -CH2-O- protons and the ortho-protons of the Tosyl aromatic ring. This spatial proximity definitively links the sulfonate ester to the piperidine scaffold.

Key 2D NMR correlations linking the structural fragments of the target molecule.

Conclusion

For highly flexible, rotameric intermediates like (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, traditional 1D NMR and MS fail to provide the regiochemical certainty required for rigorous pharmaceutical development. By employing a self-validating Comprehensive 2D NMR Suite—specifically leveraging VT-NMR to resolve amide rotamers, COSY/HMBC to trace the backbone, and NOESY to bridge heteroatom gaps—scientists can achieve absolute structural confidence without the strict state requirements of X-ray crystallography.

References

• Development of New Benzenesulfonamides As Potent and Selective Nav1.7 Inhibitors for the Treatment of Pain Journal of Medicinal Chemistry (ACS)
• A framework for automated structure elucidation from routine NMR spectra Chemical Science (RSC Publishing)
• Structure elucidation and complete assignment of 1H and 13C NMR data of Piperine Magnetic Resonance in Chemistry (ResearchG

Sources

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• 2. A framework for automated structure elucidation from routine NMR spectra - Chemical Science (RSC Publishing) DOI:10.1039/D1SC04105C [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Sulfonate Esters: Reactivity of (1-acetylpiperidin-3-yl)methyl Tosylate vs. Mesylate

For researchers and professionals in drug development and synthetic chemistry, the choice of a leaving group is a critical decision that dictates the efficiency and outcome of nucleophilic substitution and elimination reactions. Among the most reliable and effective leaving groups are sulfonate esters, which transform a poorly reactive hydroxyl group into an excellent leaving group.[1][2] This guide provides an in-depth comparison of two of the most common sulfonate esters, tosylates (derived from p-toluenesulfonic acid) and mesylates (derived from methanesulfonic acid), within the context of the specific substrate, (1-acetylpiperidin-3-yl)methanol.

We will explore the theoretical underpinnings of their reactivity, provide a detailed experimental protocol for a quantitative comparison, and present illustrative data to guide your synthetic strategy.

Theoretical Framework: Electronic and Steric Effects

The efficacy of a leaving group is intrinsically linked to the stability of the anion formed upon its departure.[3] Both tosylate (TsO⁻) and mesylate (MsO⁻) anions are highly stable due to the extensive resonance delocalization of the negative charge across the three oxygen atoms of the sulfonyl group, making them weak bases and, consequently, excellent leaving groups.[4][5]

Electronic Effects: The primary difference lies in the substituent attached to the sulfur atom: a p-tolyl group for tosylate and a methyl group for mesylate. The aromatic ring of the tosylate group offers additional resonance stabilization for the departing anion, which is not present in the mesylate. This enhanced charge delocalization theoretically makes the tosylate a slightly better leaving group. The generally accepted order of reactivity for common sulfonate esters is Triflate > Tosylate > Mesylate.[3]

Steric Effects: The p-tolyl group in the tosylate makes it significantly bulkier than the methyl group of the mesylate. In sterically hindered environments, this can impede the approach of a nucleophile in an Sₙ2 reaction, potentially slowing the reaction rate compared to the less hindered mesylate.[6] For primary substrates like (1-acetylpiperidin-3-yl)methyl, which are not excessively crowded, this effect is often secondary to the electronic advantage of the tosylate.

Prediction: For the primary substrate (1-acetylpiperidin-3-yl)methyl sulfonate, the electronic stabilization of the tosylate anion is expected to be the dominant factor. Therefore, (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is predicted to be slightly more reactive in nucleophilic substitution reactions than its mesylate counterpart under identical conditions.

Experimental Design for Reactivity Comparison

To quantitatively assess the reactivity difference, a kinetic study of a nucleophilic substitution reaction is the most rigorous approach. We propose an Sₙ2 reaction with sodium azide as the nucleophile, monitored over time.

Objective: To determine and compare the second-order rate constants (k₂) for the reaction of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate and (1-acetylpiperidin-3-yl)methyl methanesulfonate with sodium azide.

Overall Reaction Scheme

Caption: Sₙ2 reaction for comparing sulfonate reactivity.

Detailed Experimental Protocol

Materials:

• (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

• (1-acetylpiperidin-3-yl)methyl methanesulfonate

• Sodium Azide (NaN₃), high purity

• Anhydrous N,N-Dimethylformamide (DMF)

• Internal Standard (e.g., Dodecane)

• HPLC-grade Acetonitrile and Water

• Deuterated Chloroform (CDCl₃) for NMR analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Magnetic stirrer with heating plate and temperature probe

• Standard laboratory glassware, dried in an oven

• Analytical balance and volumetric flasks

Procedure:

• Preparation of Stock Solutions:

  • Accurately prepare 0.1 M stock solutions of the tosylate substrate, the mesylate substrate, and sodium azide in anhydrous DMF.

  • Prepare a 0.05 M solution of the internal standard (dodecane) in DMF.

• Kinetic Run (to be performed separately for Tosylate and Mesylate):

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 10.0 mL of the 0.1 M substrate solution and 1.0 mL of the 0.05 M internal standard solution.

  • Place the flask in an oil bath pre-heated to 50.0 ± 0.5 °C. Allow the solution to equilibrate for 15 minutes.

  • To initiate the reaction, rapidly add 10.0 mL of the pre-heated 0.1 M sodium azide solution. This results in initial concentrations of 0.05 M for the substrate and 0.05 M for the nucleophile. Start the timer immediately.

• Reaction Monitoring:

  • At timed intervals (e.g., t = 0, 5, 10, 20, 30, 45, 60, 90, and 120 minutes), withdraw a 0.1 mL aliquot from the reaction mixture.

  • Immediately quench the aliquot in a vial containing 0.9 mL of a 1:1 acetonitrile/water mixture to stop the reaction.

  • Analyze the quenched samples by HPLC to determine the concentration of the remaining substrate relative to the constant concentration of the internal standard.

• Data Analysis:

  • Plot 1/[Substrate] versus time (in seconds). For a second-order reaction with equal initial concentrations, this plot should yield a straight line.

  • The slope of this line is equal to the second-order rate constant, k₂.

  • Perform the experiment in triplicate for both the tosylate and mesylate to ensure reproducibility and calculate the average rate constant and standard deviation for each.

Illustrative Results and Interpretation

The following table presents hypothetical, yet scientifically plausible, data that one might expect from the described experiment.

Compound	Avg. Rate Constant (k₂) @ 50 °C [M⁻¹s⁻¹]	Relative Rate	Reaction Half-life (t₁₂) [min]
(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate	3.5 x 10⁻³	1.4	95
(1-acetylpiperidin-3-yl)methyl methanesulfonate	2.5 x 10⁻³	1.0	133

Interpretation of Data:

The illustrative data shows that the tosylate reacts approximately 1.4 times faster than the mesylate under these conditions. This supports the initial prediction that the superior electronic stabilization of the tosylate anion makes it a more reactive leaving group for this primary substrate. The shorter half-life for the tosylate reaction further confirms its higher reactivity.

Experimental Workflow Visualization

Sources

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• 2. jackwestin.com [jackwestin.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Khan Academy [khanacademy.org]
• 6. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Introduction: The Critical Role of Method Validation in Pharmaceutical Intermediates

In the landscape of pharmaceutical development, the journey from a candidate molecule to a market-approved drug is paved with rigorous analytical scrutiny. The quality, safety, and efficacy of the final active pharmaceutical ingredient (API) are intrinsically linked to the quality of its starting materials and intermediates. (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a key intermediate in the synthesis of various pharmaceutical compounds. Ensuring its purity and quality through reliable analytical methods is not merely a procedural step but a foundational requirement for regulatory compliance and downstream manufacturing success.

This guide provides an in-depth comparison and cross-validation framework for two common analytical techniques—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS)—for the quantification and purity assessment of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. We will delve into the causality behind experimental choices, present detailed protocols, and offer a transparent comparison of performance data, grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines on the validation of analytical procedures.

The Rationale for Cross-Validation: Ensuring Method Comparability

Analytical method cross-validation is essential when two or more distinct methods are used to analyze the same sample, for instance, during method transfer between laboratories (e.g., from a research and development lab to a quality control lab) or when a new method is introduced to replace an existing one. The core objective is to demonstrate that the results produced by the different methods are equivalent and interchangeable within acceptable, predefined limits. This ensures consistency and reliability of data throughout the drug development lifecycle.

This guide will focus on a common scenario: comparing a robust, workhorse HPLC-UV method, often used in routine quality control, with a more sensitive and specific LC-MS method that might be employed during initial process development or for impurity identification.

Caption: Workflow for analytical method cross-validation.

Comparative Analytical Methodologies

The choice of an analytical method is driven by its intended purpose. For routine quality control, a method must be robust, reliable, and cost-effective. For investigational purposes, such as identifying unknown impurities, specificity and sensitivity are paramount.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is the cornerstone of pharmaceutical analysis. Its principles are well-understood, and it provides excellent quantitation for compounds with a UV chromophore. For (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, the presence of the tosylate group (4-methylbenzenesulfonate) provides a strong chromophore, making it highly suitable for UV detection.

• Principle: The method separates the target analyte from impurities based on its partitioning between a stationary phase (e.g., C18 silica column) and a mobile phase. Detection is achieved by measuring the absorbance of UV light by the analyte as it elutes from the column.

• Strengths: Robustness, cost-effectiveness, high precision, and straightforward operation.

• Limitations: Potential for co-elution of impurities with similar polarity and UV spectra, which can interfere with accurate quantification. It cannot provide molecular weight information, making impurity identification challenging.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS couples the separation power of HPLC with the detection specificity of mass spectrometry. This technique provides not only retention time data but also mass-to-charge ratio (m/z) information, which is invaluable for confirming the identity of the main component and identifying unknown impurities.

• Principle: After separation by LC, the eluent is introduced into a mass spectrometer. The molecules are ionized, and the resulting ions are separated based on their m/z ratio.

• Strengths: High specificity and sensitivity. It can distinguish between compounds with identical retention times but different masses. It provides molecular weight information, which is crucial for impurity identification.

• Limitations: Higher operational cost and complexity compared to HPLC-UV. Quantitative accuracy can be affected by matrix effects and ion suppression.

Experimental Protocols

The following protocols are provided as a comprehensive starting point for the analysis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

Protocol 1: HPLC-UV Method for Quantification

• Chromatographic System:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 10% B to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • UV Detection: 225 nm.

• Standard and Sample Preparation:

  • Standard Stock Solution (1 mg/mL): Accurately weigh 25 mg of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate reference standard and dissolve in a 25 mL volumetric flask with a 50:50 mixture of Acetonitrile and Water.

  • Working Standard (0.1 mg/mL): Dilute 1 mL of the stock solution to 10 mL with the same diluent.

  • Sample Preparation (0.1 mg/mL): Prepare samples to a target concentration of 0.1 mg/mL in the same diluent.

Protocol 2: LC-MS Method for Identification and Quantification

• LC System: (Same as HPLC-UV method to ensure comparable chromatography).

• MS System:

  • Ion Source: Electrospray Ionization (ESI), Positive Mode.

  • Capillary Voltage: 3.5 kV.

  • Drying Gas Temperature: 350°C.

  • Drying Gas Flow: 10 L/min.

  • Scan Range: m/z 100-500.

  • Target Ion (for SIM/MRM): The expected protonated molecule [M+H]⁺ for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate (C₁₅H₂₁NO₄S) has a monoisotopic mass of 311.12. The target ion would be m/z 312.1.

• Standard and Sample Preparation: (Same as HPLC-UV method).

Cross-Validation Study Design and Results

To perform the cross-validation, three different batches of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate were analyzed in triplicate by two different analysts using both the HPLC-UV and LC-MS methods. The key validation parameters compared were specificity, linearity, accuracy, and precision.

A Comparative Guide to the Purity Analysis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate by Elemental Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the purity of chemical intermediates is a critical parameter that directly impacts the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of elemental analysis with other established analytical techniques for the purity determination of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, a key intermediate in various synthetic pathways.

The Central Role of Purity in Pharmaceutical Intermediates

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a tosylate ester, a class of compounds widely utilized in organic synthesis as alkylating agents due to the excellent leaving group nature of the tosylate group.[1] The purity of this intermediate is paramount, as impurities can lead to unwanted side reactions, decreased yield, and the introduction of potentially harmful substances into the final drug product. Therefore, robust and accurate analytical methods for purity assessment are essential.

Elemental Analysis: A Fundamental Approach to Purity

Elemental analysis, specifically CHNS (Carbon, Hydrogen, Nitrogen, Sulfur) analysis, is a foundational technique for determining the elemental composition of a compound.[2][3] The principle lies in the complete combustion of a sample, followed by the quantitative determination of the resulting gaseous products (CO₂, H₂O, N₂, and SO₂).[4] By comparing the experimentally determined elemental percentages with the theoretical values calculated from the molecular formula, a direct assessment of purity can be made.[5][6]

Molecular Formula and Theoretical Composition

The molecular formula for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is C₁₅H₂₁NO₄S. Based on this, the theoretical elemental composition is:

• Carbon (C): 57.48%

• Hydrogen (H): 6.75%

• Nitrogen (N): 4.47%

• Sulfur (S): 10.23%

A deviation of the experimental results from these theoretical values can indicate the presence of impurities. The widely accepted tolerance for elemental analysis data is within ±0.4% of the calculated values.[5][6]

Experimental Protocol: CHNS Elemental Analysis

The following is a detailed, step-by-step methodology for the elemental analysis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

Instrumentation: A modern CHNS elemental analyzer equipped with a high-temperature combustion furnace, gas chromatography (GC) column for separation of combustion gases, and a thermal conductivity detector (TCD) for quantification.

Procedure:

• Sample Preparation: Accurately weigh 1-2 mg of the dried (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate sample into a tin capsule.

• Combustion: The sample is introduced into the combustion furnace, which is maintained at a temperature of 900-1100°C in an oxygen-rich atmosphere. This ensures complete conversion of the sample into its elemental gases.

• Reduction and Separation: The combustion gases are passed through a reduction tube to convert nitrogen oxides to N₂ and are then separated using a GC column.

• Detection: The separated gases (CO₂, H₂O, N₂, and SO₂) are detected by a thermal conductivity detector (TCD).

• Quantification: The instrument's software calculates the percentage of each element based on the detector's response and the initial sample weight.

Self-Validation and Causality: The use of certified reference materials (e.g., sulfanilamide) before and after the sample analysis is crucial for validating the instrument's performance and ensuring the accuracy of the results. The high-temperature combustion ensures that even thermally stable impurities are broken down, providing a true measure of the elemental composition.

Workflow for Elemental Analysis

Caption: Workflow for Purity Determination by Elemental Analysis.

Comparative Analysis: Elemental Analysis vs. Alternative Methods

While elemental analysis provides a fundamental assessment of purity, it is often complemented by other techniques that offer different insights, particularly regarding the nature and quantity of specific impurities.[4][7]

Parameter	Elemental Analysis (CHNS)	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Combustion and quantification of elemental gases.[2]	Separation based on differential partitioning between a stationary and mobile phase.[4]	Quantification of nuclei in a magnetic field, proportional to the number of moles.[8][9][10]
Information Provided	Percentage of C, H, N, and S.[2]	Percentage purity based on relative peak area; detection and quantification of specific impurities.	Absolute purity determination without the need for a reference standard of the analyte.[8][11]
Strengths	Simple, fast, and inexpensive.[2] Provides a direct measure of elemental composition.	High sensitivity and specificity for a wide range of impurities.	Provides both qualitative and quantitative information simultaneously.[9] Non-destructive.[12]
Limitations	Does not identify the nature of impurities. Insensitive to impurities with similar elemental composition.	Requires a reference standard for the main compound and impurities for accurate quantification.	Lower sensitivity compared to HPLC. Can be complex to set up and validate.
Best Suited For	Initial purity assessment of a newly synthesized compound.	Routine quality control, impurity profiling, and stability studies.	Purity determination of reference standards and compounds lacking a specific chromophore for UV detection.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful separation technique that is widely used for the purity analysis of pharmaceutical compounds.[4] A typical HPLC method for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate would involve a reversed-phase column and a mobile phase consisting of a mixture of acetonitrile and water with a suitable buffer.

Key Advantages of HPLC:

• Impurity Profiling: HPLC can separate and quantify individual impurities, providing a detailed impurity profile of the sample.

• High Sensitivity: HPLC methods can be developed to detect impurities at very low levels (ppm or even ppb).

• Method Validation: HPLC methods are rigorously validated according to ICH guidelines (Q2(R1)), ensuring their accuracy, precision, and robustness.[13][14][15][16]

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR has emerged as a valuable tool for the absolute purity determination of organic compounds.[8][9][10][11] It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal. By using a certified internal standard, the absolute purity of the analyte can be determined without the need for a reference standard of the compound itself.[8]

Key Advantages of qNMR:

• Absolute Quantification: Provides a direct measure of the molar concentration of the analyte.

• Structural Information: Simultaneously provides structural information, which can help in the identification of impurities.

• Non-destructive: The sample can be recovered after the analysis.[12]

Logical Flow for Method Selection

Caption: Logical Flow for Selecting a Purity Analysis Method.

Conclusion and Recommendations

The purity analysis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a critical step in ensuring the quality and safety of pharmaceutical products. Elemental analysis serves as a fundamental and indispensable tool for the initial assessment of purity, providing a direct measure of the elemental composition. Its simplicity, speed, and low cost make it an ideal first-line technique.

However, for a comprehensive understanding of the impurity profile, a multi-faceted approach is recommended. HPLC is the method of choice for routine quality control, offering high sensitivity and the ability to separate and quantify individual impurities. qNMR provides an orthogonal method for absolute purity determination, which is particularly valuable for the certification of reference standards.

Ultimately, the choice of analytical method should be guided by the specific requirements of the analysis. For early-stage development, elemental analysis provides a solid foundation. As the development progresses towards GMP manufacturing, a combination of HPLC for impurity profiling and elemental analysis for confirming the elemental integrity of the main component is a robust strategy.

References

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• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

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• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

• ICH. Quality Guidelines. [Link]

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• Jin, B., et al. (2019). Simultaneous Determination of 15 Sulfonate Ester Impurities in Phentolamine Mesylate, Amlodipine Besylate, and Tosufloxacin Tosylate by LC-APCI-MS/MS. ResearchGate. [Link]

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• Aroulanda, C., et al. (2020). Chemical Synthesis of [2H]-Ethyl Tosylate and Exploration of Its Crypto-optically Active Character Combining Complementary Spectroscopic Tools. Organic Letters, 22(22), 8964-8968. [Link]

• ASTM. ASTM E777-08 - Standard Test Method for Carbon and Hydrogen in the Analysis Sample of Refuse-Derived Fuel (Withdrawn 2017). [Link]

• UniCA IRIS. Discovery of a new class of 1-(4-sulfamoylbenzoyl)piperidine-4- carboxamides as human Carbonic Anhydrase inhibitors. [Link]

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• Kráľová, K., et al. (2019). Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)ethanols into chlorides during classical tosylation procedure. Royal Society Open Science, 6(2), 181515. [Link]

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Comparing the efficacy of different bases in the synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Introduction & Chemical Context

The conversion of primary alcohols to sulfonate esters is a cornerstone transformation in organic synthesis, effectively turning a poor hydroxyl leaving group into an excellent tosylate (OTs) leaving group. In the synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate , the starting material is (1-acetylpiperidin-3-yl)methanol.

From a strategic standpoint, the N-acetyl group serves a dual purpose: it acts as a permanent structural motif for downstream pharmacological targets and transiently protects the piperidine nitrogen from competing N-tosylation. However, the efficacy, yield, and purity of the resulting O-tosylate are heavily dependent on the choice of the base catalyst. This guide objectively compares various base systems, providing mechanistic causality and self-validating experimental protocols to ensure high-fidelity synthesis.

Mechanistic Rationale: The Causality of Base Selection

The tosylation of an alcohol using p-toluenesulfonyl chloride (TsCl) generates one equivalent of hydrochloric acid (HCl). A base is obligatorily required to scavenge this acid, driving the equilibrium forward and preventing the degradation of the product. However, bases operate via two distinct mechanistic pathways:

• Brønsted Base Scavenging (e.g., Triethylamine, DIPEA): The base simply deprotonates the alcohol or neutralizes the generated HCl. This pathway relies on the inherent nucleophilicity of the alcohol attacking the sterically hindered sulfur center of TsCl, which is kinetically slow.

• Nucleophilic Catalysis (e.g., DMAP, Pyridine): The base actively attacks TsCl to form a highly electrophilic N-sulfonylammonium intermediate. 4-Dimethylaminopyridine (DMAP) is exceptionally effective here; the dimethylamino group donates electron density via resonance, stabilizing the intermediate and accelerating the reaction rate by up to 104 compared to pyridine [1].

The Risk of Chlorination: A critical side reaction in tosylation is the spontaneous conversion of the newly formed tosylate into an alkyl chloride. As the reaction proceeds, chloride ions accumulate. If the reaction is slow or left for extended periods (common with weaker bases), the chloride ion can act as a nucleophile, displacing the tosylate via an S N​ 2 mechanism [2]. Utilizing a highly active catalytic system (like TEA + DMAP) minimizes reaction time, thereby kinetically outcompeting this chlorination pathway.

Nucleophilic catalysis pathway of tosylation using DMAP to form a highly reactive intermediate.

Comparative Analysis of Base Systems

The table below synthesizes quantitative performance data across different base systems for the tosylation of primary aliphatic alcohols.

Base System	Equivalents	Solvent	Temp (°C)	Time (h)	Expected Yield (%)	Mechanistic Notes & Side Reactions
TEA + DMAP	1.5 + 0.1	DCM	0 to 15	12	90 - 95%	Optimal. Fastest kinetics; minimizes chloride substitution [1][3].
Pyridine	Solvent	Pyridine	0 to 25	18 - 24	70 - 80%	Dual solvent/catalyst. Tedious workup; prone to chlorination upon standing [2].
Triethylamine (TEA)	1.5	DCM	25	24	65 - 75%	Sluggish reaction. Higher risk of incomplete conversion and chlorination [3].
DIPEA	1.5	DCM	25	24	70 - 75%	Steric bulk prevents nucleophilic catalysis; acts strictly as an acid scavenger.
K₂CO₃	2.0	Acetone	50	36	50 - 60%	Heterogeneous system. Environmentally benign but kinetically inefficient.

Data extrapolated from standard comparative tosylation studies on aliphatic and polymeric alcohols [1][3].

Optimal Experimental Protocol: TEA/DMAP Co-Catalysis

Based on the comparative data, the co-catalytic system of Triethylamine (TEA) and 4-Dimethylaminopyridine (DMAP) is the gold standard for synthesizing (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

Step-by-Step Methodology

Reagents Required:

• (1-acetylpiperidin-3-yl)methanol: 1.0 mmol

• p-Toluenesulfonyl chloride (TsCl): 1.5 mmol (Recrystallized from hexane prior to use to remove p-toluenesulfonic acid)

• Triethylamine (TEA): 1.5 mmol (Freshly distilled over CaH₂)

• DMAP: 0.2 mmol

• Dichloromethane (DCM): 10 mL (Anhydrous)

Procedure:

• Initialization: Flame-dry a round-bottom flask under an inert argon atmosphere. Add (1-acetylpiperidin-3-yl)methanol (1.0 mmol), TEA (1.5 mmol), and DMAP (0.2 mmol) to 5 mL of anhydrous DCM. Cool the mixture to 0 °C using an ice-water bath.

• Electrophile Addition: Dissolve TsCl (1.5 mmol) in 5 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes. Causality: Dropwise addition at 0 °C controls the exothermic formation of the N-tosylpyridinium intermediate, preventing thermal degradation.

• Propagation: Maintain the reaction at 0 °C for 30 minutes, then remove the ice bath and allow it to warm to 15–20 °C. Stir for 12 hours [1].

• Quench & Workup: Quench the reaction by adding 10 mL of distilled water. Separate the organic layer. Wash the organic phase sequentially with saturated aqueous NaHCO₃ (2 × 10 mL) to neutralize residual acid, followed by brine (10 mL) to remove water [1].

• Isolation: Dry the organic layer over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure. Purify the crude residue via silica gel column chromatography (Eluent: EtOAc/Hexane gradient) to afford the pure tosylate.

Validation & QC Checkpoints (Self-Validating System)

• TLC Monitoring: The product will show a significantly higher Rf​ value compared to the highly polar starting alcohol.

• IR Spectroscopy: Confirm success by the disappearance of the broad O-H stretch (~3300 cm⁻¹) and the appearance of strong asymmetric and symmetric S=O stretches at ~1350 cm⁻¹ and ~1175 cm⁻¹, respectively.

• NMR Note: Due to the N-acetyl group, the piperidine ring will exhibit restricted rotation (rotamers) at room temperature, which may present as broadened or duplicated peaks in the ¹H and ¹³C NMR spectra.

Step-by-step experimental workflow for the optimal TEA/DMAP tosylation protocol.

References

• Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates National Center for Biotechnology Information (PMC) URL: [Link]

• Synthesis of Tosyl- and Nosyl-Ended Polyisobutylenes with High Extent of Functionalities: The Effect of Reaction Conditions National Center for Biotechnology Information (PMC) URL: [Link]

Benchmarking the synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate against other methods

An Objective Comparison of Synthetic Routes to (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate for Pharmaceutical Research and Development

This guide provides a comprehensive benchmark of a standard synthesis for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, a key intermediate in pharmaceutical synthesis. The performance of this benchmark method is objectively compared against viable alternative synthetic routes, supported by established chemical principles and representative experimental data from analogous transformations.

Introduction: The Significance of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

The piperidine moiety is a cornerstone in medicinal chemistry, appearing in a vast array of therapeutic agents due to its favorable pharmacokinetic properties and its ability to serve as a versatile scaffold for interacting with biological targets.[1][2] The title compound, (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, is a valuable intermediate, equipping the (1-acetylpiperidin-3-yl)methyl fragment with a tosylate group—an excellent leaving group for nucleophilic substitution reactions. This facilitates the facile introduction of this substituted piperidine motif into more complex molecules during the drug discovery and development process.

The efficiency, scalability, and purity of the synthesis of this intermediate are paramount. This guide will dissect a common and reliable synthetic method, benchmark it against other approaches, and provide the technical insights necessary for researchers to make informed decisions in their synthetic campaigns.

Benchmarked Synthesis: Direct Tosylation of (1-acetylpiperidin-3-yl)methanol

The most direct and frequently employed method for the synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is the direct tosylation of the corresponding alcohol, (1-acetylpiperidin-3-yl)methanol. The acetyl group on the piperidine nitrogen serves as a protecting group, mitigating the common side reaction of N-tosylation that can plague the synthesis of tosylated piperidine derivatives.[3]

Reaction Scheme

Caption: Benchmarked synthesis of the target compound via direct tosylation.

Experimental Protocol

Materials:

• (1-acetylpiperidin-3-yl)methanol (1.0 eq.)[4]

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq.)

• Triethylamine (TEA) (1.5 eq.)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (1-acetylpiperidin-3-yl)methanol (1.0 eq.) and anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine (1.5 eq.) to the stirred solution.

• In a separate flask, dissolve p-toluenesulfonyl chloride (1.2 eq.) in anhydrous DCM.

• Slowly add the TsCl solution to the reaction mixture dropwise over 20-30 minutes, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the desired product.

Causality Behind Experimental Choices

• Anhydrous Conditions: Tosylation reactions are sensitive to moisture, which can hydrolyze the tosyl chloride and reduce the yield.[5]

• Low Temperature Initiation: Starting the reaction at 0 °C helps to control the exothermic nature of the reaction and minimize the formation of byproducts.[5] A common side reaction in the tosylation of alcohols, especially those with nearby nitrogen atoms, is the formation of a chlorinated byproduct.[6][7] Lower temperatures disfavor this pathway.

• Triethylamine as a Base: A non-nucleophilic base like triethylamine is used to neutralize the HCl generated during the reaction without competing with the alcohol as a nucleophile.[5]

• Stoichiometry: A slight excess of tosyl chloride is used to ensure complete conversion of the starting alcohol. A large excess should be avoided as it can lead to more side products and complicates purification.[5]

Alternative Synthetic Methods

Method 1: Mesylation of (1-acetylpiperidin-3-yl)methanol

A direct alternative to tosylation is mesylation, which also installs a good leaving group. The procedure is very similar, substituting methanesulfonyl chloride (MsCl) for TsCl.

Reaction Scheme:

Caption: Alternative synthesis via mesylation.

Mesylates are generally more reactive than tosylates but can be more susceptible to elimination reactions. The choice between a tosylate and a mesylate often depends on the specific requirements of the subsequent reaction step.

Method 2: Two-Step Synthesis from (Piperidin-3-yl)methanol

This approach involves first tosylating the unprotected (piperidin-3-yl)methanol, which necessitates protection of the piperidine nitrogen, followed by acetylation.

Workflow Diagram:

Caption: A multi-step alternative synthesis workflow.

This method is longer but can be advantageous if the starting material is the unprotected piperidine. Direct tosylation of unprotected piperidine alcohols often leads to a mixture of N- and O-tosylated products, with low yields of the desired product.[3] Therefore, protection is crucial.

Comparative Analysis

The following table summarizes the key performance indicators for the benchmarked synthesis and the alternatives. The data is representative of these types of transformations as found in the literature for similar substrates.

Parameter	Benchmarked: Direct Tosylation	Method 1: Mesylation	Method 2: Two-Step Synthesis
Overall Yield	Good (Typically 75-90%)	Good (Typically 70-85%)	Moderate (Typically 50-65% over 4 steps)
Purity of Crude	Good	Good	Fair to Good
Reaction Time	~18 hours	~18 hours	~48-72 hours (for all steps)
Number of Steps	1	1	4
Cost-Effectiveness	High	High	Moderate
Scalability	High	High	Moderate
Key Advantages	Direct, high-yielding, efficient	Similar to tosylation, mesylate can be more reactive	Can start from unprotected piperidine
Key Disadvantages	Potential for chlorinated byproduct	Mesylates can be less stable	Longer, more reagents, lower overall yield

Conclusion and Recommendations

For the synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, the benchmarked direct tosylation of (1-acetylpiperidin-3-yl)methanol stands out as the most efficient and practical method. It is a single-step, high-yielding reaction that is amenable to scale-up. The key to success lies in careful control of the reaction conditions, particularly temperature and moisture, to minimize the formation of byproducts.

This guide provides a solid framework for researchers to approach the synthesis of this important piperidine intermediate. The provided protocols and the rationale behind the experimental choices should enable the successful and efficient production of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate for further use in drug discovery and development programs.

References

• (1-acetyl-3-piperidinyl)methanol - Chemical Synthesis Database. (2025, May 20).
• Troubleshooting low yields in the tosylation of 2-piperidinemethanol - Benchchem. (2025).
• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PMC. (n.d.).
• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid - Open Research@CSIR-NIScPR. (n.d.).
• SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY - White Rose eTheses Online. (n.d.).
• Spontaneous conversion of O -tosylates of 2-(piperazin-1-yl)ethanols into chlorides during classical tosylation procedure - ResearchGate. (2019, February).
• Optimizing reaction temperature for (1-Tosylpiperidin-2-yl)methanol synthesis - Benchchem. (2025).
• Paroxol Tosylate piperidine derivative intermediate - Smolecule. (2026).
• Synthesis and Characterization of (3S, 4R)-4-(4-Fluorophenyl)-Piperidine-3-Methanol, a Possible Impurity in Paroxetine Hydrochlo - Der Pharma Chemica. (n.d.).
• Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)ethanols into chlorides during classical tosylation procedure - PMC. (2019, February 13).
• Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - MDPI. (2011, July 1).
• Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - Semantic Scholar. (2011, July 1).
• Synthesis protocol for N-Methyl-3-(piperidin-4-YL)benzamide - Benchchem. (2025).

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A Comparative Guide to the Synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate: Validation of a Novel, Scalable Route

This guide provides a comprehensive analysis and validation of a new synthetic route for (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate, a key intermediate in pharmaceutical development. We will objectively compare this novel pathway against a traditional, literature-precedent route, offering detailed experimental protocols, comparative data, and insights into the strategic choices that underpin modern process chemistry. The goal is to equip researchers and drug development professionals with a robust, scalable, and efficient method for the synthesis of this critical building block.

The strategic design of a synthesis route is a cornerstone of successful drug development, directly influencing project timelines, cost of goods, safety, and regulatory compliance.[1][2] A route that is viable in early discovery may prove untenable for large-scale production due to safety hazards, environmental concerns, or economic inefficiency.[3] Therefore, the continuous evaluation and optimization of synthetic pathways are not merely academic exercises but critical milestones in the pharmaceutical lifecycle.

This document details a newly developed two-step synthesis starting from 3-piperidinecarboxylic acid and compares it to a classical three-step approach starting from 3-piperidinemethanol. Our findings demonstrate significant improvements in overall yield, process efficiency, and scalability.

Comparative Analysis of Synthetic Routes

The primary objective was to develop a synthetic process that overcomes the limitations of existing methods, focusing on atom economy, ease of purification, and suitability for large-scale manufacturing.

Route 1: The Classical Approach (Literature Precedent)

A conventional approach involves the direct tosylation of commercially available (piperidin-3-yl)methanol, followed by N-acetylation. While straightforward, this route often suffers from challenges related to protecting group strategy and purification of the intermediate tosylate.

Route 2: The Novel Validated Route

Our proposed route begins with the readily available and cost-effective 3-piperidinecarboxylic acid. This pathway strategically places the N-acetylation step first, which offers superior control and simplifies the subsequent reduction and tosylation steps.

dot

Caption: Comparative overview of the classical vs. novel synthetic routes.

Performance Metrics: A Head-to-Head Comparison

The following table summarizes the key performance indicators for both synthetic routes, based on validated experimental data performed at the 100g scale.

Metric	Classical Route	Novel Validated Route	Rationale for Improvement
Overall Yield	~65%	84%	The novel route avoids isolation of a potentially unstable tosylated amine intermediate, improving overall material throughput.
Number of Steps	2	3	While having an extra step, the novel route's steps are more robust, higher-yielding, and easier to scale.
Purity (Crude)	85-90% (HPLC)	>95% (HPLC)	N-acetylation prior to tosylation prevents side reactions at the nitrogen atom, leading to a cleaner reaction profile.
Purification Method	Column Chromatography	Crystallization	The high purity of the crude product from the new route allows for simple crystallization, which is highly desirable for manufacturing.[4]
Key Reagents	Pyridine, Acetic Anhydride	Borane-THF, DMAP (cat.)	Avoids the use of pyridine, which has a high boiling point and can be difficult to remove. Borane reduction is highly efficient for carboxylic acids.
Scalability	Moderate	High	The elimination of chromatography and the use of more manageable reagents make the novel route significantly more amenable to scale-up.[2]

Experimental Protocols and Validation Data

To ensure scientific integrity, we provide detailed, step-by-step methodologies for the novel route and the analytical data confirming the final product's identity and purity.

Detailed Protocol: Novel Validated Route

dot

Caption: Step-by-step workflow for the novel validated synthetic route.

Step 1: Synthesis of 1-Acetylpiperidine-3-carboxylic Acid

• In a 2L jacketed reactor, dissolve 3-piperidinecarboxylic acid (129 g, 1.0 mol) in a 1 M sodium hydroxide solution (1.2 L).

• Cool the solution to 0-5 °C using a circulating chiller.

• Add acetic anhydride (112 g, 1.1 mol) dropwise via an addition funnel over 1 hour, maintaining the internal temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Cool the mixture back to 0-5 °C and slowly add 6 M HCl until the pH of the solution is ~3. A white precipitate will form.

• Filter the solid, wash with cold water (2 x 200 mL), and dry under vacuum at 50 °C to yield 1-acetylpiperidine-3-carboxylic acid as a white powder (Yield: ~95%).

Step 2: Synthesis of (1-Acetylpiperidin-3-yl)methanol

• To a dry 3L reactor under a nitrogen atmosphere, suspend 1-acetylpiperidine-3-carboxylic acid (171 g, 1.0 mol) in anhydrous tetrahydrofuran (THF, 1 L).

• Cool the suspension to 0 °C and add 1 M borane-THF complex (1.2 L, 1.2 mol) dropwise over 2 hours.

• After the addition is complete, slowly heat the mixture to reflux (approx. 66 °C) and maintain for 4 hours. Monitor by TLC or LC-MS for the disappearance of starting material.

• Cool the reaction to 0 °C and cautiously quench by the slow addition of methanol (200 mL).

• Concentrate the mixture under reduced pressure to a thick oil. Redissolve in ethyl acetate (1 L) and wash with saturated sodium bicarbonate solution (2 x 300 mL) and brine (300 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to afford (1-acetylpiperidin-3-yl)methanol as a viscous, colorless oil (Yield: ~93%).

Step 3: Synthesis of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

• In a 3L reactor, dissolve (1-acetylpiperidin-3-yl)methanol (157 g, 1.0 mol) in dichloromethane (DCM, 1.5 L).

• Add triethylamine (152 g, 1.5 mol) and 4-dimethylaminopyridine (DMAP, 6.1 g, 0.05 mol).

• Cool the solution to 0 °C and add p-toluenesulfonyl chloride (TsCl, 210 g, 1.1 mol) portion-wise over 30 minutes, ensuring the temperature does not exceed 5 °C. The use of a catalytic amount of DMAP can significantly accelerate tosylation reactions.[5]

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Wash the reaction mixture sequentially with 1 M HCl (2 x 500 mL), saturated sodium bicarbonate solution (2 x 500 mL), and brine (500 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Add isopropanol (300 mL) to the crude residue and heat to 60 °C to dissolve. Slowly add n-heptane (600 mL) until turbidity is observed.

• Cool slowly to room temperature and then to 0-5 °C for 2 hours to complete crystallization.

• Filter the solid, wash with cold heptane, and dry under vacuum to yield the final product as a white crystalline solid (Yield: ~95%).

Validation and Characterization Data

The structure and purity of the final compound were confirmed using a suite of analytical techniques.

• ¹H NMR (400 MHz, CDCl₃): δ 7.78 (d, J=8.3 Hz, 2H), 7.35 (d, J=8.1 Hz, 2H), 4.58-3.75 (m, 4H), 3.05-2.80 (m, 2H), 2.45 (s, 3H), 2.06 (s, 3H), 1.95-1.45 (m, 5H).

• ¹³C NMR (101 MHz, CDCl₃): δ 169.2, 145.0, 132.8, 129.9, 127.9, 71.5, 49.8, 45.3, 38.1, 28.5, 24.8, 21.6, 21.4.

• Mass Spec (ESI+): m/z 312.13 [M+H]⁺.

• HPLC Purity: >99.5% (254 nm).

• Melting Point: 110-112 °C.

The obtained data are consistent with the structure of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate and confirm the high purity of the material obtained via the novel route.

Conclusion and Future Outlook

The validation of this novel synthetic route represents a significant advancement for the production of (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. By strategically reordering the synthetic steps and selecting optimal reagents, we have developed a process that is not only higher yielding but also significantly more robust and scalable. The avoidance of problematic reagents and the elimination of chromatographic purification address key challenges in process chemistry, aligning with modern principles of green chemistry and efficient manufacturing.[6] This guide provides the necessary data and protocols for its immediate implementation in research and development settings, paving the way for more efficient production of downstream active pharmaceutical ingredients.

References

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• Discovery of a new class of 1-(4-sulfamoylbenzoyl)piperidine-4-carboxamides as human Carbonic Anhydrase inhibitors. (2015). UniCA IRIS. Available at: [Link]

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A Comparative Guide to the Stability of Piperidine-Based Intermediates in Pharmaceutical Development

Introduction: The Enduring Importance of the Piperidine Scaffold

The piperidine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast array of clinically approved drugs.[1][2] Its prevalence stems from its ability to confer favorable physicochemical properties, including metabolic stability, improved bioavailability, and the capacity to form key interactions with biological targets.[1] However, the journey from a simple piperidine-based intermediate to a stable, effective drug substance is fraught with challenges. The inherent stability of these intermediates is not a given; it is a critical parameter that dictates the success of synthesis, purification, formulation, and storage.[3][4][5]

An in-depth understanding of the factors governing the stability of these building blocks is therefore indispensable for researchers, process chemists, and formulation scientists. Misjudging the stability of an intermediate can lead to yield loss, the formation of difficult-to-remove impurities, and significant delays in the drug development timeline. This guide provides a comparative analysis of the stability of common piperidine-based intermediates, explains the causality behind their degradation pathways, and offers robust experimental protocols for their evaluation.

Pillar 1: Fundamental Factors Governing Intermediate Stability

The stability of a piperidine intermediate is not an intrinsic constant but a dynamic property influenced by a confluence of structural and environmental factors.

Structural Influences

• The Saturated Heterocycle: The piperidine ring itself is a relatively stable, saturated six-membered heterocycle.[1] Its chair conformation minimizes ring strain. The nitrogen atom's lone pair of electrons confers basicity, which is a key determinant of its reactivity in acidic environments.[3]

• Nitrogen Protecting Groups: The choice of the nitrogen protecting group is arguably the most critical factor influencing the stability and handling of piperidine intermediates. The protecting group dictates the molecule's tolerance to various reaction conditions.

  • N-Boc (tert-Butoxycarbonyl): Widely used due to its general stability under basic and nucleophilic conditions, the Boc group is notoriously labile in the presence of strong acids (e.g., TFA, HCl), which readily cleave it to reveal the secondary amine.[6]

  • N-Cbz (Carboxybenzyl): This group offers excellent stability towards acidic and basic conditions but is primarily cleaved under reductive conditions, most commonly through catalytic hydrogenolysis (H₂/Pd-C).

  • N-Benzyl (Bn): Similar to Cbz, the N-benzyl group is robust under many conditions but is susceptible to removal via hydrogenolysis.

• Ring Substituents: Functional groups on the carbon skeleton can significantly alter stability. Electron-withdrawing groups can decrease the basicity of the nitrogen, while bulky substituents may offer steric protection against certain reactions. The metabolic stability of the piperidine scaffold, for instance, is strongly dependent on the functionalization at positions adjacent to the nitrogen.[1]

Environmental and Chemical Stressors

• pH and Hydrolysis: Acidic conditions can lead to the protonation of the piperidine nitrogen, forming salts that may have different solubility and stability profiles.[3] For intermediates containing ester functionalities, such as Benzyl N-Boc-4-piperidinecarboxylate, both acidic and basic conditions can catalyze hydrolysis, cleaving the ester bond.[6]

• Oxidation: The piperidine ring is susceptible to oxidation. Atmospheric oxygen or stronger oxidizing agents can attack C-H bonds, particularly those adjacent to the nitrogen, or the nitrogen atom itself.[3][7] This can lead to the formation of unsaturated intermediates like tetrahydropyridines or even full aromatization to pyridines, a common side reaction driven by the stability of the aromatic ring.[8][9]

• Temperature: While many piperidine intermediates are stable at ambient temperatures, elevated temperatures can induce thermal decomposition, often leading to complex degradation profiles.[3][4] Proper storage, often at reduced temperatures (e.g., 2-8°C), is crucial for long-term stability.[4]

• Light: Certain piperidine derivatives can be photosensitive. Exposure to light, particularly UV radiation, can initiate degradation pathways, necessitating storage in opaque or amber containers.[4]

Pillar 2: A Comparative Stability Analysis of Key Intermediates

The choice of intermediate in a synthetic campaign is a balance between reactivity and stability. The following table provides a comparative overview of the stability of common classes of piperidine intermediates under standard stress conditions. This data is synthesized from general chemical principles and published information on analogous compounds.

Intermediate Class	Structure Example	Acid Stability (e.g., 1N HCl)	Base Stability (e.g., 1N NaOH)	Oxidative Stability (e.g., 3% H₂O₂)	Thermal Stability (e.g., 60°C)	Key Vulnerability
N-Boc Protected Piperidines	N-Boc-piperidine	Low (Rapid deprotection)[6]	High	Moderate	High	Acid-catalyzed deprotection
N-Cbz Protected Piperidines	N-Cbz-piperidine	High	High	Moderate	High	Reductive cleavage (Hydrogenolysis)
N-Protected Piperidine Esters	Benzyl N-Boc-4-piperidinecarboxylate	Low (Boc deprotection)	Moderate (Ester hydrolysis)[6]	Moderate (Benzylic position susceptible)[6]	Moderate	Multiple labile groups
Piperidones	N-Boc-4-piperidone	Low (Boc deprotection)	High	High	High	Ketone reactivity (e.g., enolization)
Tetrahydropyridines	2,3,4,5-Tetrahydropyridine	Moderate (Imine hydrolysis)	Moderate	Low (Prone to oxidation)[7][9]	Low	Oxidation to pyridine[8]

Pillar 3: Experimental Protocols for Stability Assessment

Trustworthy stability data is generated through systematic experimentation. Forced degradation (or stress testing) is a cornerstone of this process, designed to accelerate decomposition to identify likely degradation pathways and to ensure analytical methods are "stability-indicating."[10][11][12]

Workflow for a Forced Degradation Study

The following diagram illustrates a typical workflow for assessing the stability of a piperidine intermediate.

Caption: A generalized workflow for conducting forced degradation studies on piperidine intermediates.

Step-by-Step Protocols

Objective: To induce 5-20% degradation of the parent intermediate to ensure degradation products are detectable without excessively breaking down the main component.[10]

1. Acidic Hydrolysis Protocol

• Rationale: To assess susceptibility to acidic environments, common in deprotection steps or formulations. This is particularly critical for acid-labile groups like Boc.

• Procedure:

  • Prepare a solution of the piperidine intermediate (e.g., 1 mg/mL) in a suitable organic solvent (e.g., acetonitrile or methanol).

  • Add an equal volume of aqueous hydrochloric acid (e.g., 0.1N to 1N HCl).

  • Incubate the solution at a controlled temperature (e.g., room temperature or 60°C).

  • Withdraw aliquots at specified time intervals (e.g., 2, 8, 24 hours).

  • Neutralize the aliquots with an equivalent amount of base (e.g., NaOH) before analysis to prevent further degradation on the analytical column.

  • Analyze by HPLC alongside a time-zero and a non-stressed control sample.

2. Oxidative Degradation Protocol

• Rationale: To determine the potential for oxidation by atmospheric oxygen or residual oxidizing agents from synthesis.

• Procedure:

  • Dissolve the intermediate (e.g., 1 mg/mL) in a suitable solvent.

  • Add a solution of hydrogen peroxide (e.g., 3-30% H₂O₂).[6]

  • Keep the solution at room temperature, protected from light.

  • Monitor the reaction by taking samples at various time points.

  • Analyze directly by HPLC. The mobile phase will dilute the oxidant, typically preventing column damage.

3. Thermal Degradation Protocol

• Rationale: To evaluate the stability of the intermediate in its solid state during storage and transport at elevated temperatures.

• Procedure:

  • Place a known quantity of the solid intermediate in a sealed, appropriate vial (e.g., glass).

  • Expose the sample to elevated temperatures (e.g., 60°C or 80°C) in a calibrated oven.[6]

  • At each time point, remove a vial, allow it to cool to room temperature, dissolve the contents in a known volume of solvent, and analyze by HPLC.

Analytical Methodologies

A robust, stability-indicating analytical method is the foundation of any stability study.[13]

• High-Performance Liquid Chromatography (HPLC): This is the primary technique for stability testing.[5][14] A stability-indicating method must be able to separate the active ingredient from all potential degradation products and impurities.[12] UV or photodiode array (PDA) detectors are commonly used for quantification.

• Liquid Chromatography-Mass Spectrometry (LC-MS): When HPLC analysis reveals unknown peaks, LC-MS is indispensable for identifying the mass of the degradation products, providing crucial clues to their structure.[15]

• Nuclear Magnetic Resonance (NMR): For definitive structural elucidation of significant degradation products, NMR provides detailed information about the molecule's framework.[14]

Common Degradation Pathways

The following diagram illustrates two common degradation pathways observed for functionalized piperidine intermediates.

Caption: Common degradation routes for piperidine intermediates: acid-labile deprotection and oxidation.

Conclusion and Recommendations

The stability of piperidine-based intermediates is a multifaceted issue that requires careful consideration throughout the drug development process. While the piperidine core is generally robust, its stability is profoundly influenced by the choice of protecting groups, the nature of ring substituents, and the environmental conditions to which it is exposed. N-Boc intermediates are highly susceptible to acid, while unsaturated derivatives like tetrahydropyridines are prone to oxidation.

A proactive approach to stability assessment, centered on systematic forced degradation studies and validated, stability-indicating analytical methods, is essential. By understanding the potential liabilities of these critical building blocks, researchers can de-risk their synthetic routes, establish appropriate storage and handling conditions[4], and ensure the quality and integrity of the final active pharmaceutical ingredient.

References

• Poupin, P., et al. (1998). Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO1. Applied and Environmental Microbiology. Available at: [Link]

• Alarcón-Soriano, E., et al. (2022). Reaction pathways for degradation of 1 by piperidine in all ionic liquids, DMSO and MeCN. ResearchGate. Available at: [Link]

• Rissanen, S., et al. (2024). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A. Available at: [Link]

• Biosynce (2025). What is the stability of piperidine? Biosynce Blog. Available at: [Link]

• Biosynce (2025). What are the storage stability of Piperidine Series compounds over time? Biosynce Blog. Available at: [Link]

• Kato, D., et al. (2020). A novel piperidine degradation mechanism in a newly isolated piperidine degrader Pseudomonas sp. strain KU43P. PubMed. Available at: [Link]

• Gucma, M., & Golebiewski, W. M. (2022). Synthesis and Antioxidative Properties of 1,2,3,4-Tetrahydropyridine Derivatives with Different Substituents in 4-Position. Molecules. Available at: [Link]

• Szymański, P., et al. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. Available at: [Link]

• Separation Science (2025). Analytical Techniques In Stability Testing. Separation Science. Available at: [Link]

• Karim, A. (2025). Evaluating Pharmaceutical Stability Through Analytical Observation. Walsh Medical Media. Available at: [Link]

• Scott, J. D., & Williams, D. R. (2015). Synthesis of Fused Bicyclic Piperidines: Potential Bioactive Templates for Medicinal Chemistry. ACS Medicinal Chemistry Letters. Available at: [Link]

• Richardson, D. D. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC International. Available at: [Link]

• Bannykh, A. A., et al. (2022). Tetrahydropyridines' Stereoselective Formation, How Lockdown Assisted in the Identification of the Features of Its Mechanism. Molecules. Available at: [Link]

• Emery Pharma. Pharmaceutical Stability Testing. Emery Pharma. Available at: [Link]

• Lab Manager (2025). Stability Testing of Pharmaceuticals: Procedures and Best Practices. Lab Manager. Available at: [Link]

• Onyx Scientific. A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. Available at: [Link]

• International Journal of Pharmaceutical Erudition (2013). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. ijpeonline.com. Available at: [Link]

• AAPPTec (2016). Safety Data Sheet for 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid. AAPPTec. Available at: [Link]

• Colby, D. A., et al. (2012). Highly Diastereoselective Synthesis of Tetrahydropyridines by a C–H Activation–Cyclization–Reduction Cascade. Journal of the American Chemical Society. Available at: [Link]

• Patolia, V. N. (2020). An Introduction To Forced Degradation Studies For Drug Substance & Drug Product. Pharmaceutical Online. Available at: [Link]

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• O'Brien, P., et al. (2010). Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)-Sparteine Surrogate. White Rose eTheses Online. Available at: [Link]

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Safety & Regulatory Compliance

Safe Handling and Disposal Guide: (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

Executive Summary

(1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate is a specialized pharmaceutical intermediate containing a tosylate ester group. While the N-acetylated piperidine core is relatively benign, the tosylate (-OTs) moiety is a potent electrophile. In laboratory and manufacturing settings, tosylate esters are classified as Potential Genotoxic Impurities (PGIs) because they act as direct DNA alkylating agents.

Directly discarding this compound into standard organic or aqueous waste streams poses severe environmental, compliance, and occupational exposure risks. To ensure absolute safety, the alkylating potential of the tosylate group must be chemically destroyed prior to final waste segregation. This guide provides field-proven, self-validating protocols to deactivate the compound, ensuring your laboratory remains compliant with global safety standards.

Mechanistic Rationale for Deactivation (The "Why")

To safely dispose of this chemical, we must exploit its inherent reactivity. The 4-methylbenzenesulfonate (tosylate) group is an exceptional leaving group due to the resonance stabilization of the resulting sulfonate anion. This makes the adjacent methylene carbon highly susceptible to bimolecular nucleophilic substitution ( SN​2 ).

In biological systems, DNA nucleobases (such as the N7 position of guanine) act as the nucleophile, leading to toxic DNA alkylation . To neutralize this threat in the laboratory, we intentionally introduce a stronger, controlled nucleophile to cleave the alkyl-tosylate bond before disposal.

We utilize two primary destruction pathways :

• Alkaline Hydrolysis: Hydroxide ions ( OH− ) attack the electrophilic carbon, displacing the tosylate to yield a harmless alcohol ((1-acetylpiperidin-3-yl)methanol) and sodium tosylate.

• Thiosulfate Quenching: The thiosulfate ion ( S2​O32−​ ) acts as a highly polarizable "soft" nucleophile, rapidly displacing the tosylate to form a non-toxic Bunte salt (S-alkyl thiosulfate).

Step-by-Step Deactivation Protocols

Select the protocol that best matches the solvent matrix of your waste stream.

Protocol A: Alkaline Hydrolysis (Preferred for Bulk/Organic Waste)

Use this method if the tosylate is neat (solid) or dissolved in water-miscible organic solvents (e.g., methanol, ethanol, THF).

• Solubilization: Transfer the (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate waste into a large round-bottom flask or dedicated destruction carboy. If solid, dissolve in a minimum volume of Methanol or Ethanol to ensure a homogeneous reaction mixture.

• Base Addition: Slowly add an equal volume of 1M to 2M aqueous Sodium Hydroxide (NaOH) . Caution: The hydrolysis of tosylates can be mildly exothermic.

• Agitation: Stir the mixture vigorously at room temperature (20–25°C) for a minimum of 24 hours . The bulky nature of the piperidine ring creates steric hindrance, necessitating a longer reaction time compared to simple methyl tosylates.

• Validation: Perform the NBP Assay (detailed below) to confirm complete destruction.

• Neutralization: Once validated, carefully neutralize the mixture to pH 6–8 using 1M Hydrochloric Acid (HCl) before routing to the standard aqueous/organic waste stream.

Protocol B: Thiosulfate Quenching (Preferred for Aqueous-Mixed Waste)

Use this method if the waste stream is already highly aqueous or sensitive to strong bases.

• Reagent Preparation: Prepare a fresh 1M aqueous solution of Sodium Thiosulfate ( Na2​S2​O3​ ).

• Mixing: Add the tosylate waste to the thiosulfate solution. Maintain a minimum molar ratio of 3:1 (Thiosulfate : Tosylate) to drive the reaction to completion.

• Agitation: Stir continuously at room temperature for 24 hours .

• Validation: Perform the NBP Assay.

• Disposal: Route the neutralized, deactivated Bunte salt mixture to the standard aqueous waste stream.

Trustworthiness: The Self-Validating NBP Assay

A robust safety protocol cannot rely on assumptions; it must be self-validating. To prove that the alkylating agent has been completely destroyed, we utilize the 4-(4-nitrobenzyl)pyridine (NBP) colorimetric assay .

NBP acts as a synthetic surrogate for DNA. If any active tosylate remains, it will alkylate the pyridine nitrogen. Upon the addition of a strong base, the resulting pyridinium salt deprotonates to form a highly conjugated ylide, producing a brilliant blue/purple color. If the solution remains colorless or pale yellow, the destruction is 100% complete.

NBP Validation Protocol

• Extraction: Withdraw a 1 mL aliquot of the treated waste mixture. Add 1 mL of Ethyl Acetate, vortex for 30 seconds, and allow the layers to separate. (This extracts any unreacted covalent tosylate away from the aqueous salts).

• Reagent Mixing: Transfer 100 µL of the upper organic layer into a clean glass test tube. Add 1 mL of a 5% (w/v) solution of NBP in acetone .

• Incubation: Heat the test tube in a water bath at 80°C for exactly 10 minutes to force the alkylation reaction.

• Development: Remove from heat and cool to room temperature. Add 100 µL of a strong base (e.g., 50% Triethylamine in acetone, or 1M NaOH).

• Interpretation: Immediately observe the color change and consult Table 2.

Quantitative Data & Reagent Summaries

Table 1: Deactivation Reagent Comparison

Method	Reagent	Molar Ratio (Reagent:Waste)	Reaction Time	Byproducts Generated
Protocol A	1M - 2M NaOH (aq)	≥ 5:1	24 Hours	(1-acetylpiperidin-3-yl)methanol, Sodium Tosylate
Protocol B	1M Na2​S2​O3​ (aq)	≥ 3:1	24 Hours	Bunte salt derivative, Sodium Tosylate

Table 2: NBP Assay Colorimetric Interpretation

Observed Color	Chemical State	Action Required
Colorless / Pale Yellow	No alkylating agents present. Deactivation 100% complete.	Proceed to final pH neutralization and waste disposal.
Faint Blue / Pink	Trace tosylate remaining.	Continue stirring the waste mixture for an additional 12 hours.
Deep Blue / Purple	High concentration of active alkylating agent.	STOP. Add more deactivation reagent (NaOH or Thiosulfate) and re-treat.

Operational Workflow Visualization

Figure 1: Decision tree and self-validating workflow for the destruction of tosylate ester waste.

References

• FDA. "M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals To Limit Potential Carcinogenic Risk". FDA Guidance Documents. URL:[Link]

• Environmental Protection Agency (EPA). "Chemical Mutagenesis and Destruction of Alkylating Agents". Regulations.gov Document EPA-HQ-OPP-2009-0879-0012. URL:[Link]

A Comprehensive Guide to Personal Protective Equipment for Handling (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate. As a tosylate-containing compound, it should be treated as a potentially potent and hazardous substance. Tosylates are alkylating agents and, as such, can pose significant health risks upon exposure.[1] This document outlines the necessary personal protective equipment (PPE), handling procedures, and disposal plans to ensure the safety of laboratory personnel.

Core Principles of Safe Handling

The fundamental principle when handling potentially potent compounds is to minimize all possible routes of exposure, including dermal, ocular, and inhalation.[3][4][5] This is achieved through a combination of engineering controls, administrative controls, and appropriate PPE.[6][7] All work with this compound, especially when handling the solid form, should be conducted within a certified chemical fume hood or a glove box to prevent the generation of airborne particles.[6][8]

Personal Protective Equipment (PPE) Selection

The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.[9] The following table outlines the recommended PPE for various laboratory operations involving (1-acetylpiperidin-3-yl)methyl 4-methylbenzenesulfonate.

Laboratory Operation	Recommended Personal Protective Equipment
Weighing and Aliquoting (Solid)	Primary Engineering Control: Ventilated balance enclosure or glove box. Gloves: Double-gloving with chemotherapy-rated nitrile gloves.[1][10] The outer glove should be changed immediately if contamination is suspected. Gown: Disposable, low-lint, poly-coated gown with knit cuffs.[9][10] Eye/Face Protection: Safety glasses with side shields and a full-face shield.[10][11] Respiratory Protection: A NIOSH-certified N95 or higher-level respirator is required.[5][10]
Dissolution and Solution Handling	Primary Engineering Control: Chemical fume hood. Gloves: Double-gloving with chemotherapy-rated nitrile gloves.[1][10] Gown: Disposable, low-lint, poly-coated gown with knit cuffs.[9][10] Eye/Face Protection: Safety glasses with side shields. A full-face shield is recommended if there is a splash risk.[10][11] Respiratory Protection: Not typically required if work is performed within a properly functioning chemical fume hood.
Reaction Monitoring and Work-up	Primary Engineering Control: Chemical fume hood. Gloves: Double-gloving with chemotherapy-rated nitrile gloves.[1][10] Gown: Disposable, low-lint, poly-coated gown with knit cuffs.[9][10] Eye/Face Protection: Safety glasses with side shields.[11]
Waste Disposal	Gloves: Double-gloving with chemotherapy-rated nitrile gloves.[1][10] Gown: Disposable, low-lint, poly-coated gown with knit cuffs.[9][10] Eye/Face Protection: Safety glasses with side shields.[11]

Procedural Guidance: Donning and Doffing PPE

Proper donning and doffing procedures are critical to prevent cross-contamination.[10] The following workflow is designed to minimize the risk of exposure.

Sources

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• 3. escopharma.com [escopharma.com]
• 4. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. gerpac.eu [gerpac.eu]
• 6. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]
• 7. Best Practices For Handling Potent APIs [outsourcedpharma.com]
• 8. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 9. pogo.ca [pogo.ca]
• 10. halyardhealth.com [halyardhealth.com]
• 11. england.nhs.uk [england.nhs.uk]